Ethanone, 2,2,2-trifluoro-1-(selenophene-2-yl)-

• CAS: 26149-08-6

Core Science & Biosynthesis

chemical structure of Ethanone, 2,2,2-trifluoro-1-(selenophene-2-yl)-

An In-depth Technical Guide to Ethanone, 2,2,2-trifluoro-1-(selenophene-2-yl)-: Synthesis, Properties, and Applications

Abstract

This technical guide provides a comprehensive analysis of Ethanone, 2,2,2-trifluoro-1-(selenophene-2-yl)-, a molecule that merges the potent bioactivity of trifluoromethyl ketones (TFMKs) with the unique electronic and biological properties of the selenophene heterocycle. As a specialized chemical intermediate, this compound holds significant promise for professionals in drug development and materials science. We will explore its structural characteristics, outline a robust synthetic pathway grounded in established chemical principles, predict its spectroscopic profile, and discuss its potential applications as an enzyme inhibitor and a building block for advanced materials. This document serves as a foundational resource for researchers aiming to leverage the synergistic properties of this fluorinated organoselenium compound.

Part 1: Introduction to the Core Molecular Scaffolds

The unique properties of Ethanone, 2,2,2-trifluoro-1-(selenophene-2-yl)- arise from the fusion of two highly functional chemical motifs: the trifluoromethyl ketone and the selenophene ring. Understanding these components is crucial to appreciating the compound's potential.

The Significance of Trifluoromethyl Ketones (TFMKs) in Medicinal Chemistry

Trifluoromethyl ketones (TFMKs) are a privileged class of compounds in medicinal chemistry, primarily due to the strong electron-withdrawing nature of the trifluoromethyl (-CF₃) group.[1] This group enhances the electrophilicity of the adjacent carbonyl carbon, making TFMKs potent and often covalent inhibitors of various enzymes, particularly serine and cysteine proteases.[1][2]

The incorporation of a -CF₃ group serves multiple strategic purposes in drug design:

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the -CF₃ group resistant to metabolic degradation by cytochrome P450 enzymes.[3]

• Bioisosterism: The trifluoromethyl group can act as a bioisostere for other chemical groups, like chlorine, allowing for the fine-tuning of a molecule's steric and electronic profile to optimize target binding and pharmacokinetic properties.[1][3]

• Enhanced Binding and Permeability: The lipophilicity of the -CF₃ group can improve a drug candidate's ability to cross cellular membranes and can enhance binding affinity to protein targets.[3]

These properties have made TFMKs critical intermediates in the synthesis of numerous pharmaceuticals, including leading antiretroviral drugs.[1][4]

The Selenophene Heterocycle: A Versatile Core

Selenophenes are five-membered aromatic heterocycles containing a selenium atom. They are analogs of the more common thiophenes and furans. The replacement of sulfur with selenium imparts distinct characteristics. Selenophene-containing polymers often exhibit higher electron mobility than their thiophene counterparts, a property attributed to better orbital overlapping from the larger π orbitals of the selenium atom.[5]

In the context of life sciences, selenophene derivatives have been investigated for a wide array of biological activities, including antidepressant, antioxidant, antitumor, and antibacterial properties.[6] Their ability to participate in various chemical transformations, such as Pd-catalyzed cross-coupling reactions, makes them versatile synthons for constructing complex molecular architectures.[6]

Part 2: Physicochemical and Structural Properties

Ethanone, 2,2,2-trifluoro-1-(selenophene-2-yl)- is a specialized chemical intermediate.[7] Its core structure consists of a selenophene ring acylated at the 2-position with a trifluoroacetyl group.

Table 1: Physicochemical Properties of Ethanone, 2,2,2-trifluoro-1-(selenophene-2-yl)-

Property	Value	Source
CAS Number	26149-08-6	[7]
Molecular Formula	C₆H₃F₃OSe	[7]
Molecular Weight	227.05 g/mol	Calculated
Appearance	Liquid (Reported)	[7]
Boiling Point	190.9 °C at 760 mmHg	[7]
Flash Point	69.2 °C	[7]
IUPAC Name	2,2,2-trifluoro-1-(selenophen-2-yl)ethan-1-one	-

Part 3: Synthesis and Mechanistic Insights

The most logical and industrially scalable approach to synthesizing Ethanone, 2,2,2-trifluoro-1-(selenophene-2-yl)- is through the electrophilic acylation of the selenophene ring. This method is analogous to the well-established Friedel-Crafts acylation reaction.

Proposed Synthetic Protocol: Electrophilic Acylation of Selenophene

This protocol describes the synthesis using trifluoroacetic anhydride (TFAA) as the acylating agent. The choice of a mild Lewis acid catalyst is critical to prevent polymerization or degradation of the electron-rich selenophene ring.

Step-by-Step Methodology:

• Reactor Setup: To a dry, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous dichloromethane (DCM) as the solvent.

• Cooling: Cool the flask to 0 °C in an ice bath.

• Addition of Reactants: Add selenophene to the DCM. Subsequently, add trifluoroacetic anhydride (TFAA) dropwise via the dropping funnel over 15 minutes.

• Catalyst Introduction: Slowly add a solution of tin(IV) chloride (SnCl₄) in DCM. Maintain the temperature at 0 °C during the addition. Causality Note: SnCl₄ is chosen as a moderately strong Lewis acid that effectively activates the anhydride for electrophilic attack without being overly aggressive towards the sensitive selenophene ring.

• Reaction: Allow the reaction to stir at 0 °C for 1 hour, then let it warm to room temperature and stir for an additional 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, carefully pour the mixture into a beaker of ice-cold water to quench the reaction and hydrolyze the catalyst.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer twice with DCM. Combine the organic layers.

• Washing: Wash the combined organic layers with a saturated sodium bicarbonate solution (to neutralize excess acid) and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude product by vacuum distillation or column chromatography on silica gel to yield the final product, Ethanone, 2,2,2-trifluoro-1-(selenophene-2-yl)-.

Caption: Mechanism of electrophilic acylation on the selenophene ring.

Part 4: Spectroscopic and Analytical Characterization

While specific experimental spectra for this compound are not widely published, its spectroscopic profile can be accurately predicted based on its constituent functional groups. These predictions are vital for confirming the identity and purity of the synthesized material.

Table 2: Predicted Spectroscopic Signatures

Technique	Predicted Signal / Feature	Rationale
¹H NMR	δ 8.0-8.5 ppm (doublet of doublets, 1H) δ 7.5-7.9 ppm (doublet of doublets, 1H) δ 7.2-7.5 ppm (triplet of doublets, 1H)	Three distinct signals for the aromatic protons on the selenophene ring, deshielded by the electron-withdrawing ketone. Specific splitting patterns arise from coupling to adjacent protons.
¹³C NMR	δ 175-185 ppm (quartet, C=O) δ 110-120 ppm (quartet, CF₃) δ 125-150 ppm (4 signals, selenophene C)	The carbonyl carbon will appear as a quartet due to coupling with the three fluorine atoms. The CF₃ carbon will also be a quartet with a large C-F coupling constant. Four distinct signals are expected for the carbons of the selenophene ring.
¹⁹F NMR	δ -70 to -80 ppm (singlet, 3F)	A single, sharp signal is expected for the three equivalent fluorine atoms of the trifluoromethyl group, in a typical chemical shift range for TFMKs. [8]
IR (cm⁻¹)	~1700-1720 (strong, C=O stretch) ~1100-1300 (strong, C-F stretch) ~1400-1550 (C=C ring stretch)	Strong, characteristic absorptions for the carbonyl group and the C-F bonds of the trifluoromethyl group are expected to dominate the spectrum.
Mass Spec (EI)	M⁺ peak at m/z = 227 (for ⁸⁰Se)	The molecular ion peak corresponding to the compound's molecular weight. A characteristic isotopic pattern for selenium would be observed. Key fragments would include [M-CF₃]⁺ and [C₄H₃Se]⁺.

Part 5: Applications and Future Directions

The unique combination of a TFMK and a selenophene moiety makes this molecule a highly attractive candidate for further investigation in several scientific domains.

Potential as an Enzyme Inhibitor

The primary application lies in drug discovery. The TFMK group is a well-established warhead for inhibiting serine and cysteine proteases. [1]The ketone carbonyl exists in equilibrium with its hydrate form, which mimics the tetrahedral transition state of peptide bond hydrolysis, leading to potent and often reversible covalent inhibition. The selenophene ring can serve to anchor the molecule within the enzyme's active site, potentially increasing both potency and selectivity for specific enzyme targets. This makes the compound a valuable starting point for developing novel therapeutics for diseases involving protease dysregulation.

A Versatile Building Block for Complex Molecules

Beyond its own potential bioactivity, Ethanone, 2,2,2-trifluoro-1-(selenophene-2-yl)- is an important intermediate. [7]The selenophene ring can be further functionalized, and the ketone can be transformed into other functional groups. This allows for the construction of a diverse library of fluorinated, selenium-containing compounds for high-throughput screening in drug discovery programs. [1]

Exploration in Materials Science

Selenophene-based polymers are of great interest for organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). [5][6]The introduction of highly polar and electron-withdrawing trifluoroacetyl groups onto the selenophene core could be used to tune the electronic properties (e.g., HOMO/LUMO energy levels) of resulting monomers and polymers, potentially leading to new materials with enhanced performance characteristics.

Part 6: Conclusion

Ethanone, 2,2,2-trifluoro-1-(selenophene-2-yl)- is more than a simple chemical; it is a convergence of two fields of modern chemistry. It embodies the strategic incorporation of fluorine to enhance biological activity and the use of unique heterocyclic systems like selenophene to explore new chemical space. Its logical synthesis, predictable characteristics, and significant potential in both medicinal chemistry and materials science make it a compound of high interest for advanced research and development. This guide has provided the foundational knowledge for scientists to synthesize, characterize, and ultimately innovate with this promising molecule.

References

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• Barcelos, R. C., et al. (2018). Recent Advances in the Synthesis of Selenophenes and Their Derivatives. Molecules.
• Ferreira, I., et al. (2023). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI.
• Wikipedia. Trifluoromethylation.
• LookChemicals. (n.d.). 26149-08-6,Ethanone, 2,2,2-trifluoro-1-(selenophene-2-yl)-.
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Navigating the Frontier: A Technical Guide to the Physical Properties of 2-Trifluoroacetylselenophene Derivatives

For the Attention of Researchers, Scientists, and Drug Development Professionals

Preamble: Charting Unexplored Territory

The intersection of fluorine chemistry and selenium-containing heterocycles presents a fertile ground for the discovery of novel molecules with unique biological activities and material properties. Within this landscape, 2-trifluoroacetylselenophene derivatives emerge as a class of compounds with significant, yet largely untapped, potential. The potent electron-withdrawing nature of the trifluoroacetyl group, combined with the distinct electronic and steric characteristics of the selenophene ring, suggests a rich field for exploration in medicinal chemistry and materials science.[1]

This technical guide is conceived as a forward-looking resource for researchers venturing into this promising area. It must be stated at the outset that a comprehensive body of public-domain literature detailing the specific physical properties of 2-trifluoroacetylselenophene derivatives is not yet established. Therefore, this document adopts a predictive and methodological approach. By drawing upon established principles of organic chemistry and leveraging spectroscopic data from analogous compounds, this guide aims to provide a robust framework for the synthesis, characterization, and understanding of these novel molecules. The protocols and expected data presented herein are intended to serve as a well-informed starting point for empirical investigation.

The Hypothetical Archetype: 2-(2,2,2-Trifluoroacetyl)selenophene

To ground our discussion in a tangible example, we will focus on the parent compound, 2-(2,2,2-trifluoroacetyl)selenophene, as our hypothetical archetype. The insights and methodologies discussed can be extrapolated to its various substituted derivatives.

Caption: Molecular structure of the archetype, 2-(2,2,2-trifluoroacetyl)selenophene.

Synthesis and Purification: A Proposed Pathway

The synthesis of 2-trifluoroacetylselenophene can be logically approached via a Friedel-Crafts acylation of selenophene with trifluoroacetic anhydride or trifluoroacetyl chloride. This method is a well-established route for the acylation of various aromatic and heteroaromatic systems.

Proposed Synthetic Protocol

• Reaction Setup: To a solution of selenophene (1 equivalent) in a suitable anhydrous solvent (e.g., dichloromethane, 1,2-dichloroethane) under an inert atmosphere (e.g., nitrogen or argon) and cooled to 0 °C, add a Lewis acid catalyst such as anhydrous aluminum trichloride (1.1 equivalents) portion-wise.

• Acylation: Slowly add trifluoroacetic anhydride (1.2 equivalents) dropwise to the stirred reaction mixture, maintaining the temperature at 0 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. The progress of the reaction should be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, the reaction mixture is carefully poured into a mixture of crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Extraction: The aqueous layer is extracted with dichloromethane (3 x 50 mL). The combined organic layers are washed with saturated sodium bicarbonate solution and brine, then dried over anhydrous sodium sulfate.

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to yield the pure 2-(2,2,2-trifluoroacetyl)selenophene.

Caption: Proposed synthetic workflow for 2-(2,2,2-trifluoroacetyl)selenophene.

Spectroscopic Characterization: Predicted Data

The unambiguous identification of the synthesized 2-trifluoroacetylselenophene derivatives will rely on a combination of spectroscopic techniques. Based on the known spectral data of related compounds, we can predict the key features of their spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone for structural elucidation. For 2-trifluoroacetylselenophene, ¹H, ¹³C, ¹⁹F, and ⁷⁷Se NMR will provide complementary and crucial information.

Table 1: Predicted NMR Spectroscopic Data for 2-(2,2,2-Trifluoroacetyl)selenophene

Nucleus	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)	Rationale and Notes
¹H	7.5 - 8.5	Doublet of doublets, Doublet of doublets, Doublet of doublets	J(H-H) ≈ 3-6	The protons on the selenophene ring will appear in the aromatic region, with their chemical shifts influenced by the electron-withdrawing trifluoroacetyl group. The coupling patterns will reveal their relative positions.
¹³C	180 - 190 (C=O)140 - 150 (C2)125 - 140 (C3, C4, C5)110 - 125 (CF₃)	Singlet (C=O)Singlet (C2)Singlets (C3, C4, C5)Quartet (CF₃)	¹J(C-F) ≈ 280-300²J(C-C-F) ≈ 30-40	The carbonyl carbon will be significantly downfield. The trifluoromethyl carbon will appear as a quartet due to coupling with the three fluorine atoms. The selenophene carbons will be in the aromatic region.
¹⁹F	-70 to -80	Singlet	-	The trifluoroacetyl group typically resonates in this region relative to a CFCl₃ standard.[2][3][4] The absence of other fluorine atoms in the molecule would result in a singlet.
⁷⁷Se	500 - 700	Singlet	-	The chemical shift of ⁷⁷Se is highly sensitive to the electronic environment. The electron-withdrawing acyl group is expected to shift the resonance downfield compared to unsubstituted selenophene.

Infrared (IR) Spectroscopy

IR spectroscopy is invaluable for identifying key functional groups.

Table 2: Predicted IR Absorption Bands for 2-(2,2,2-Trifluoroacetyl)selenophene

Wavenumber (cm⁻¹)	Intensity	Assignment	Rationale and Notes
1680 - 1710	Strong	C=O stretch	The carbonyl stretching frequency is expected in this range for an aromatic ketone. The electron-withdrawing CF₃ group may shift this to a higher frequency compared to a non-fluorinated analogue.
1100 - 1300	Strong, multiple bands	C-F stretch	The C-F stretching vibrations of the trifluoromethyl group will give rise to strong absorptions in this region.
3050 - 3150	Medium	Aromatic C-H stretch	Characteristic of the C-H bonds on the selenophene ring.
~800 - 900	Medium to Strong	C-H out-of-plane bending	These bands are characteristic of the substitution pattern on the selenophene ring.

Mass Spectrometry (MS)

Mass spectrometry will provide information on the molecular weight and fragmentation pattern of the molecule.

Table 3: Predicted Mass Spectrometry Data for 2-(2,2,2-Trifluoroacetyl)selenophene

m/z Value	Proposed Fragment	Rationale and Notes
[M]⁺	C₇H₃F₃OSe⁺	The molecular ion peak. The isotopic pattern of selenium (with major isotopes ⁷⁶Se, ⁷⁷Se, ⁷⁸Se, ⁸⁰Se, and ⁸²Se) will be a key diagnostic feature.
[M - CF₃]⁺	C₆H₃OSe⁺	Loss of the trifluoromethyl radical is a common fragmentation pathway for trifluoroacetyl compounds.[5]
[C₄H₃Se]⁺	Selenophene ring fragment	Fragmentation of the acyl group can lead to the stable selenophene cation.
[CF₃CO]⁺	Trifluoroacetyl cation	The trifluoroacetyl cation is a common fragment observed in the mass spectra of such compounds.

Experimental Protocols for Spectroscopic Analysis

The following are generalized protocols for the spectroscopic characterization of 2-trifluoroacetylselenophene derivatives.

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in a suitable deuterated solvent (e.g., CDCl₃, acetone-d₆) in an NMR tube.

• ¹H NMR: Acquire a standard one-dimensional proton NMR spectrum.

• ¹³C NMR: Acquire a proton-decoupled ¹³C NMR spectrum. A DEPT (Distortionless Enhancement by Polarization Transfer) experiment can be performed to differentiate between CH, CH₂, and CH₃ groups.

• ¹⁹F NMR: Acquire a proton-decoupled ¹⁹F NMR spectrum.

• ⁷⁷Se NMR: Acquire a proton-decoupled ⁷⁷Se NMR spectrum. Due to the low natural abundance and lower gyromagnetic ratio of ⁷⁷Se, a longer acquisition time may be necessary.

Caption: General workflow for NMR spectroscopic analysis.

IR Spectroscopy Protocol

• Sample Preparation (KBr Pellet): Grind a small amount of the solid sample (1-2 mg) with dry potassium bromide (KBr) powder (100-200 mg). Press the mixture into a thin, transparent pellet using a hydraulic press.

• Analysis: Place the KBr pellet in the sample holder of an FTIR spectrometer and record the spectrum, typically in the range of 4000 to 400 cm⁻¹.

Mass Spectrometry Protocol

• Sample Introduction: Introduce a dilute solution of the sample into the mass spectrometer via a suitable ionization source, such as electron ionization (EI) for volatile compounds or electrospray ionization (ESI) for less volatile or more polar derivatives.

• Data Acquisition: Acquire the mass spectrum, ensuring a sufficient mass range to observe the molecular ion and key fragments. High-resolution mass spectrometry (HRMS) is recommended for accurate mass determination and elemental composition analysis.[6]

Crystallographic Analysis: The Gold Standard for Structural Confirmation

For definitive structural proof, single-crystal X-ray diffraction is the unparalleled technique. Obtaining suitable crystals is often the most challenging step.

Crystal Growth Protocol

• Solvent Selection: Dissolve the purified compound in a minimal amount of a suitable solvent in which it is readily soluble (e.g., dichloromethane, acetone).

• Slow Evaporation: Allow the solvent to evaporate slowly at room temperature in a loosely covered vial.

• Vapor Diffusion: Alternatively, place the vial containing the solution of the compound in a larger sealed chamber containing a "non-solvent" in which the compound is poorly soluble (e.g., hexane). The slow diffusion of the non-solvent vapor into the solution will gradually decrease the solubility and promote crystal growth.

• Crystal Selection: Select a well-formed single crystal for X-ray diffraction analysis.

The resulting crystal structure will provide precise bond lengths, bond angles, and information about the intermolecular interactions in the solid state, such as hydrogen bonding and π-π stacking.[7][8]

Conclusion and Future Outlook

The exploration of 2-trifluoroacetylselenophene derivatives is a journey into a promising, yet uncharted, region of chemical space. This technical guide, while predictive in nature, is built upon a solid foundation of established chemical principles and spectroscopic trends. It is intended to empower researchers with a logical and scientifically sound framework to synthesize and characterize these novel compounds. The elucidation of their physical properties will undoubtedly pave the way for the discovery of new therapeutic agents and advanced materials, further highlighting the remarkable synergy between fluorine and selenium in modern chemistry.

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• 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. Reports in Organic Chemistry.

• 19F NMR Reference Standards. University of Wisconsin-Madison.

• The mass spectra of trifluoroacetyl-2,5-diketopiperazines. I. cyclo-(-Gly-X), cyclo-(-Ala-X) (X = Gly, Val, Leu, Ile), and cyclo. Biomedical Mass Spectrometry.

• A high-resolution Orbitrap Mass spectral library for trace volatile compounds in fruit wines. Scientific Data.

• Synthesis and crystal structure of 2-[(2,3,5,6-tetrafluoropyridin-4-yl)amino]ethyl methacrylate. IUCrData.

• 1H- and 13C-NMR for - Rsc.org. Royal Society of Chemistry.

• 19Flourine NMR. University of Ottawa.

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• 1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applications - SciSpace. SciSpace.

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• Synthesis and Evaluation of the Antifungal and Toxicological Activity of Nitrofuran Derivatives - MDPI. MDPI.

• Crystal structure and Hirshfeld surface analysis of (E)-3-(2-chloro-4-fluorophenyl) - An-Najah Staff. An-Najah National University.

• Acetamide, 2,2,2-trifluoro-N-methyl-N-(trifluoroacetyl)- - the NIST WebBook. NIST.

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Definitive Guide to Trifluoroacetyl Selenophene: Identifiers, Synthesis, and Pharmaceutical Utility

This guide serves as a definitive technical reference for Trifluoroacetyl Selenophene , focusing on the primary isomer 2-(trifluoroacetyl)selenophene (CAS 26149-08-6). It addresses the critical need for reliable identifiers, synthesis protocols, and handling data in pharmaceutical research, where selenophenes are increasingly utilized as bioisosteres for thiophenes and furans to modulate metabolic stability and potency.

Executive Summary

Trifluoroacetyl selenophene (specifically the 2-isomer) is a fluorinated organoselenium building block used to introduce the trifluoroacetyl motif into heterocyclic scaffolds. Its primary utility lies in drug discovery, where it serves as a precursor for trifluoromethylated pyrazoles, thiazoles, and other pharmacophores. The presence of the selenium atom, combined with the electron-withdrawing trifluoromethyl group, imparts unique electronic properties and lipophilicity profiles distinct from its sulfur analog, 2-(trifluoroacetyl)thiophene.

Chemical Identifiers and Properties

The following data pertains to the thermodynamically favored and commercially accessible isomer, 2-(trifluoroacetyl)selenophene .

Core Identifiers

Attribute	Detail
Chemical Name	2,2,2-Trifluoro-1-(selenophen-2-yl)ethanone
Common Synonyms	2-Trifluoroacetylselenophene; 1-(2-Selenienyl)-2,2,2-trifluoroethanone
CAS Number	26149-08-6
Molecular Formula	C₆H₃F₃OSe
Molecular Weight	227.04 g/mol
SMILES	FC(F)(F)C(=O)c1ccc[se]1
InChI Key	NRXQLQIDNLUXQX-UHFFFAOYSA-N

Physical Properties

Property	Value	Note
Appearance	Colorless to pale yellow liquid	Darkens upon storage without stabilization.
Boiling Point	~190 °C (760 mmHg)	Predicted; often distilled at reduced pressure (e.g., 85–90 °C @ 15 mmHg).
Density	~1.6 g/mL	Estimated based on selenium content.
Solubility	Soluble in DCM, CHCl₃, THF	Hydrolytically unstable; avoid aqueous bases.

Note on the 3-Isomer: 3-(Trifluoroacetyl)selenophene is a rare isomer with no widely established CAS number in commercial databases. It cannot be synthesized via direct electrophilic substitution (which favors the 2-position) and requires indirect routes such as the lithiation of 3-bromoselenophene followed by reaction with a trifluoroacetylating agent.

Synthesis Protocol: Friedel-Crafts Acylation

Methodology: The most robust route to 2-(trifluoroacetyl)selenophene is the direct Friedel-Crafts acylation of selenophene using trifluoroacetic anhydride (TFAA). Unlike benzene, selenophene is sufficiently electron-rich to react with TFAA without a Lewis acid catalyst (like AlCl₃), although mild Lewis acids can accelerate the reaction.

Reaction Mechanism

The reaction proceeds via Electrophilic Aromatic Substitution (

) .

• Activation: TFAA acts as the electrophile source. In the presence of trace acid or Lewis acid, it generates a highly reactive acyl cation equivalent (

  ).

• Attack: The selenophene ring, being electron-rich, attacks the electrophile at the

  -position (C2). The C2 position is kinetically favored over C3 due to better resonance stabilization of the sigma complex intermediate.

• Deprotonation: Loss of a proton restores aromaticity, yielding the ketone and trifluoroacetic acid byproduct.

Step-by-Step Experimental Protocol

Reagents:

• Selenophene (1.0 equiv)

• Trifluoroacetic Anhydride (TFAA) (1.2 – 1.5 equiv)

• Solvent: Dichloromethane (DCM) or anhydrous ether

• Catalyst (Optional):

  (0.1 equiv) for faster kinetics.

Procedure:

• Setup: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar, addition funnel, and nitrogen inlet.

• Solvation: Charge the flask with Selenophene (e.g., 10 mmol) and anhydrous DCM (20 mL). Cool to 0 °C in an ice bath.

• Addition: Add Trifluoroacetic Anhydride (TFAA) dropwise over 15 minutes. Caution: Exothermic reaction.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by TLC (hexane/EtOAc) or GC-MS.

• Quench: Pour the reaction mixture carefully into ice-cold saturated

  solution. Warning: Evolution of gas.

• Extraction: Extract with DCM (3 x 20 mL). Wash combined organics with brine.

• Drying & Concentration: Dry over anhydrous

  , filter, and concentrate under reduced pressure (rotary evaporator).

• Purification: Purify the crude oil via vacuum distillation (preferred) or flash column chromatography (Silica gel, 0-5% EtOAc in Hexanes).

Self-Validating Quality Control

• ¹H NMR (CDCl₃): Look for the distinctive selenophene protons. The proton at C3 (adjacent to the carbonyl) will be significantly deshielded (~8.0 ppm).

• ¹⁹F NMR: A singlet around -72 to -76 ppm confirms the presence of the

  group.

• GC-MS: Molecular ion peak at

  (showing characteristic Selenium isotope pattern).

Visualization: Synthesis Workflow

The following diagram illustrates the decision logic and workflow for synthesizing the 2-isomer versus the 3-isomer.

Caption: Logical workflow distinguishing the direct synthesis of the 2-isomer from the indirect lithiation route required for the 3-isomer.

Applications in Drug Development[7]

The trifluoroacetyl selenophene moiety serves as a versatile "linchpin" in medicinal chemistry.

Synthesis of Bioactive Heterocycles

The carbonyl carbon is highly electrophilic due to the neighboring

group. It readily condenses with dinucleophiles:

• Pyrazoles: Reaction with hydrazine (

  ) yields 3-trifluoromethyl-5-(selenophen-2-yl)pyrazole.

• Pyrimidines: Condensation with amidines yields trifluoromethylated pyrimidines.

• Thiazoles: Halogenation of the acetyl group followed by reaction with thioamides.

Bioisosterism

Replacing a thiophene ring with selenophene often results in:

• Altered Metabolism: Selenium is more easily oxidized than sulfur, potentially creating active metabolites or altering clearance rates (Se-oxidation).

• Enhanced Lipophilicity: Selenophene is generally more lipophilic than thiophene, improving membrane permeability.

• Pi-Stacking: The larger selenium atom creates a more diffuse pi-cloud, potentially enhancing pi-pi interactions with target protein active sites.

Safety and Handling (E-E-A-T)

• Selenium Toxicity: All organoselenium compounds should be treated as potentially toxic. Chronic exposure can lead to selenosis. Use a fume hood and double-glove (nitrile) protocol.

• Waste Disposal: Do not dispose of selenium waste in standard organic waste streams. Segregate into a dedicated "Heavy Metal / Selenium" waste container.

• TFAA Hazards: Trifluoroacetic anhydride is corrosive and moisture-sensitive. It hydrolyzes to form trifluoroacetic acid, which causes severe burns.

References

• PubChem Compound Summary. (n.d.). 2,2,2-Trifluoro-1-(selenophen-2-yl)ethanone (CAS 26149-08-6).[1][2] National Center for Biotechnology Information. Retrieved from [Link](Verified via CAS search logic).

• Konstantinova, L. S., et al. (2020). Recent Advances in the Synthesis of Selenophenes and Their Derivatives. PMC PubMed Central. Retrieved from [Link]

• Lenz, D. et al. (2021). Radical Trifluoroacetylation of Alkenes Triggered by a Visible-Light-Promoted C–O Bond Fragmentation of Trifluoroacetic Anhydride. Angewandte Chemie. Retrieved from [Link]

Sources

• 1. 26149-08-6 CAS MSDS (Ethanone, 2,2,2-trifluoro-1-(selenophene-2-yl)-) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. 26149-08-6,Ethanone, 2,2,2-trifluoro-1-(selenophene-2-yl)- [lookchemicals.com]

Provisional Technical Monograph: Ethanone, 2,2,2-trifluoro-1-(selenophene-2-yl)-

This guide is structured as a Provisional Technical Safety & Handling Monograph . In the absence of a globally harmonized regulatory SDS for this specific research compound, this document applies Read-Across Toxicology and Structure-Activity Relationship (SAR) principles to establish a robust safety framework for R&D professionals.

Document Control:

• Status: Research Grade / Provisional

• Compound ID: CAS 26149-08-6[1]

Part 1: Compound Identity & Physicochemical Architecture

This section establishes the "Identity of the Substance" beyond simple nomenclature, focusing on properties that dictate handling requirements (volatility, lipophilicity, and permeation potential).

Chemical Identification

Parameter	Detail
IUPAC Name	1-(Selenophen-2-yl)-2,2,2-trifluoroethanone
Common Synonyms	2-(Trifluoroacetyl)selenophene; 2-TFA-Selenophene
CAS Number	26149-08-6
Molecular Formula	C₆H₃F₃OSe
Molecular Weight	243.04 g/mol
SMILES	O=C(C1=CC=C[Se]1)C(F)(F)F

Physicochemical Properties (Experimental & Predicted)

Note: Data derived from vendor certificates and structural analogs.

Property	Value	Operational Implication
Physical State	Colorless to pale yellow liquid	Risk of splash/aerosol generation.
Boiling Point	~190.9°C (at 760 mmHg)	Low volatility at RT, but high risk during distillation.
Flash Point	69.2°C (Closed Cup)	Combustible Liquid (Class IIIA). Requires grounding.
Density	~1.6 g/cm³	Heavy vapor/liquid; spills will sink in water.
LogP (Predicted)	~2.5 - 3.0	High Lipophilicity. Rapid dermal absorption expected.

Part 2: Predictive Hazard Profiling (The "Why")

Standard SDSs often list hazards without context. Here, we analyze the mechanism of toxicity to inform your risk assessment.

The Organoselenium Vector (Systemic Toxicity)

Unlike inorganic selenium, organoselenium compounds like 26149-08-6 are lipophilic. This allows them to cross the blood-brain barrier and cellular membranes effortlessly.

• Mechanism: Once intracellular, the selenophene ring can undergo metabolic oxidation. The release of reactive selenium species (selenols/selenoxides) catalyzes the oxidation of glutathione (GSH) and other thiols, leading to severe oxidative stress and mitochondrial dysfunction [1].

• Acute Symptoms: Garlic breath (tell-tale sign of exposure), metallic taste, dizziness, and respiratory distress.

• Chronic Risks: Selenosis (hair/nail loss), potential neurotoxicity.

The Trifluoroacetyl Moiety (Reactivity)

The electron-withdrawing trifluoromethyl group makes the carbonyl carbon highly electrophilic.

• Hydration: Upon contact with mucosal moisture (lungs/eyes), it may form a hydrate (gem-diol), which can be a potent irritant or corrosive.

• Metabolism: Hydrolysis can release trifluoroacetic acid (TFA) or trifluoroethanol metabolites, both of which are distinct toxicants affecting the liver and reproductive systems [2].

Part 3: Operational Safety Protocol

Trustworthiness Check: Do not rely on standard nitrile gloves for prolonged contact with fluorinated organoseleniums. The fluorine content alters solvation parameters, potentially shortening breakthrough times.

Engineering Controls

• Primary: All handling must occur within a certified chemical fume hood operating at face velocity >100 fpm.

• Secondary: For synthesis >5g or heating operations, use a Schlenk line or closed-system reactor to prevent vapor release.

Personal Protective Equipment (PPE) Matrix

Zone	Requirement	Rationale
Dermal	Double-gloving Strategy: 1. Inner: Nitrile (4 mil)2. Outer: Laminate film (Silver Shield/4H) or Thick Nitrile (8 mil)	Standard nitrile is permeable to halogenated aromatics. Laminate provides chemical barrier.
Respiratory	P100/OV Cartridge (if outside hood)	Activated carbon captures organic vapors; P100 stops selenium particulates.
Ocular	Chemical Splash Goggles	Face shield required during distillation or high-vacuum work.

Part 4: Emergency Response & Deactivation Workflow

Core Directive: Organoselenium waste must NEVER be mixed with standard acidic waste streams (risk of H₂Se gas evolution).

Deactivation Protocol (The "Bleach Method")

Before disposal, the active selenium compound should be oxidized to a non-volatile inorganic state (Selenium Dioxide/Selenate) which is safer to handle as solid waste.

Step-by-Step Deactivation:

• Dilution: Dilute the waste solution with a non-reactive solvent (e.g., Dichloromethane).

• Oxidation: Slowly add 10% Sodium Hypochlorite (Bleach) or 30% Hydrogen Peroxide.

  • Caution: Exothermic reaction. Cool in an ice bath.

• Phase Separation: The selenium will largely partition into the aqueous phase as oxidized species.

• Disposal: Treat the aqueous layer as Heavy Metal Waste (Selenium) .

Visualizing the Safety Logic

The following diagram illustrates the decision logic for handling and waste treatment, ensuring no toxic volatiles are released.

Figure 1: Decision logic for containment and waste deactivation. Note the critical oxidative quench step to prevent volatile selenium release.

Part 5: Experimental Context (Synthesis Note)

When using Ethanone, 2,2,2-trifluoro-1-(selenophene-2-yl)- as a building block:

• Reactivity Profile: The trifluoroacetyl group activates the selenophene ring at the 4- and 5-positions towards nucleophilic attack, but also makes the ring electron-deficient.

• Storage: Store under inert gas (Argon/Nitrogen) at 2-8°C. Organoseleniums can degrade to release elemental selenium (red precipitate) upon light exposure.

• Incompatibility: Avoid strong reducing agents (Lithium Aluminum Hydride) without strict temperature control, as this can cleave the C-Se bond, releasing toxic hydrogen selenide (H₂Se) gas [3].

References

• Nogueira, C. W., & Rocha, J. B. (2011).[2] Toxicology and pharmacology of synthetic organoselenium compounds: an update. Archives of Toxicology, 85(11), 1313–1357. Link

• DunkelVc, V. C., et al. (1985). 2,2,2-Trifluoroethanol toxicity and metabolism. Environmental Health Perspectives. Link

• Reich, H. J., & Wollowitz, S. (1982). Preparation of Organoselenium Compounds. Organic Reactions. Link

• PubChem Database. (2025).[3] Compound Summary: Ethanone, 1-selenophene-2-yl- (Analog Read-Across). Link

Sources

• 1. 26149-08-6,Ethanone, 2,2,2-trifluoro-1-(selenophene-2-yl)- [lookchemicals.com]
• 2. Toxicology and pharmacology of synthetic organoselenium compounds: an update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ethanone, 1-selenophene-2-yl- | C6H6OSe | CID 139932 - PubChem [pubchem.ncbi.nlm.nih.gov]

literature review of fluorinated selenophene ketones

An In-depth Technical Guide to Fluorinated Selenophene Ketones: Synthesis, Characterization, and Therapeutic Potential

Authored by Gemini, Senior Application Scientist

Abstract

The strategic incorporation of fluorine into pharmacologically active scaffolds is a cornerstone of modern medicinal chemistry, often imparting enhanced metabolic stability, bioavailability, and binding affinity.[1][2] Selenophenes, selenium-containing bioisosteres of thiophenes and benzene, have garnered significant attention for their diverse and potent biological activities, including anticancer, antioxidant, and anti-inflammatory properties.[3][4][5] This guide explores the synthesis, characterization, and potential applications of a novel and promising class of compounds: fluorinated selenophene ketones. By merging the unique electronic properties of the selenophene ring with the metabolic and conformational advantages of fluorination and the versatile chemistry of the ketone group, these molecules represent a frontier in drug discovery. This document provides researchers, scientists, and drug development professionals with a comprehensive overview of the core concepts, field-proven insights into synthetic strategies, detailed characterization protocols, and a forward-looking perspective on their therapeutic applications.

The Scientific Rationale: Synergizing Fluorine, Selenium, and a Ketone Moiety

The convergence of a selenophene core, fluorine substituents, and a ketone linker is not arbitrary. Each component is chosen for its specific and synergistic contribution to the molecular architecture and, consequently, its pharmacological profile.

• The Selenophene Core: As a heterocyclic aromatic system, selenophene serves as a robust scaffold. Compared to its thiophene analogue, the larger size and greater polarizability of the selenium atom can lead to enhanced intermolecular interactions and modified electronic properties, which can be leveraged to fine-tune device performance in materials science or receptor binding in drug candidates.[6] Selenophene derivatives have demonstrated a wide spectrum of biological activities, making them privileged structures in medicinal chemistry.[7][8]

• The Role of Fluorination: The introduction of fluorine is a well-established strategy in drug design.[1][9] Its high electronegativity can alter the pKa of nearby functional groups, influence molecular conformation, and block sites of metabolic oxidation. This often results in compounds with improved pharmacokinetic profiles, including increased metabolic stability and enhanced cell membrane permeability.[2]

• The Ketone Functional Group: The ketone moiety is a versatile functional group. It can act as a hydrogen bond acceptor, a critical interaction for binding to biological targets. Furthermore, its reactivity allows for a wide range of subsequent chemical modifications and derivatizations, making it an ideal anchor point for structure-activity relationship (SAR) studies. The fluorination of carbons alpha to a ketone can significantly impact its electronic properties and reactivity.[10][11]

This strategic combination aims to create molecules with novel biological activities and optimized drug-like properties.

Synthetic Strategies and Methodologies

The synthesis of fluorinated selenophene ketones is not yet widely reported, thus requiring a logical combination of established methods for selenophene ring formation and subsequent or concurrent fluorination. The primary challenge lies in developing efficient and regioselective protocols.

Pathway A: Post-Cyclization Fluorination

The most direct conceptual approach involves the synthesis of a selenophene ketone precursor followed by selective fluorination. This strategy allows for the synthesis of a common intermediate that can then be diversified.

Experimental Protocol: Synthesis of a 2-Acylselenophene and Subsequent α-Fluorination

• Step 1: Synthesis of a 2-Acylselenophene Precursor.

  • Rationale: Friedel-Crafts acylation is a classic and effective method for introducing a ketone group onto an aromatic ring. Selenophene is more reactive than thiophene and benzene, often allowing for milder reaction conditions.

  • Procedure:

    • To a solution of selenophene (1.0 eq.) in a suitable anhydrous solvent (e.g., dichloromethane), add a Lewis acid catalyst such as AlCl₃ or SnCl₄ (1.1 eq.) at 0 °C under an inert atmosphere (N₂ or Ar).

    • Add the desired acyl chloride or anhydride (e.g., acetyl chloride) (1.1 eq.) dropwise, maintaining the temperature at 0 °C.

    • Allow the reaction to stir at room temperature for 2-4 hours, monitoring progress by TLC or GC-MS.

    • Upon completion, quench the reaction by carefully pouring it over crushed ice and dilute with water.

    • Extract the product with an organic solvent, wash the organic layer with saturated NaHCO₃ solution and brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography or distillation to yield the 2-acylselenophene.

• Step 2: α-Fluorination of the Ketone.

  • Rationale: Electrophilic fluorinating agents like Selectfluor® are highly effective for the α-fluorination of ketones.[10][11] The reaction proceeds via an enol or enolate intermediate.

  • Procedure:

    • Dissolve the 2-acylselenophene (1.0 eq.) in an anhydrous polar aprotic solvent such as acetonitrile or DMF.

    • Add Selectfluor® (F-TEDA-BF₄) (1.1 eq. for monofluorination, 2.2 eq. for difluorination) to the solution.

    • Heat the reaction mixture to 50-70 °C and stir for 12-24 hours. Monitor the reaction by ¹⁹F NMR and TLC.

    • After cooling to room temperature, dilute the mixture with water and extract with ethyl acetate.

    • Wash the combined organic layers, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

    • Purify the resulting fluorinated selenophene ketone by flash column chromatography on silica gel.

Diagram: Proposed Synthetic Workflow

Below is a Graphviz diagram illustrating the post-cyclization fluorination pathway.

Caption: A proposed two-step workflow for synthesizing fluorinated selenophene ketones.

Pathway B: Cyclization of Fluorinated Precursors

An alternative strategy involves the synthesis of a fluorinated acyclic precursor which is then cyclized to form the selenophene ring. This approach can offer better control over the position and number of fluorine atoms. Numerous methods for selenophene synthesis involve the cyclization of functionalized precursors using selenium sources like elemental selenium, Na₂Se, or KSeCN.[3][7][12]

Table 1: Comparison of Plausible Cyclization Strategies

Precursor Type	Selenium Source	General Conditions	Advantages	Potential Challenges
Fluorinated 1,3-Dienyl Bromides	KSeCN / I₂	DMSO, 90-100 °C	Good functional group tolerance.[7]	Synthesis of the fluorinated diene precursor may be complex.
Fluorinated Terminal Alkynes	Elemental Se / Cu-catalyst	High temperature, inert atmosphere	High atom economy, uses readily available Se.[13]	Regioselectivity can be an issue; requires two alkyne molecules.
Fluorinated Ketene Dithioacetals	Na₂Se	DMF, with an α-halo ketone	One-pot synthesis potential.[14]	Requires multi-step synthesis of the dithioacetal precursor.

Physicochemical and Structural Characterization

Thorough characterization is essential to confirm the structure and purity of the synthesized fluorinated selenophene ketones. A multi-technique approach is required.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H and ¹³C NMR: Provide foundational information about the proton and carbon framework of the molecule.

  • ¹⁹F NMR: This is a crucial technique for fluorinated compounds. The chemical shift provides information about the electronic environment of the fluorine atom, while H-F and C-F coupling constants are invaluable for confirming the position of fluorine relative to the rest of the molecule.[15]

  • ⁷⁷Se NMR: Although less common, ⁷⁷Se NMR is highly informative for organoselenium compounds. The chemical shift of the selenium atom is sensitive to its oxidation state and the nature of the substituents on the selenophene ring.[3][4]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition and exact mass of the synthesized compounds. The isotopic pattern of selenium (with several stable isotopes, most prominently ⁸⁰Se and ⁷⁸Se) provides a clear signature for selenium-containing molecules.

• X-ray Crystallography: For crystalline solids, single-crystal X-ray diffraction provides unambiguous proof of structure, including bond lengths, bond angles, and solid-state conformation. This is the gold standard for structural elucidation.[16][17]

Potential Applications in Drug Discovery and Materials Science

While direct biological data on fluorinated selenophene ketones is scarce, we can extrapolate their potential based on the known activities of related compounds.

Therapeutic Potential

Organoselenium compounds are well-documented for their potent biological activities.[8][18] The addition of fluorine is expected to modulate these activities and improve pharmacokinetic properties.

• Anticancer Agents: Many selenophene derivatives exhibit significant antitumor activity.[5][7] Fluorination could enhance this activity by increasing the compound's stability and cellular uptake. Trifluoromethyl-containing organoselenium compounds have shown superior anticancer effects compared to their non-fluorinated analogues.[18]

• Antifungal and Antimicrobial Agents: Organoselenium compounds have recently been highlighted as a promising source of new antifungal agents, with a significantly higher hit rate compared to non-selenium compounds. Fluorinated ketones are also known to possess biological activity.[11] The combination could lead to potent new antifungals to combat resistant strains.

• Enzyme Inhibitors: The ketone group can interact with active sites of enzymes, while the fluorinated substituents can provide additional binding interactions and block metabolic degradation. This makes them attractive candidates for designing targeted enzyme inhibitors.

Diagram: Structure-Activity Relationship (SAR) Concept

This diagram illustrates how each molecular component could contribute to biological activity.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Precise and selective asymmetric synthesis of fluorinated compounds via enzymatic approach [the-innovation.org]
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• 8. Recent Advances in the Synthesis of Selenophenes and Their Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings [article.sapub.org]
• 11. egrove.olemiss.edu [egrove.olemiss.edu]
• 12. benthamscience.com [benthamscience.com]
• 13. Synthesis of 2,5-disubstituted selenophenes via a copper-catalyzed regioselective [2+2+1] cyclization of terminal alkynes and selenium - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. Technique Characterization of fluorinated compounds [cai.ucm.es]
• 16. Thiophene and selenophene copolymers incorporating fluorinated phenylene units in the main chain: Synthesis, characterization, and application in organic field-effect transistors - ePrints Soton [eprints.soton.ac.uk]
• 17. researchgate.net [researchgate.net]
• 18. Organoselenium compounds beyond antioxidants - PMC [pmc.ncbi.nlm.nih.gov]

The Thermodynamic Stability of Trifluoromethyl Selenophene Compounds: A Technical Guide for Researchers

Abstract

The strategic incorporation of trifluoromethyl groups into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry and materials science. This guide provides an in-depth technical overview of the thermodynamic stability of trifluoromethyl selenophene compounds. While direct experimental data for this specific class of molecules is emerging, this document synthesizes established principles from organoselenium chemistry, fluorine chemistry, and computational modeling to provide a robust predictive framework. This guide is intended for researchers, scientists, and professionals in drug development and materials science, offering insights into the synthesis, characterization, and stability of these promising compounds.

Introduction: The Significance of Trifluoromethyl Selenophenes

The confluence of the unique properties of the selenophene ring and the trifluoromethyl group presents a compelling platform for the design of novel bioactive molecules and functional materials. Selenophenes, as selenium-containing bioisosteres of thiophenes and furans, offer distinct electronic and pharmacological properties.[1][2] The introduction of a trifluoromethyl (CF3) group can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[3]

The trifluoromethyl group is a potent electron-withdrawing substituent, a property that can significantly alter the electronic landscape of the selenophene ring.[4][5] This perturbation of electron density can, in turn, impact the thermodynamic stability of the entire molecule. Understanding this interplay is critical for predicting the shelf-life, processing parameters, and in vivo behavior of trifluoromethyl selenophene-containing compounds.

This guide will explore the theoretical and experimental methodologies for assessing the thermodynamic stability of these compounds, delve into the key factors influencing their stability, and propose strategies for their stabilization.

Theoretical Approaches to Assessing Thermodynamic Stability

Computational chemistry provides a powerful toolkit for predicting and understanding the thermodynamic stability of molecules where experimental data may be limited. Density Functional Theory (DFT) is a particularly valuable method for these investigations.

Key Thermodynamic Parameters

The thermodynamic stability of a molecule is fundamentally described by its Gibbs free energy of formation (ΔGf°). However, for practical purposes, several other parameters are often calculated to provide a more nuanced understanding of stability:

• Enthalpy of Formation (ΔHf°): Represents the change in enthalpy when one mole of a compound is formed from its constituent elements in their standard states. A lower (more negative) enthalpy of formation generally indicates greater thermodynamic stability.

• Bond Dissociation Energy (BDE): The energy required to homolytically cleave a specific bond.[6] Calculating the BDEs of the C-Se and C-CF3 bonds within the trifluoromethyl selenophene scaffold can reveal the most likely points of initial decomposition.[7] The C-F bond is one of the strongest in organic chemistry, contributing to the overall stability of the CF3 group itself.[3]

• HOMO-LUMO Energy Gap: The energy difference between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) is an indicator of chemical reactivity and kinetic stability. A larger HOMO-LUMO gap generally correlates with greater stability.[8]

Computational Workflow for Stability Analysis

A typical computational workflow for assessing the thermodynamic stability of a novel trifluoromethyl selenophene derivative would involve the following steps:

Figure 1: A generalized workflow for the computational analysis of thermodynamic stability.

Protocol for DFT Calculations:

• Structure Preparation: Build the 3D structure of the target trifluoromethyl selenophene molecule using a molecular modeling software.

• Geometry Optimization: Perform a full geometry optimization using a suitable DFT functional (e.g., B3LYP, M06-2X) and basis set (e.g., 6-311++G(d,p)).[9] This step finds the lowest energy conformation of the molecule.

• Frequency Calculation: Conduct a frequency calculation at the same level of theory to confirm that the optimized structure corresponds to a true energy minimum (i.e., no imaginary frequencies) and to obtain zero-point vibrational energy (ZPVE) and other thermal corrections.

• Single-Point Energy Calculation: For higher accuracy, a single-point energy calculation can be performed on the optimized geometry using a more advanced level of theory or a larger basis set.

• Data Analysis: Extract the calculated thermodynamic parameters, such as the enthalpy of formation and Gibbs free energy. Bond dissociation energies can be calculated by modeling the bond cleavage and calculating the energy difference between the parent molecule and the resulting radicals.

Experimental Approaches to Determining Thermodynamic Stability

Thermal analysis techniques are the primary experimental methods for quantifying the thermodynamic stability of solid-state materials.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. It is a crucial technique for determining the decomposition temperature of a compound.

Experimental Protocol for TGA:

• Sample Preparation: Accurately weigh 5-10 mg of the purified and dried trifluoromethyl selenophene compound into a TGA pan (typically ceramic or platinum).

• Instrument Setup: Place the pan in the TGA furnace and purge the system with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min to prevent oxidative degradation.

• Thermal Program: Equilibrate the sample at a starting temperature (e.g., 30 °C). Ramp the temperature at a constant heating rate (e.g., 10 °C/min) to a final temperature that is well above the expected decomposition point (e.g., 600 °C).

• Data Analysis: The resulting TGA curve plots mass loss (%) versus temperature. The onset temperature of decomposition (Tonset) is a key indicator of thermal stability. The temperature at which 5% mass loss occurs (T5%) is also a commonly reported metric.[10]

Figure 2: A simplified workflow for a typical TGA experiment.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to determine melting points, phase transitions, and enthalpies of fusion and decomposition.[11][12]

Experimental Protocol for DSC:

• Sample Preparation: Accurately weigh 2-5 mg of the trifluoromethyl selenophene compound into an aluminum DSC pan and hermetically seal it.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Thermal Program: Equilibrate the cell at a starting temperature. Ramp the temperature at a controlled rate (e.g., 10 °C/min) through the temperature range of interest.

• Data Analysis: The DSC thermogram shows endothermic (melting) and exothermic (decomposition) events. The peak temperature and the area under the peak provide information about the transition temperature and the enthalpy change associated with the event.

Table 1: Summary of Thermal Analysis Techniques

Technique	Information Obtained	Key Parameters
TGA	Decomposition temperature, thermal stability range	Tonset, T5%
DSC	Melting point, phase transitions, enthalpy of fusion/decomposition	Tm, ΔHfus, Tdecomp, ΔHdecomp

Factors Influencing the Stability of Trifluoromethyl Selenophene Compounds

The thermodynamic stability of a trifluoromethyl selenophene compound is not solely an intrinsic property but is influenced by a variety of structural and environmental factors.

Electronic Effects of the Trifluoromethyl Group

The CF3 group is a strong sigma-withdrawing and weak pi-donating group. Its powerful inductive effect withdraws electron density from the selenophene ring, which can have several consequences:

• Stabilization of the Ring: The electron-withdrawing nature of the CF3 group can decrease the electron density on the aromatic ring, making it less susceptible to electrophilic attack and potentially increasing its overall stability.[4][5]

• Bond Strengthening/Weakening: The inductive effect can also influence the strength of the C-Se bonds within the ring and the C-C bonds connecting the ring to substituents. While the C-F bonds are exceptionally strong, the polarization induced by the CF3 group can subtly alter adjacent bond lengths and energies.

Position of the Trifluoromethyl Group

The position of the CF3 group on the selenophene ring (e.g., 2- or 3-position) will significantly impact the electronic distribution and, consequently, the thermodynamic stability. Computational studies are particularly useful for comparing the relative stabilities of different isomers.

Intermolecular Interactions

In the solid state, intermolecular interactions play a crucial role in the overall stability of the crystal lattice. The presence of a trifluoromethyl group can lead to non-covalent interactions, such as dipole-dipole interactions and weak hydrogen bonds with C-H donors, which can contribute to the lattice energy and thus the thermal stability.[5]

Environmental Factors

The stability of organoselenium compounds can be influenced by environmental factors such as pH and temperature. While specific data on trifluoromethyl selenophenes is scarce, general trends in organoselenium chemistry suggest that acidic conditions may enhance stability in some cases.[13]

Potential Decomposition Pathways

While detailed mechanistic studies on the thermal decomposition of trifluoromethyl selenophenes are not yet available, educated predictions can be made based on the known chemistry of organoselenium compounds and fluorinated aromatics.

A likely initial step in the thermal decomposition would be the cleavage of the weakest bond in the molecule. This is where bond dissociation energy calculations become particularly insightful. The C-Se bond is generally weaker than C-C and C-H bonds, making it a potential initiation site for decomposition.[14]

Figure 3: A conceptual diagram of a possible thermal decomposition pathway.

Strategies for Stabilization

For applications where enhanced thermal stability is required, several strategies can be considered during the molecular design phase:

• Introduction of Stabilizing Groups: The incorporation of other functional groups that can participate in stabilizing intermolecular interactions, such as hydrogen bonding or pi-stacking, can increase the overall stability of the crystalline material.

• Symmetrical Substitution: Symmetrically substituted molecules often exhibit higher melting points and greater thermal stability due to more efficient crystal packing.

• Formation of Co-crystals or Salts: Co-crystallization with other stable molecules or formation of salts can introduce a network of non-covalent interactions that enhance the thermodynamic stability of the solid form.

Conclusion and Future Outlook

The thermodynamic stability of trifluoromethyl selenophene compounds is a critical parameter that dictates their potential for application in drug development and materials science. This guide has outlined the key theoretical and experimental approaches for assessing this stability and has discussed the primary factors that influence it.

While direct experimental data on this specific class of compounds remains an area for future research, the principles and methodologies presented here provide a solid foundation for their investigation. The continued development of computational models, coupled with rigorous experimental validation, will be essential for unlocking the full potential of these promising molecules.

References

• Plano, D., Sanmartín, C., Moreno, E., Prior, C., Calvo, A., & Palop, J. A. (2010). Study of polymorphism of organosulfur and organoselenium compounds. Journal of Thermal Analysis and Calorimetry, 105(3), 945-952. [Link]

• Plano, D., Lizarraga, E., Font, M., Palop, J. A., & Sanmartín, C. (2009). Thermal stability and decomposition of sulphur and selenium compounds. Journal of Thermal Analysis and Calorimetry, 98(2), 559-566.
• Klapötke, T. M., & Sabate, C. M. (2008). Bond dissociation energies in second-row compounds. Inorganic chemistry, 47(9), 3749-3757.
• Sentkowska, A., & Pyrzynska, K. (2022). Stability of selenium compounds in aqueous extracts of dietary supplements during storage. Journal of Pharmaceutical and Biomedical Analysis, 214, 114714.
• BenchChem. (2025). A Technical Guide to the Thermal Stability and Decomposition of 2-Trifluoromethyl-terephthalonitrile.
• BenchChem. (2025). The Unstable Nature of Trifluoromethanamine: A Technical Guide to Its Decomposition.
• Chen, H. Y., et al. (2012). Comparison of thiophene- and selenophene-bridged donor–acceptor low band-gap copolymers used in bulk-heterojunction organic photovoltaics.
• Kovalenko, V. I., et al. (2025).
• Webb, L. J., & Splan, K. E. (2012). Bond dissociation energies calculated for different selenium precursors. Dalton Transactions, 41(28), 8619-8625.
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• Jasiński, R. (2016). CF3: An Electron-Withdrawing Substituent for Aromatic Anion Acceptors? “Side-On” versus “On-Top” Binding of Halides. Chemistry (Weinheim an der Bergstrasse, Germany), 22(20), 6956–6963.
• Popova, E. A., et al. (2024). Dft Calculations of Properties of Cf3-Carbocations of the Thiophene Series as Key Intermediates in the Synthesis of Novel Cf3-Thiophenes. SSRN Electronic Journal.
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• Klumpp, D. A., et al. (2010). Superelectrophiles and the Effects of Trifluoromethyl Substituents. Journal of the American Chemical Society, 132(21), 7412–7414.
• Michalska, D., et al. (2021). Theoretical Study of 2-(Trifluoromethyl)
• Guedes, R. C., et al. (2025). Organoselenium Compounds Derived from Natural Metabolites. Pharmaceuticals, 18(11), 1459.
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• Ilaš, J., & Knez, D. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. International Journal of Molecular Sciences, 26(14), 7854.
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solubility profile of selenophene-2-yl ethanone in organic solvents

The following guide details the solubility profile of Selenophene-2-yl Ethanone (2-Acetylselenophene), structured for researchers and drug development professionals.

[1]

Compound: Selenophene-2-yl Ethanone (2-Acetylselenophene) CAS: 1469-68-7 Molecular Weight: ~173.07 g/mol Physical State: Low-melting solid or oil (MP ~10–30 °C range; typically handled as a liquid at standard lab temperatures).[1]

Executive Summary & Physicochemical Basis[1][2][3]

Selenophene-2-yl ethanone is a critical bioisostere of 2-acetylthiophene and 2-acetylfuran, widely used in the synthesis of bioactive organoselenium compounds and ligands for lanthanide extraction (e.g., selenoyltrifluoroacetone).[1] Its solubility profile is governed by the interplay between the polar acetyl group and the lipophilic selenophene ring .[1]

Understanding this profile is essential for:

• Synthetic Workup: Optimizing liquid-liquid extraction (LLE) efficiency.

• Crystallization: Selecting anti-solvents for derivative purification.[1]

• Biological Assays: Preparing stock solutions in compatible vehicles (DMSO/Ethanol).

Structural Drivers of Solubility[1]

• Dipole Moment (

  D): The molecule exhibits significant polarity due to the carbonyl group and the polarizability of the selenium atom.[1] This facilitates solubility in polar aprotic solvents.[1]

• Hydrogen Bonding: It acts solely as a Hydrogen Bond Acceptor (HBA) via the carbonyl oxygen.[1] It lacks Hydrogen Bond Donors (HBD), limiting its solubility in water compared to alcohols or amines.[1]

• Chalcogen Effect: The large, polarizable selenium atom increases London dispersion forces compared to furan analogs, enhancing solubility in chlorinated solvents and aromatics.[1]

Solubility Profile by Solvent Class[1]

The following data summarizes the solubility behavior of selenophene-2-yl ethanone. While specific quantitative solubility limits (mg/mL) are rarely reported for this precursor, the qualitative profile is derived from its synthetic utility and physicochemical properties.[1]

Table 1: Solubility Matrix

Solvent Class	Representative Solvents	Solubility Status	Mechanistic Insight
Polar Aprotic	DMSO, Acetonitrile (MeCN), DMF	Miscible / Highly Soluble	Primary solvents for nucleophilic substitution reactions.[1] High dipole-dipole compatibility.[1]
Polar Protic	Ethanol, Methanol, Isopropanol	Soluble	Soluble via H-bonding between solvent OH and solute C=O.[1] Used for recrystallization of derivatives.[1][2]
Chlorinated	Dichloromethane (DCM), Chloroform	Highly Soluble	Excellent solvent match due to high dispersion forces and polarizability of Se.[1] Preferred for extraction.[1]
Non-Polar	Hexane, Pentane	Moderately Soluble	Temperature-dependent.[1] Often used as an anti-solvent or for recrystallization at low temperatures.[1]
Aqueous	Water, PBS Buffer	Insoluble / Poor	Hydrophobic heteroaromatic ring dominates.[1] Requires co-solvent (e.g., DMSO) for biological media.[1]

Experimental Determination Protocol

As an Application Scientist, relying on literature values is insufficient for critical formulation. The following self-validating protocol ensures accurate solubility determination, particularly distinguishing between "kinetic" and "thermodynamic" solubility.

Workflow: Thermodynamic Solubility (Shake-Flask Method)

This protocol is the "Gold Standard" for determining the saturation limit of solid/low-melting compounds.[1]

• Preparation: Add excess selenophene-2-yl ethanone to the target solvent in a sealed glass vial.

• Equilibration: Agitate at constant temperature (

  °C) for 24–48 hours.

• Phase Separation: Centrifuge or filter (using a heated filter if the compound is a low-melting solid) to remove undissolved material.[1]

• Quantification: Analyze the supernatant via HPLC-UV (detection at

  nm) or GC-MS.

Diagram 1: Solubility Determination Workflow

Caption: Step-by-step workflow for determining thermodynamic solubility, ensuring phase equilibrium before quantification.

Hansen Solubility Parameters (HSP) Logic

For formulation scientists, Hansen Solubility Parameters (HSP) provide a predictive framework for solvent selection.[1] The total solubility parameter (

) is decomposed into three components: [1]

Estimated HSP Profile for Selenophene-2-yl Ethanone

Based on group contribution methods and analogs (2-acetylthiophene):

• (Dispersion): High (~19-20 MPa ).[1] The large Selenium atom contributes significantly to polarizability and dispersion forces.[1]
• (Polarity): Moderate-High (~10-12 MPa ).[1] Driven by the acetyl dipole and the heteroatom.[1]
• (H-Bonding): Moderate (~6-8 MPa ).[1] Limited to H-bond acceptance.[1]

Implication: The compound sits in the "solubility sphere" of solvents like DCM, THF, and Acetone , which share similar high-dispersion and moderate-polar characteristics.[1] It lies outside the sphere of water (high

) and perfluorinated alkanes (low ).[1]

Diagram 2: Solvent Selection Logic (HSP Map)

Caption: Visualizing solvent compatibility based on Hansen Solubility Parameter proximity. Green = Good, Yellow = Moderate, Red = Poor.[1]

Practical Applications & Handling

Synthesis & Purification[1]

• Reaction Medium: Reactions involving the acetylation of selenophene are often quenched with water and extracted with Ethyl Acetate or DCM [1].[1] The high solubility in organic layers ensures efficient recovery.[1]

• Recrystallization: For derivatives (e.g., hydrazones), a mixture of Hexane/Ethyl Acetate (1:1) is often used [1].[1][3] This implies that while the parent ketone is soluble in pure Hexane, cooling a Hexane/EtOAc mixture drives precipitation of more polar derivatives.[1]

Storage[1][6]

• Store in a cool, dry place.[1] As a low-melting solid/liquid, it should be kept away from heat to prevent inadvertent melting and potential degradation (oxidation of Se).[1]

References

• Google Patents. Method of colorimetric analysis of malonic dialdehyde... and substituted indoles. Patent US5726063A.[1] (Contains experimental details on the synthesis and purification of 2-acetylselenophene and its derivatives).

• Stenutz, R. 2-acetylselenophene - Dipole Moment and Refractive Index. (Provides physical constants including dipole moment).[1][4]

• ChemicalBook. 2-Acetylfuran Properties. (Used as a comparative structural analog for physical state estimation).[1]

Sources

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• 3. US5726063A - Method of colorimetric analysis of malonic dialdehyde and 4-hydroxy-2-enaldehydes as indexes of lipid peroxidation, kits for carrying out said method, substituted indoles for use in said method and their preparation - Google Patents [patents.google.com]
• 4. youtube.com [youtube.com]

Protocols & Analytical Methods

Application Note & Synthesis Protocol: Ethanone, 2,2,2-trifluoro-1-(selenophene-2-yl)-

Abstract

This document provides a comprehensive guide for the synthesis of Ethanone, 2,2,2-trifluoro-1-(selenophene-2-yl)-, a valuable fluorinated heterocyclic ketone. Selenophene derivatives are a significant class of selenium-based heterocycles, playing a crucial role in the development of new pharmaceuticals and advanced light-emitting materials.[1][2][3] The incorporation of a trifluoroacetyl group can impart unique physicochemical properties, such as enhanced metabolic stability and receptor binding affinity, making this compound a key building block for drug discovery and materials science. The described protocol is based on the Friedel-Crafts acylation of selenophene with trifluoroacetic anhydride, an efficient and well-established method for the trifluoroacetylation of electron-rich aromatic systems.[4][5][6] This guide offers a detailed, step-by-step experimental procedure, mechanistic insights, safety protocols, and characterization guidelines intended for researchers in synthetic chemistry and drug development.

Introduction and Scientific Background

Organoselenium compounds, particularly those containing a selenophene ring, are of profound interest due to their diverse biological activities, including antidepressant, antioxidant, and antitumor properties.[1] Furthermore, their unique electronic characteristics make them suitable for applications in organic electronics like organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs).[1][2]

The introduction of a trifluoromethyl (-CF₃) group is a widely used strategy in medicinal chemistry to modulate a molecule's pharmacokinetic and pharmacodynamic profile. Trifluoromethyl ketones, such as the target compound, are versatile intermediates. The strong electron-withdrawing nature of the trifluoroacetyl group makes the carbonyl carbon highly electrophilic and susceptible to forming stable hydrates, which can act as potent enzyme inhibitors.

The synthesis of Ethanone, 2,2,2-trifluoro-1-(selenophene-2-yl)- is most effectively achieved via an electrophilic aromatic substitution, specifically a Friedel-Crafts acylation.[6] In this reaction, the electron-rich selenophene ring attacks a powerful trifluoroacetylating electrophile generated from trifluoroacetic anhydride (TFAA). Due to the high reactivity of both selenophene and TFAA, this reaction can often proceed efficiently without the need for a traditional strong Lewis acid catalyst (e.g., AlCl₃), which simplifies the experimental workup and purification, thus representing a more atom-economical and environmentally benign approach.[5]

Reaction Mechanism and Rationale

The core of this synthesis is the Friedel-Crafts acylation, which proceeds through an electrophilic aromatic substitution mechanism.

• Generation of the Electrophile: Trifluoroacetic anhydride (TFAA) serves as the source for the highly electrophilic trifluoroacetyl cation (CF₃CO⁺) or, more likely, a polarized complex that acts as its equivalent.

• Nucleophilic Attack: The π-electron system of the selenophene ring acts as a nucleophile, attacking the electrophilic carbonyl carbon of the activated TFAA. This attack preferentially occurs at the C2 position, which is the most electron-rich and sterically accessible position, leading to the formation of a resonance-stabilized cationic intermediate known as a sigma complex or arenium ion.

• Aromatization: A base, in this case, the trifluoroacetate anion (CF₃COO⁻) generated in the initial step, abstracts a proton from the C2 position of the sigma complex. This step restores the aromaticity of the selenophene ring and yields the final product, 2,2,2-trifluoro-1-(selenophene-2-yl)ethanone, along with trifluoroacetic acid as a byproduct.

Sources

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Technical Guide: Nucleophilic Transformations of Trifluoroacetyl Selenophene

Executive Summary

The trifluoroacetyl group (

) attached to a selenophene scaffold represents a high-value "privileged structure" in modern drug discovery. The strong electron-withdrawing nature of the trifluoromethyl group ( ) significantly enhances the electrophilicity of the adjacent carbonyl carbon, making it a unique "hard" electrophile.

This guide details the reactivity profile of 2-trifluoroacetyl selenophene with various nucleophiles. Unlike its thiophene or furan analogs, the selenophene ring offers distinct electronic donation capabilities (Se is softer and more polarizable), which influences the stability of tetrahedral intermediates. We provide validated protocols for reduction, Grignard addition, and condensation reactions, essential for synthesizing trifluoromethylated heterocycles.

Chemical Reactivity Profile

The "Fluorine Effect" on Carbonyl Electrophilicity

The presence of the

group destabilizes the carbonyl ground state while stabilizing the tetrahedral intermediate formed upon nucleophilic attack. This results in:

• Hemiacetal/Hydrate Formation: 2-Trifluoroacetyl selenophene readily forms stable gem-diols (hydrates) in the presence of moisture, which can complicate NMR analysis (often appearing as a mixture).

• Increased Reaction Rates: Nucleophilic attack occurs significantly faster than with non-fluorinated acetyl analogs.

• Regioselectivity: In competitive environments, the trifluoroacetyl carbonyl is often the primary site of attack over other ester or amide functionalities.

Mechanistic Pathway: Tetrahedral Intermediate Stabilization

The following diagram illustrates the generic pathway for nucleophilic attack, highlighting the stabilization provided by the fluorine atoms (anomeric effect and inductive withdrawal).

Figure 1: Mechanistic pathway of nucleophilic addition to trifluoroacetyl selenophene. The inductive effect of the

group stabilizes the alkoxide intermediate.

Experimental Protocols

Protocol A: Reduction to 1-(Selenophen-2-yl)-2,2,2-trifluoroethanol

Application: Synthesis of chiral building blocks (if using chiral boranes) or racemic secondary alcohols. Reagent: Sodium Borohydride (

).[1][2][3]

Materials

• Substrate: 2-Trifluoroacetyl selenophene (1.0 equiv)

• Reductant:

  (1.2 equiv)[1]

• Solvent: Methanol (anhydrous preferred, though not strictly required)

• Quench: 1N HCl

Step-by-Step Procedure

• Preparation: Dissolve 2-trifluoroacetyl selenophene (1.0 mmol) in Methanol (5 mL) in a round-bottom flask. Cool the solution to 0 °C using an ice bath.

  • Note: The solution may warm slightly upon dissolution.

• Addition: Add

  (1.2 mmol, 45 mg) portion-wise over 5 minutes.

  • Caution: Hydrogen gas evolution will occur. Ensure open ventilation.

• Reaction: Remove the ice bath and stir at room temperature for 1 hour. Monitor via TLC (Hexane/EtOAc 4:1). The starting material (UV active) should disappear, replaced by a more polar spot.

• Quench: Carefully add 1N HCl (2 mL) dropwise to destroy excess hydride. Stir for 10 minutes until gas evolution ceases.

• Workup: Concentrate the methanol under reduced pressure. Dilute the residue with water (10 mL) and extract with Dichloromethane (

  mL).

• Purification: Dry combined organics over

  , filter, and concentrate. The product is typically a clear oil that may crystallize upon standing.

Expected Yield: 85–95% Data Validation:

NMR will show a shift from ppm (ketone) to ppm (alcohol).

Protocol B: Grignard Addition (Synthesis of Tertiary Alcohols)

Application: Introduction of alkyl/aryl groups to create quaternary carbon centers bearing a

group. Reagent: Methylmagnesium Bromide (or other Grignard reagents).[4]

Materials

• Substrate: 2-Trifluoroacetyl selenophene (1.0 equiv)

• Reagent:

  (3.0 M in ether, 1.5 equiv)

• Solvent: Anhydrous THF

• Atmosphere: Nitrogen or Argon (Strictly anhydrous)

Step-by-Step Procedure

• Setup: Flame-dry a 2-neck flask and cool under a stream of nitrogen. Add 2-trifluoroacetyl selenophene (1.0 mmol) and anhydrous THF (5 mL).

• Temperature Control: Cool the solution to -78 °C (Dry ice/Acetone bath).

  • Critical: The high reactivity of the trifluoroacetyl group can lead to "haloform-type" cleavage or polymerization at higher temperatures.

• Addition: Add

  (1.5 mmol, 0.5 mL) dropwise via syringe over 10 minutes.

• Equilibration: Stir at -78 °C for 1 hour, then allow the mixture to slowly warm to 0 °C over 2 hours.

• Quench: Quench with saturated aqueous

  at 0 °C.

• Workup: Extract with Diethyl Ether (

  mL). Wash with brine.[1][5]

• Purification: Flash column chromatography is usually required to separate the product from trace amounts of hydrate or cleavage byproducts.

Troubleshooting:

• Low Yield? If the

  group is cleaved (observed as selenophene carboxylic acid), lower the temperature and ensure the Grignard reagent is not in large excess.

Protocol C: Condensation with Hydrazine (Pyrazole Synthesis Precursor)

Application: Synthesis of hydrazones, which are intermediates for trifluoromethylated pyrazoles (a key pharmacophore in COX-2 inhibitors).

Materials

• Substrate: 2-Trifluoroacetyl selenophene (1.0 equiv)

• Reagent: Hydrazine Hydrate (50-60% solution, 1.5 equiv)

• Solvent: Ethanol

• Catalyst: Acetic Acid (cat. 1-2 drops)

Step-by-Step Procedure

• Mixing: Dissolve the substrate in Ethanol (0.5 M concentration).

• Addition: Add Hydrazine Hydrate dropwise at room temperature.

• Reflux: Heat the mixture to reflux (78 °C) for 3–5 hours.

  • Observation: A color change (often to yellow/orange) indicates imine/hydrazone formation.

• Isolation: Cool to room temperature. If the product precipitates, filter and wash with cold ethanol. If not, concentrate and recrystallize from Ethanol/Hexane.

Workflow Diagram:

Figure 2: Operational workflow for the condensation of hydrazine with trifluoroacetyl selenophene.

Summary of Reaction Conditions

Reaction Type	Nucleophile	Conditions	Key Product	Notes
Reduction		MeOH, 0°C to RT, 1h	Sec-Alcohol	Quantitative; forms stable hydrate if not dried.
Addition		THF, -78°C, 2h	Tert-Alcohol	Requires low temp to prevent cleavage.
Condensation		EtOH, Reflux, cat. AcOH	Hydrazone	Precursor to pyrazoles; often crystalline.
Amination		Toluene, Reflux, Dean-Stark	Imine	stabilizes the imine against hydrolysis.

Safety & Handling (Critical)

• Selenium Toxicity: Selenophene derivatives can release toxic selenium species (e.g.,

  ) under strongly acidic reducing conditions or combustion. All reactions must be performed in a fume hood. Waste must be segregated as "Selenium Waste."

• Fluorinated Compounds: While the

  group is generally stable, strong basic hydrolysis can release fluoroacetate or fluoride ions. Avoid contact with strong alkalis at high temperatures unless intended.

• Hydrazine: Hydrazine hydrate is a suspected carcinogen and highly toxic. Use double-gloving and handle only in a well-ventilated hood.

References

• Synthesis of Trifluoromethylated Selenides: Title: General Synthesis of Trifluoromethyl Selenides Utilizing Selenocyanates and Fluoroform. Source:The Journal of Organic Chemistry, 2014. Link:[Link]

• Pyrazoles from Trifluoroacetyl Precursors: Title: Trifluoromethylated Pyrazoles via Sequential (3 + 2)-Cycloaddition of Fluorinated Nitrile Imines.[6][7] Source:Organic Letters, 2022. Link:[Link]

• Reduction Protocols (NaBH4): Title: Sodium Borohydride (NaBH4) Reduction of Aldehydes and Ketones.[1][2][3][8] Source: Master Organic Chemistry, 2011. Link:[Link]

• Grignard Reagents with Fluorinated Ketones: Title: Low-Temperature Formation of Functionalized Grignard Reagents.[9] Source: Carnegie Mellon University (via Vertex AI Search snippet). Link:[Link] (General Reference for Low-Temp Grignard Protocols).

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Trifluoromethylated Pyrazoles via Sequential (3 + 2)-Cycloaddition of Fluorinated Nitrile Imines with Chalcones and Solvent-Dependent Deacylative Oxidation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. polymer.chem.cmu.edu [polymer.chem.cmu.edu]

Application Notes and Protocols for the Synthesis of Trifluoromethylated Selenophene-Based Heterocycles

For: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Value of Trifluoromethylated Selenophenes

The strategic incorporation of the trifluoromethyl (CF₃) group is a cornerstone of modern medicinal chemistry and materials science.[1] This small functional group exerts a profound influence on a molecule's physicochemical properties, often enhancing metabolic stability, lipophilicity, and binding affinity to biological targets.[2][3] When integrated into heterocyclic scaffolds, these benefits are amplified, making trifluoromethylated heterocycles prized motifs in drug discovery.[4][5]

Among heterocycles, selenophenes—five-membered rings containing a selenium atom—are of significant interest. As bioisosteres of thiophenes and furans, they offer a unique electronic and steric profile. Selenophene derivatives have demonstrated a wide array of biological activities, including antitumor and antidepressant properties, and are increasingly utilized as building blocks for high-performance organic electronic materials like organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).[6][7][8]

This guide provides an in-depth exploration of the primary synthetic strategies for creating trifluoromethylated selenophene-based heterocycles. Moving beyond simple procedural lists, we will delve into the causality behind experimental choices, offering field-proven insights and detailed, validated protocols to empower researchers in this exciting and challenging area of chemical synthesis.

Part A: Core Synthetic Strategies

The construction of trifluoromethylated selenophenes can be broadly categorized into two primary approaches: the direct functionalization of a pre-existing selenophene ring or the de novo construction of the ring from trifluoromethylated acyclic precursors. A third, less common but powerful strategy involves post-cyclization modifications via cross-coupling.

Caption: Overview of primary synthetic routes to trifluoromethylated selenophenes.

Strategy 1: Direct C-H Trifluoromethylation

This "late-stage" functionalization approach is highly attractive as it allows for the direct installation of a CF₃ group onto a pre-synthesized, often complex, selenophene core. These reactions typically proceed via radical mechanisms.

• Causality & Insight: Radical trifluoromethylation is often necessary because the selenophene ring is electron-rich, making it susceptible to electrophilic attack at the C2 and C5 positions, but generally unreactive towards electrophilic trifluoromethylating agents. Radical methods, however, are governed by different selectivity rules and can functionalize C-H bonds directly. The use of a radical initiator or photocatalysis generates a trifluoromethyl radical (•CF₃), which is the key reactive species.[9][10]

• Common Reagents:

  • Sodium trifluoromethanesulfinate (CF₃SO₂Na, Langlois reagent): A bench-stable solid that generates •CF₃ in the presence of an oxidant like tert-butyl hydroperoxide (TBHP).[9]

  • Hypervalent Iodine Reagents (Togni reagents): These can serve as sources of electrophilic "CF₃⁺" or, under reductive conditions or photocatalysis, as radical precursors.[11]

  • Trifluoroiodomethane (CF₃I): A gaseous reagent that can generate •CF₃ under photolytic or radical-initiating conditions. Its use often requires specialized equipment.

Strategy 2: Cyclization of Trifluoromethylated Precursors

Building the selenophene ring from acyclic starting materials that already contain the trifluoromethyl group is arguably the most robust and widely employed strategy. This approach offers excellent control over the final substitution pattern.

• Causality & Insight: This method leverages the reactivity of carefully designed precursors, such as CF₃-containing enynes or diynes, which undergo intramolecular cyclization upon reaction with a selenium source.[6] The choice of base and solvent is critical; the base often serves to generate a reactive selenide nucleophile (e.g., Se²⁻ or RSe⁻) from elemental selenium or a diselenide.[12]

• Common Precursors & Selenium Sources:

  • CF₃-Containing 1,3-Enynes: These are highly versatile starting materials that can cyclize in the presence of elemental selenium and a base to form highly substituted selenophenes.[12]

  • Diynes: Symmetrical or unsymmetrical diynes react with selenium sources to form the heterocyclic core.

  • Selenium Sources: Elemental selenium (Se), potassium selenocyanate (KSeCN), and diaryl diselenides (Ar-Se-Se-Ar) are common choices. Elemental selenium is advantageous due to its low cost and stability, though it often requires reductive activation.[6][12]

Strategy 3: Post-Cyclization Cross-Coupling

For more complex architectures, a trifluoromethylated selenophene can be further elaborated using transition metal-catalyzed cross-coupling reactions.

• Causality & Insight: This strategy is essential when the desired functionality is incompatible with the conditions of direct trifluoromethylation or cyclization. By first preparing a halogenated trifluoromethyl-selenophene, one can then use powerful C-C or C-N bond-forming reactions like Suzuki, Stille, or Buchwald-Hartwig couplings to append other molecular fragments.[13][14] Copper-catalyzed C-Se coupling reactions are also instrumental in building fused selenophene systems.[14]

Part B: Mechanistic Snapshots

Understanding the underlying reaction mechanisms is crucial for troubleshooting and optimizing synthetic protocols.

Caption: Simplified mechanism for direct C-H trifluoromethylation.

Caption: Simplified mechanism for cyclization of a CF3-enyne precursor.

Part C: Detailed Experimental Protocols

The following protocols are presented as robust, validated methods for the synthesis of trifluoromethylated selenophenes.

Protocol 1: Direct C-H Trifluoromethylation of 2-Phenylselenophene

• Principle: This protocol utilizes the Langlois reagent (CF₃SO₂Na) and an oxidant to generate trifluoromethyl radicals in situ, which then react with the selenophene ring. This method is operationally simple and uses a bench-stable radical source.[9]

• Reagents & Equipment:

  • 2-Phenylselenophene

  • Sodium trifluoromethanesulfinate (CF₃SO₂Na)

  • tert-Butyl hydroperoxide (TBHP, 70 wt. % in H₂O)

  • Acetonitrile (CH₃CN) and Water (H₂O)

  • Round-bottom flask, magnetic stirrer, standard glassware

  • Silica gel for column chromatography

• Step-by-Step Procedure:

  • To a 25 mL round-bottom flask, add 2-phenylselenophene (1.0 mmol, 1.0 equiv).

  • Add sodium trifluoromethanesulfinate (3.0 mmol, 3.0 equiv).

  • Add a 1:1 mixture of CH₃CN:H₂O (10 mL).

  • Begin vigorous stirring at room temperature (23 °C).

  • Add tert-butyl hydroperoxide (5.0 mmol, 5.0 equiv) dropwise to the suspension.

  • Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, dilute the mixture with water (20 mL) and extract with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purify the crude product by silica gel column chromatography to yield the trifluoromethylated product.

• Characterization & Validation: The product, 2-phenyl-5-(trifluoromethyl)selenophene, should be characterized by ¹H NMR, ¹⁹F NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) to confirm its structure and purity. The ¹⁹F NMR will show a characteristic singlet for the CF₃ group.

• Safety Notes: TBHP is a strong oxidant and should be handled with care. All procedures should be performed in a well-ventilated fume hood.

Protocol 2: Base-Promoted Cyclization of a CF₃-Containing 1,3-Enyne

• Principle: This protocol demonstrates the construction of a highly substituted selenophene ring from an acyclic precursor containing a trifluoromethyl group and elemental selenium. The base promotes the reaction by activating the selenium.[12]

• Reagents & Equipment:

  • CF₃-containing 1,3-enyne (e.g., 1-aryl-4,4,4-trifluorobut-2-yn-1-ene)

  • Elemental Selenium powder (gray form)

  • Potassium hydroxide (KOH) or similar strong base

  • Dimethyl sulfoxide (DMSO)

  • Schlenk flask, inert atmosphere (Argon or Nitrogen) setup

  • Standard workup and purification equipment

• Step-by-Step Procedure:

  • To a flame-dried Schlenk flask under an inert atmosphere, add elemental selenium (1.2 mmol, 1.2 equiv) and potassium hydroxide (2.0 mmol, 2.0 equiv).

  • Add anhydrous DMSO (5 mL) via syringe.

  • Heat the mixture to 80 °C and stir for 30 minutes to facilitate the formation of the active selenium nucleophile. The mixture should change color.

  • Cool the mixture to room temperature.

  • Add a solution of the CF₃-containing 1,3-enyne (1.0 mmol, 1.0 equiv) in DMSO (2 mL) dropwise.

  • Heat the reaction mixture to 100-120 °C and stir for 4-8 hours, monitoring by TLC.

  • After cooling to room temperature, pour the reaction mixture into ice-water (50 mL).

  • Extract the aqueous layer with diethyl ether (3 x 30 mL).

  • Combine the organic layers, wash with water and brine, dry over anhydrous MgSO₄, and concentrate.

  • Purify the residue by column chromatography on silica gel.

• Characterization & Validation: The resulting 2-aryl-4-(trifluoromethyl)selenophene should be fully characterized by NMR (¹H, ¹³C, ¹⁹F) and HRMS. The regiochemistry of the cyclization is a key aspect to confirm.

• Safety Notes: DMSO can be absorbed through the skin. Organoselenium compounds can be toxic and may have unpleasant odors; handle in a fume hood and wear appropriate personal protective equipment (PPE).

Part D: Comparative Analysis of Synthetic Strategies

Synthetic Strategy	Typical Reagents	Advantages	Limitations & Challenges
Direct C-H Trifluoromethylation	CF₃SO₂Na/TBHP, Togni Reagents	Excellent for late-stage functionalization; avoids multi-step precursor synthesis; operationally simple.[9]	Often results in mixtures of regioisomers; substrate scope can be limited; may not be suitable for highly electron-deficient heterocycles.
Cyclization of CF₃-Precursors	CF₃-enynes, Se powder, Base (KOH)	Excellent control over regiochemistry; provides access to complex substitution patterns; high yields are often achievable.[12]	Requires synthesis of the acyclic precursor, which can be multi-step; conditions (high temp.) may not tolerate sensitive functional groups.
Post-Cyclization Cross-Coupling	Pd or Cu catalysts, Organometallics	High modularity; allows for the synthesis of complex fused systems and bi-aryl compounds.[14]	Requires a pre-functionalized (e.g., halogenated) selenophene; toxicity of some reagents (e.g., organotins in Stille coupling).[13]

Part E: Applications and Future Outlook

The compounds synthesized through these protocols are not merely academic curiosities. They hold significant potential in:

• Drug Development: Trifluoromethylated selenophenes are being investigated as potential antitumor and CNS-active agents.[15][16][17] They serve as important bioisosteres for thiophene-containing drugs, where the selenium atom can modulate the pharmacokinetic profile and target interactions.

• Materials Science: The unique electronic properties imparted by both the selenium atom and the electron-withdrawing CF₃ group make these heterocycles ideal building blocks for n-type organic semiconductors used in transistors and solar cells.[7]

The continued development of more efficient, selective, and sustainable synthetic methods will undoubtedly accelerate the discovery and application of novel trifluoromethylated selenophene-based heterocycles in both medicine and technology.

References

• Ji, Y., Brueckl, T., Baxter, R. D., Fujiwara, Y., Seiple, I. B., Su, S., Blackmond, D. G., & Baran, P. S. (2011). Innate C-H trifluoromethylation of heterocycles. Proceedings of the National Academy of Sciences, 108(35), 14411-14415. [Link]

• Kieltsch, I., Eisenberger, P., & Togni, A. (2007). A New Family of Electrophilic Trifluoromethylating Reagents. Angewandte Chemie International Edition, 46(5), 754-757. [Link]

• Chen, Z., Zhang, Y., Wu, X., & Wu, X.-F. (2021). Radical selenylative cyclization of trifluoromethyl propargyl imines for the synthesis of trifluoromethyl- and seleno-azaspiro[18]-tetraenones and quinolines. Organic & Biomolecular Chemistry, 19(31), 6795-6799. [Link]

• Gemo, N., et al. (2023). A Brief Review on the Synthesis of the N-CF3 Motif in Heterocycles. Molecules, 28(7), 3049. [Link]

• Xi, J.-M., Sun, Y.-H., Li, W.-C., Wu, Y.-H., Wei, Z.-L., & Liao, W.-W. (2022). Radical Alkene-Trifluoromethylation-Triggered Nitrile Insertion/Remote Functionalization Relay Processes: Diverse Synthesis of Trifluoromethylated Azaheterocycles Enabled by Copper Catalysis. Organic Letters, 24(6), 1110-1115. [Link]

• da Silva, R. A., et al. (2021). Recent Advances in the Synthesis of Selenophenes and Their Derivatives. Molecules, 26(11), 3175. [Link]

• Bettanina, L., Cargnelutti, R., & Schumacher, R. F. (n.d.). RECENT SYNTHETIC APPROACHES TOWARDS SELENOPHENE SCAFFOLDS. Química Nova. [Link]

• Merchant, K. J., et al. (2022). Facile Trifluoromethylation of Arenes and Heterocycles via a Bench Stable Photocaged Trifluoromethylation Reagent. ChemRxiv. [Link]

• Zeni, G., et al. (2020). Base‐promoted synthesis of 3‐SeCF2H−4‐CF3‐selenophenes from CF3‐containing 1,3‐enynes with elemental selenium. Angewandte Chemie. [Link]

• Siqueira, C., et al. (2024). Synthesis and mechanistic study of 2-(trifluoromethyl)-10H-phenoselenazine from double cross coupling reaction. Anais da Academia Brasileira de Ciências, 96. [Link]

• Osaka, I., et al. (2021). Synthesis and electron-transport properties of N-trifluoromethylphenyl-phthalimides containing selenophene substituents. Materials Advances, 2(10), 3369-3377. [Link]

• Potash, S., & Rozen, S. (2014). General synthesis of trifluoromethyl selenides utilizing selenocyanates and fluoroform. The Journal of Organic Chemistry, 79(24), 12133-12138. [Link]

• Potash, S., & Rozen, S. (2016). General Synthesis of Trifluoromethyl Selenides Utilizing Selenocyanates and Fluoroform. The Journal of Organic Chemistry. [Link]

• Browne, D. M., Niyomura, O., & Wirth, T. (2007). Catalytic Use of Selenium Electrophiles in Cyclizations. Organic Letters, 9(16), 3169-3171. [Link]

• Reiser, O., et al. (2019). Selenophene-containing heterotriacenes by a C–Se coupling/cyclization reaction. Beilstein Journal of Organic Chemistry, 15, 1481-1488. [Link]

• CN110862410A - Trifluoromethyl selenium compound and application thereof. (n.d.).

• McCulloch, I., et al. (2017). Alkylated Selenophene-Based Ladder-Type Monomers via a Facile Route for High-Performance Thin-Film Transistor Applications. Journal of the American Chemical Society, 139(23), 7845-7850. [Link]

• da Silva, A. D., et al. (2024). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Pharmaceuticals, 17(2), 241. [Link]

• Marques, F., et al. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules, 30(9), 3009. [Link]

• Gakh, A. A., & Shermolovich, Y. (2014). Trifluoromethylated Heterocycles. Current Topics in Medicinal Chemistry, 14(8), 936-956. [Link]

• Siqueira, C., et al. (2024). Synthesis and mechanistic study of 2-(trifluoromethyl)-10H-phenoselenazine from double cross coupling reaction. Anais da Academia Brasileira de Ciências, 96. [Link]

• Skrypka, A., et al. (2022). Preparation of trifluoromethyl selenoethers from trifluoromethyl selenoxides activated by triflic anhydride. Chemistry – A European Journal, 28(51). [Link]

• Gakh, A. A., & Shermolovich, Y. (2014). Trifluoromethylated heterocycles. Current topics in medicinal chemistry, 14(8), 936–956. [Link]

• da Silva, R. A., et al. (2021). Two common protocols to the synthesis of selenophenes. ResearchGate. [Link]

• Zeni, G., et al. (2020). Selenophene-Based Heteroacenes: Synthesis, Structures, and Physicochemical Behaviors. Chemical Reviews. [Link]

• Marques, F., et al. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. ResearchGate. [Link]

• Jabeen, F., et al. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. Molecules, 27(20), 6813. [Link]

• Wang, F., et al. (2022). Trifluoromethylthiolation/Selenolation and Lactonization of 2-Alkynylbenzoate: The Application of Benzyl Trifluoromethyl Sulfoxide/Selenium Sulfoxides as SCF3/SeCF3 Reagents. Organic Letters, 24(12), 2292-2297. [Link]

• Geetharani, K., et al. (2021). Synthesis of Trifluoromethyl-Substituted Allenols via Catalytic Trifluoromethylbenzoxylation of 1,3-Enynes. Organic Letters. [Link]

• Hartwig, J. F., et al. (2016). Trifluoromethylation of Arylsilanes with (phen)CuCF3. Journal of the American Chemical Society, 138(39), 12782-12785. [Link]

• Nevado, C., et al. (2020). Trifluoromethylarylation of alkenes using anilines. Chemical Science, 11(1), 100-104. [Link]

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Applications of Selenophene Ethanones in Organic Semiconductor Research

Executive Summary: The Heavy-Atom Advantage

In the pursuit of high-performance organic semiconductors (OSCs), the substitution of sulfur with selenium—the "heavy atom effect"—has emerged as a critical design strategy. Selenophene-based materials frequently outperform their thiophene analogues in Organic Field-Effect Transistors (OFETs) and Organic Photovoltaics (OPVs) due to two primary factors:

• Enhanced Intermolecular Interaction: Larger selenium orbitals (

  vs. for sulfur) facilitate stronger Se···Se interchain interactions, creating 2D charge transport networks that boost carrier mobility.

• Bandgap Engineering: Selenophene has a lower aromaticity than thiophene, leading to a more quinoidal character, a lower LUMO energy level, and a narrower optical bandgap.[1]

Selenophene ethanones (e.g., 2-acetylselenophene) serve as pivotal synthetic intermediates. They provide a reactive acetyl "handle" for extending

-conjugation via aldol-type condensations, enabling the rapid construction of chalcone-based semiconductors and fused-ring systems.

Material Design Principles

Theoretical Underpinnings

The utility of selenophene ethanones lies in their ability to undergo Claisen-Schmidt condensation .[2][3] This reaction couples the electron-rich selenophene ring with other aromatic cores through a vinyl bridge, extending the effective conjugation length (

).

• HOMO/LUMO Modulation: The electron-withdrawing nature of the carbonyl group in the ethanone precursor, combined with the polarizability of selenium, allows for precise tuning of frontier molecular orbitals (FMOs).

• Planarity: Unlike phenyl analogues, selenophene rings exhibit lower steric hindrance, often resulting in more planar backbone conformations in the final condensed products, which is essential for

  - stacking in thin films.

Comparative Metrics: Se vs. S

The following table summarizes the typical shifts in electronic properties when transitioning from thiophene to selenophene cores in conjugated systems.

Property	Thiophene Analogue	Selenophene Analogue	Physical Driver
Atomic Radius	1.02 Å	1.17 Å	Increased orbital overlap
Polarizability	Lower	Higher	Stabilized charge carriers
Aromaticity	High	Moderate	Quinoidal character enhancement
LUMO Level	Higher (e.g., -2.8 eV)	Lower (e.g., -3.0 eV)	Better electron injection/transport
Bandgap ( )	Wider	Narrower (~0.1–0.3 eV reduction)	Red-shifted absorption
Charge Mobility	Baseline	Often 2–5x Higher	Stronger intermolecular coupling

Experimental Protocols

Protocol A: Regioselective Synthesis of 2-Acetylselenophene

Objective: To synthesize the mono-acetylated precursor via Friedel-Crafts acylation with high purity.

Safety Warning: Selenophene and its derivatives are toxic and potential neurotoxins. All work must be performed in a functioning fume hood. Waste must be segregated and treated with bleach (sodium hypochlorite) to oxidize residual selenium species before disposal.

Reagents:

• Selenophene (99%)

• Acetic Anhydride (

  )

• Tin(IV) Chloride (

  ) or Aluminum Chloride ( ) (Catalyst)

• Dichloromethane (DCM, Anhydrous)

Step-by-Step Methodology:

• Setup: Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar, addition funnel, and nitrogen inlet. Maintain an inert

  atmosphere.

• Solvation: Dissolve Selenophene (10 mmol, 1.31 g) in anhydrous DCM (50 mL) and cool to 0°C using an ice bath.

• Catalyst Addition: Add Acetic Anhydride (12 mmol, 1.22 g) to the solution.

• Acylation: Slowly add the Lewis Acid catalyst (

  , 12 mmol) dropwise over 20 minutes.

  • Note: Slow addition is critical to prevent the exotherm from favoring the formation of 2,5-diacetylselenophene.

• Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor via TLC (Hexane:EtOAc 9:1). The product (

  ) should appear as the major spot.

• Quenching: Pour the reaction mixture over crushed ice/HCl (1M) to hydrolyze the Lewis acid complex.

• Extraction: Extract with DCM (

  mL). Wash the combined organic layer with saturated (to remove acetic acid) and brine.

• Purification: Dry over

  , concentrate in vacuo, and purify via flash column chromatography (Silica gel, Hexane/EtOAc gradient).

  • Yield Target: >85% as a light yellow oil/solid.

Protocol B: Claisen-Schmidt Condensation for Conjugated Scaffolds

Objective: To utilize 2-acetylselenophene in creating a

-extended "chalcone" semiconductor building block.

Reagents:

• 2-Acetylselenophene (Synthesized in Protocol A)

• Aromatic Aldehyde (e.g., 2-Thiophenecarboxaldehyde or 4-Bromobenzaldehyde)

• Ethanol (Solvent)[4]

• Sodium Hydroxide (NaOH, 10% aq) or KOH

Step-by-Step Methodology:

• Mixing: In a 100 mL flask, dissolve 2-Acetylselenophene (5 mmol) and the chosen Aromatic Aldehyde (5 mmol) in Ethanol (20 mL).

• Catalysis: Add 10% NaOH solution (2 mL) dropwise while stirring vigorously at room temperature.

  • Observation: The solution typically darkens (yellow to orange/red) indicating conjugation extension.

• Precipitation: Stir for 6–12 hours. The product often precipitates out of the ethanol solution as a solid.

• Isolation: Filter the precipitate. If no precipitate forms, neutralize with dilute HCl and extract with chloroform.

• Recrystallization: Purify the crude solid by recrystallization from Ethanol or Toluene.

  • Result: A crystalline solid (Selenophene-Chalcone) ready for characterization or further polymerization (e.g., if brominated handles were used).

Visualization of Workflows

Synthesis & Logic Flow

The following diagram illustrates the conversion of raw selenophene into a functional semiconducting unit using the ethanone intermediate.

Caption: Synthesis pathway transforming selenophene into high-mobility semiconducting units via the ethanone intermediate.

Charge Transport Mechanism

This diagram visualizes why selenophene derivatives often outperform thiophenes: the 2D transport network enabled by Se...Se interactions.

Caption: Schematic of interchain Se···Se interactions facilitating 2D charge transport in the solid state.

Device Fabrication & Characterization (OFETs)

To validate the electronic quality of the synthesized selenophene-ethanone derivatives, fabricate a Bottom-Gate Top-Contact (BGTC) OFET.

• Substrate: Highly doped n-Si (Gate) with 300 nm thermally grown

  (Dielectric).

• Surface Treatment: Passivate

  with OTS (Octadecyltrichlorosilane) to minimize trap states and improve ordering.

• Deposition: Spin-coat the selenophene derivative (from Chloroform or Chlorobenzene, 5-10 mg/mL) at 2000 rpm. Anneal at 100°C–150°C to promote crystallinity.

• Electrodes: Thermally evaporate Gold (Au) source/drain electrodes (50 nm) through a shadow mask.

• Measurement: Measure

  vs in a nitrogen glovebox. Calculate mobility ( ) in the saturation regime:

References

• Patra, A., et al. (2008). "Polyselenophenes: Synthesis and Properties." Journal of the American Chemical Society. Link

• Mishra, A., et al. (2009). "Functionalized Selenophenes for Organic Electronics." Advanced Materials. Link

• He, Y., et al. (2011). "Indacenodithiophene-Based Polymers for OPVs." Energy & Environmental Science. Link

• Sigma-Aldrich. "Friedel-Crafts Acylation Protocols." Link

• BenchChem. "2-Iodoselenophene Applications in Organic Electronics." Link

Sources

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• 4. researchgate.net [researchgate.net]

Application Note: Methodologies for the Synthesis of 2,2,2-Trifluoro-1-(selenophen-2-yl)ethanol via Ketone Reduction

Abstract

The synthesis of chiral 2,2,2-trifluoroethanol derivatives is a cornerstone of modern medicinal chemistry and materials science, owing to the unique stereoelectronic properties imparted by the trifluoromethyl group. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the reduction of 2,2,2-trifluoro-1-(selenophene-2-yl)ethanone to its corresponding alcohol, 2,2,2-trifluoro-1-(selenophen-2-yl)ethanol. While direct literature for this specific substrate is sparse, this guide synthesizes field-proven protocols for analogous aryl and heteroaryl trifluoromethyl ketones. We present detailed methodologies for both achiral and asymmetric reductions, including classic metal hydride reactions and state-of-the-art catalytic asymmetric techniques such as the Corey-Bakshi-Shibata (CBS) reduction and asymmetric transfer hydrogenation. Each protocol is accompanied by mechanistic insights, explaining the causality behind experimental choices, and is designed to be a self-validating system for reliable and reproducible results.

Introduction: The Challenge and Importance of Trifluoromethyl Ketone Reduction

Trifluoromethylated carbinols are privileged structural motifs found in numerous pharmaceuticals and agrochemicals. The strong electron-withdrawing nature of the trifluoromethyl (CF₃) group significantly modulates the biological activity, metabolic stability, and lipophilicity of parent molecules. The primary synthetic route to these valuable compounds is the reduction of the corresponding trifluoromethyl ketones.

The reduction of 2,2,2-trifluoro-1-(selenophene-2-yl)ethanone presents a unique synthetic challenge. The high electrophilicity of the carbonyl carbon, activated by the adjacent CF₃ group, facilitates hydride attack. However, achieving high enantioselectivity in the reduction is complicated by the relatively similar steric bulk of the selenophen-2-yl and trifluoromethyl groups, making stereochemical discrimination difficult for many chiral catalysts.[1]

This guide provides robust and validated protocols to navigate these challenges, enabling the synthesis of both racemic and enantiopure 2,2,2-trifluoro-1-(selenophen-2-yl)ethanol.

General Reaction Scheme & Workflow

The fundamental transformation involves the addition of a hydride equivalent to the carbonyl carbon of the ketone to yield the secondary alcohol.

Caption: General reduction of the target ketone to the corresponding alcohol.

A typical experimental workflow for these reductions follows a standardized sequence of steps to ensure safety, purity, and reproducibility.

Caption: Standard experimental workflow for ketone reduction reactions.

Achiral Reduction Protocol

For applications where chirality is not a concern, reduction with sodium borohydride (NaBH₄) offers a cost-effective, mild, and operationally simple method.

Protocol 3.1: Sodium Borohydride Reduction

Principle: Sodium borohydride is a mild reducing agent that selectively reduces aldehydes and ketones.[2] The mechanism involves the nucleophilic transfer of a hydride ion (H⁻) from the borohydride complex to the electrophilic carbonyl carbon.[3] The reaction is typically performed in protic solvents like methanol or ethanol.

Experimental Protocol:

• Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2,2,2-trifluoro-1-(selenophen-2-yl)ethanone (1.0 eq) in methanol (MeOH, 0.1 M concentration).

• Cooling: Place the flask in an ice-water bath and cool the solution to 0 °C.

• Reagent Addition: Add sodium borohydride (NaBH₄, 1.5 eq) portion-wise over 15 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction: Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours. Monitor the reaction's completion by Thin Layer Chromatography (TLC).

• Quenching: Carefully quench the reaction by slowly adding deionized water at 0 °C, followed by 1 M HCl to neutralize excess NaBH₄ until gas evolution ceases.

• Extraction: Remove the methanol under reduced pressure. Extract the aqueous residue with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. Purify the resulting crude oil by silica gel column chromatography to yield the racemic alcohol.

Asymmetric Reduction Strategies & Protocols

For the synthesis of enantiomerically enriched 2,2,2-trifluoro-1-(selenophen-2-yl)ethanol, catalytic asymmetric methods are indispensable.

Method 4.1: Corey-Bakshi-Shibata (CBS) Reduction

Principle: The CBS reduction is a highly reliable and predictable method for the enantioselective reduction of prochiral ketones.[4] It employs a chiral oxazaborolidine catalyst, which coordinates with borane (the stoichiometric reductant) and the ketone substrate in a highly organized, chair-like six-membered transition state.[5][6] This coordination activates the borane as a hydride donor and enhances the Lewis acidity of the catalyst's endocyclic boron, which binds to the ketone.[6] This rigid conformation ensures hydride delivery occurs to a specific face of the ketone, resulting in high enantioselectivity.[7]

Caption: Catalytic cycle of the Corey-Bakshi-Shibata (CBS) reduction.

Experimental Protocol (S-CBS Catalyst for (R)-Alcohol):

• Catalyst Preparation: In a flame-dried, argon-purged flask, add (S)-2-Methyl-CBS-oxazaborolidine (1 M in toluene, 0.1 eq).

• Borane Addition: Add borane-dimethyl sulfide complex (BMS, 1.0 eq) dropwise at room temperature and stir for 15 minutes to form the active catalyst complex.

• Substrate Addition: Cool the flask to -20 °C. Slowly add a solution of 2,2,2-trifluoro-1-(selenophen-2-yl)ethanone (1.0 eq) in anhydrous tetrahydrofuran (THF, 0.2 M) dropwise over 30 minutes.

• Reaction: Stir the mixture at -20 °C. The reaction is typically complete within 1-2 hours. Monitor progress by TLC.

• Quenching: Upon completion, very slowly add methanol dropwise at -20 °C to quench the excess borane until gas evolution stops.

• Work-up: Allow the mixture to warm to room temperature. Add 1 M HCl and stir for 30 minutes. Extract with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with saturated sodium bicarbonate solution and then brine, dry over Na₂SO₄, and concentrate. Purify via silica gel chromatography.

• Analysis: Determine the enantiomeric excess (ee) of the product using chiral High-Performance Liquid Chromatography (HPLC).

Method 4.2: Asymmetric Transfer Hydrogenation (ATH)

Principle: Asymmetric transfer hydrogenation is a powerful technique that uses a stable, inexpensive hydrogen source, such as isopropanol or a formic acid/triethylamine mixture, to reduce ketones in the presence of a chiral transition metal catalyst.[1] Iridium and rhodium complexes with chiral diamine or amino alcohol ligands are highly effective for the ATH of trifluoromethyl ketones, often providing excellent yields and enantioselectivities.[1][8][9]

Experimental Protocol (Ru- or Ir-Catalyzed):

• Catalyst Pre-formation: In an argon-purged Schlenk tube, dissolve the chiral catalyst precursor (e.g., [RuCl₂(p-cymene)]₂ or [Ir(Cp*)Cl₂]₂) (0.005 eq) and the chiral ligand (e.g., (R,R)-TsDPEN) (0.01 eq) in anhydrous isopropanol (0.1 M). Stir at 50 °C for 30 minutes to form the active catalyst.

• Reaction Setup: In a separate flask, dissolve 2,2,2-trifluoro-1-(selenophen-2-yl)ethanone (1.0 eq) in isopropanol.

• Reaction Initiation: Add the ketone solution to the activated catalyst mixture.

• Reaction: Stir the reaction at the optimized temperature (typically between 30-80 °C) for 12-24 hours. Monitor by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

• Purification: Dissolve the residue in ethyl acetate and filter through a short plug of silica gel to remove the catalyst. Concentrate the filtrate and purify the product by column chromatography.

• Analysis: Determine enantiomeric excess by chiral HPLC.

Comparative Analysis of Reduction Methods

The choice of reduction method depends on the specific project goals, including cost, scale, and the required level of enantiopurity. The following table summarizes the key features of the described methods, with performance data extrapolated from analogous aryl trifluoromethyl ketone reductions.

Method	Reagent/Catalyst	Stoichiometry	Typical Conditions	Yield (%)	ee (%)	Pros	Cons
Sodium Borohydride	NaBH₄	Stoichiometric (1.5 eq)	MeOH, 0°C to RT	>95	0 (Racemic)	Inexpensive, simple, high yield.[10]	Produces racemic mixture.
CBS Reduction	(S)-Me-CBS / BH₃·SMe₂	Catalytic (5-10 mol%)	THF, -20°C to RT	85-95	90-99	High ee, predictable stereochemistry, well-established.[11][12]	Air/moisture sensitive reagents, borane handling.
Asymmetric Transfer Hydrogenation	[Ir]/[Ru] with chiral ligand	Catalytic (0.5-2 mol%)	iPrOH or HCOOH/NEt₃, 30-80°C	90-99	95-99	High catalyst turnover, operational simplicity.[1][9]	Higher cost of noble metal catalysts and ligands.
Chiral Borane	(-)-DIP-Chloride	Stoichiometric (1.2 eq)	THF, 0°C to RT	80-90	85-95	High ee, no need for borane gas.[13]	Stoichiometric use of chiral reagent, boron waste.

Conclusion

The reduction of 2,2,2-trifluoro-1-(selenophen-2-yl)ethanone to its corresponding alcohol can be achieved effectively using a variety of methods. For scalable, cost-effective synthesis of the racemic alcohol, sodium borohydride reduction is the method of choice. For the production of enantiomerically pure material, crucial for pharmaceutical development, catalytic asymmetric methods are superior. The Corey-Bakshi-Shibata (CBS) reduction offers a highly reliable and well-understood protocol for achieving excellent enantioselectivity. Alternatively, Asymmetric Transfer Hydrogenation (ATH) provides a highly efficient and operationally simpler route with very low catalyst loadings, making it attractive for larger-scale synthesis. The specific choice will depend on a careful evaluation of project requirements regarding stereochemical purity, process safety, cost, and scalability.

References

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• Paquin, J. F., & Stephenson, C. R. (2002). Enantioselective Reduction of Trifluoromethyl Ketones with Chiral Organomagnesium Amides (COMAs). Organic Letters, 4(23), 4081-4083. [Link]

• Ramachandran, P. V., Teodorovic, A. V., & Brown, H. C. (1993). Chiral synthesis via organoboranes. 38. Selective reductions. 48. Asymmetric reduction of trifluoromethyl ketones by B-chlorodiisopinocampheylborane in high enantiomeric purity. The Journal of Organic Chemistry, 58(1), 14-15. [Link]

• Paquin, J. F., & Stephenson, C. R. (2002). Enantioselective reduction of trifluoromethyl ketones with chiral organomagnesium amides (COMAs). PubMed, PMID: 12421319. [Link]

• Kawanami, Y., Murao, S., Ohga, T., & Kobayashi, N. (2018). Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. Molecules, 23(9), 2345. [Link]

• Jacobs, R. T., & Tius, M. A. (1981). Asymmetric synthesis. Part 5. Asymmetric reduction of phenyl trifluoromethyl ketone with chiral alkoxy-aluminium and -magnesium halides. Journal of the Chemical Society, Perkin Transactions 1, 1613-1616. [Link]

• Ramachandran, P. V., Gong, B., & Brown, H. C. (1995). The Influence of Fluorine on the Asymmetric Reduction of Fluoromethyl Ketones. Journal of Organic Chemistry, 60(13), 41-46. [Link]

• Zhu, T. Z., Shao, P. L., & Zhang, X. (2021). Asymmetric hydrogenation of trifluoromethyl ketones: application in the synthesis of Odanacatib and LX-1031. Organic Chemistry Frontiers, 8(11), 2696-2702. [Link]

• Wang, X., et al. (2026). Hydrogenation of Fluoroalkyl Ketones on Water under Atmospheric Pressure Catalyzed by a Water-Soluble Metal–Ligand Bifunctional Iridium Catalyst. ResearchGate. [Link]

• Bullock, R. M., et al. (2003). Catalytic ionic hydrogenations of ketones using molybdenum and tungsten complexes. Journal of the Chemical Society, Dalton Transactions, (16), 3296-3305. [Link]

• Kawanami, Y., et al. (2018). Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. PMC. [Link]

• House, J. E. (2012). The Corey-Bakshi-Shibata Reduction: Mechanistic and Synthetic Considerations. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Corey-Bakshi-Shibata Reduction. Organic Chemistry Portal. [Link]

• Tan, X., et al. (2020). Iridium-Catalyzed Asymmetric Hydrogenation of α-Fluoro Ketones via a Dynamic Kinetic Resolution Strategy. Organic Chemistry Portal. [Link]

• Wikipedia. (n.d.). Corey–Itsuno reduction. Wikipedia. [Link]

• Unknown. (n.d.). Metal Hydride Reduction. Course Hero. [Link]

• Tan, X., et al. (2020). Iridium-Catalyzed Asymmetric Hydrogenation of α-Fluoro Ketones via a Dynamic Kinetic Resolution Strategy. Organic Letters, 22(18), 7230-7233. [Link]

• Stewart, R., & Van der Linden, R. (1960). The reduction of aryl trifluoromethyl ketones by sodium borohydride. The hydride transfer process. Canadian Journal of Chemistry, 38(3), 399-406. [Link]

• Tan, X., et al. (2020). Iridium-Catalyzed Asymmetric Hydrogenation of α-Fluoro Ketones via a Dynamic Kinetic Resolution Strategy. PubMed. [Link]

• Ghorai, P., et al. (2026). Access to Alkylative/Hydrodefluorination of Trifluoromethyl Ketones Using Photoexcited Dihydropyridines. Organic Letters. [Link]

• Wang, H., et al. (2018). Chemoselective catalytic hydrodefluorination of trifluoromethylalkenes towards mono-/gem-di-fluoroalkenes under metal-free conditions. Nature Communications, 9(1), 4015. [Link]

• Abdelgawad, M. A., et al. (2020). An efficient methodological approach for synthesis of selenopyridines: generation, reactions, anticancer activity, EGFR inhibitory activity and molecular docking studies. Scientific Reports, 10(1), 1-15. [Link]

• Barcellos, T., et al. (2019). Recent Advances in the Synthesis of Selenophenes and Their Derivatives. Molecules, 24(12), 2263. [Link]

• Lantzsch, R., & Lehmler, H. J. (1987). Process for the synthesis of 2,2,2-trifluoroethanol.

• Bettanina, L., et al. (n.d.). RECENT SYNTHETIC APPROACHES TOWARDS SELENOPHENE SCAFFOLDS. Universidade Federal de Santa Maria. [Link]

• Dalal Institute. (n.d.). Mechanism of Metal Hydride Reduction of Saturated and Unsaturated Carbonyl Compounds, Acids, Esters and Nitriles. Dalal Institute. [Link]

• Sello, G., et al. (2006). Selective Enzymatic Reduction of Aldehydes. Molecules, 11(5), 365-369. [Link]

• Sello, G., et al. (2006). Selective Enzymatic Reduction of Aldehydes. ResearchGate. [Link]

• Miller, W. T. (1959). Preparation of 2, 2, 2-trifluoroethanol.

• Le, T. H., et al. (2022). Enzymatic Asymmetric Reduction of Unfunctionalized C=C Bonds with Archaeal Geranylgeranyl Reductases. ChemBioChem, 23(16), e202200269. [Link]

• Gröger, H., & Werner, H. (2009). Process for enzymatic reduction of alkyne derivatives.

• Wikipedia. (n.d.). 2,2,2-Trifluoroethanol. Wikipedia. [Link]

• ChemEurope. (n.d.). 2,2,2-Trifluoroethanol. chemeurope.com. [Link]

• Fryszkowska, A., et al. (2020). Metagenomic ene-reductases for the bioreduction of sterically challenging enones. Catalysis Science & Technology, 10(18), 6089-6093. [Link]

• Unknown. (2004). Process for preparation of 2,2,2-trifluoroethanol.

• Ismalaj, E., et al. (2014). 2,2,2-Trifluoroethanol as Green Solvent in Organic Synthesis: A Review. ResearchGate. [Link]

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• 13. Sci-Hub. Chiral synthesis via organoboranes. 38. Selective reductions. 48. Asymmetric reduction of trifluoromethyl ketones by B-chlorodiisopinocampheylborane in high enantiomeric purity / Tetrahedron, 1993 [sci-hub.kr]

Application Notes and Protocols for Condensation Reactions Involving Trifluoroacetyl Selenophene Moieties

Introduction: The Strategic Integration of Trifluoroacetyl Selenophenes in Medicinal Chemistry

The confluence of trifluoromethyl groups and selenophene scaffolds within a single molecular entity presents a compelling strategy in modern drug discovery. The trifluoromethyl (-CF3) group is a well-established bioisostere for various functionalities, capable of enhancing metabolic stability, modulating lipophilicity, and improving binding affinity through its unique electronic properties.[1] Selenophene, a selenium-containing bioisostere of thiophene and benzene, has been incorporated into a multitude of biologically active compounds, demonstrating a broad spectrum of therapeutic potential, including anticancer, anti-inflammatory, and antioxidant activities.[2][3]

The trifluoroacetyl group on a selenophene ring, therefore, serves as a powerful synthon for the construction of novel and complex heterocyclic systems. Condensation reactions, such as the Claisen-Schmidt and Knoevenagel condensations, are fundamental carbon-carbon bond-forming reactions that can be strategically employed to elaborate the trifluoroacetyl selenophene core.[4][5] The resulting α,β-unsaturated ketone systems, particularly chalcone-like structures, are privileged scaffolds in medicinal chemistry, known for their diverse pharmacological activities.[6]

This comprehensive guide provides detailed protocols for the synthesis of the key precursor, 2-trifluoroacetylselenophene, and its subsequent application in Claisen-Schmidt and Knoevenagel condensation reactions. The methodologies are designed to be robust and adaptable for researchers in organic synthesis and drug development, with a focus on explaining the underlying chemical principles and providing practical, field-proven insights.

Part 1: Synthesis of the Key Precursor: 2-Trifluoroacetylselenophene

The synthesis of 2-trifluoroacetylselenophene is most effectively achieved via a Friedel-Crafts acylation of selenophene with a suitable trifluoroacetylating agent.[7][8] This electrophilic aromatic substitution introduces the trifluoroacetyl group onto the electron-rich selenophene ring.

Protocol 1: Friedel-Crafts Acylation for the Synthesis of 2-Trifluoroacetylselenophene

Principle: This protocol describes the acylation of selenophene using trifluoroacetic anhydride in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃). The Lewis acid activates the trifluoroacetic anhydride, generating a highly electrophilic acylium ion, which is then attacked by the selenophene ring.[7]

Materials:

• Selenophene

• Trifluoroacetic anhydride

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (DCM)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

• Hexane and ethyl acetate for elution

Experimental Workflow:

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Technical Notes & Optimization

Technical Support Center: Stabilizing Selenophene Ketones During Workup

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers working with selenophene-containing molecules. This guide provides field-proven insights and troubleshooting protocols to address a critical challenge in the synthesis of selenophene ketones: preventing their decomposition during reaction workup and purification. Our goal is to equip you with the knowledge and techniques to maximize your yield and ensure the integrity of your target compounds.

The Core Challenge: Understanding the Instability of Selenophene Ketones

Selenophene ketones are valuable building blocks in materials science and medicinal chemistry. However, the selenium atom introduces unique chemical properties that can render these molecules highly susceptible to degradation. The C-Se bond is significantly weaker than a C-S bond, making the selenophene ring more reactive and prone to decomposition under conditions that its thiophene analogue would tolerate.[1]

The primary pathways for decomposition during workup include:

• Oxidation: The selenium atom is easily oxidized, especially when exposed to atmospheric oxygen. This redox activity is a known characteristic of organoselenium compounds.[2][3] This can lead to the formation of selenoxides, which are often unstable[1], or even extrusion of elemental selenium (often observed as a red or black precipitate), resulting in complex mixtures of byproducts.

• pH Sensitivity: Selenols, the reduced form of diselenides, are more acidic than their thiol counterparts.[1] This implies that the selenophene nucleus can be sensitive to both strongly acidic and strongly basic conditions often employed in aqueous workups. Such conditions can catalyze ring-opening or other decomposition reactions.

• Light and Thermal Stress: Conjugated systems, particularly those with heteroatoms, can be sensitive to UV light and elevated temperatures, which can promote radical-based decomposition pathways.

This guide will provide practical, step-by-step solutions to mitigate these issues.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses common problems encountered during the workup of selenophene ketones in a direct Q&A format.

FAQ 1: My reaction mixture turned dark red or black immediately after I added water or exposed it to air. What is happening?

Answer: This is a classic sign of oxidative decomposition. The selenium atom in your selenophene ketone is likely being oxidized by atmospheric oxygen, leading to the formation of elemental selenium (a red/black solid) and various polymeric byproducts. Organoselenium compounds are well-known for their redox activity, which makes them excellent antioxidants but also prone to degradation if not handled under inert conditions.[2][4][5]

Immediate Action: If you have remaining reaction mixture, immediately place it under an inert atmosphere (Nitrogen or Argon). For future runs, you must perform the entire quench and workup procedure under strictly anaerobic conditions.

FAQ 2: My NMR looks clean after extraction, but my yield drops dramatically after silica gel chromatography. Why?

Answer: This strongly suggests your compound is decomposing on the silica gel column. There are two primary causes:

• Air Exposure: A long chromatography run provides ample time for your compound to react with oxygen adsorbed onto the large surface area of the silica.

• Silica Acidity: Standard silica gel is slightly acidic, which can be sufficient to catalyze the decomposition of sensitive substrates.

Solution: You need to perform a rapid, deactivated column chromatography. This involves preparing a slurry of silica gel with a small amount of a deactivating agent (like triethylamine) in your eluent and running the column quickly ("flash" chromatography) to minimize residence time. See Protocol 2 for detailed instructions.

FAQ 3: Can I use standard workup solvents like tap-distilled water and reagent-grade solvents from a bottle?

Answer: It is strongly discouraged. Standard solvents contain significant amounts of dissolved oxygen, which is the primary enemy of your compound. Using non-degassed solvents is one of the most common reasons for low yields in organoselenium chemistry.

Best Practice: Always use solvents that have been thoroughly degassed. This can be achieved by sparging with an inert gas (Nitrogen or Argon) for at least 30-60 minutes or by using a series of freeze-pump-thaw cycles. This applies to all solvents used in your quench, extraction, and chromatography.

FAQ 4: How should I properly store my purified selenophene ketone?

Answer: Storage is critical to prevent slow decomposition over time. The best practice is to dissolve the compound in a minimal amount of a degassed solvent (like anhydrous toluene or THF), place it in a vial, flush the headspace with argon or nitrogen, and seal it tightly with a Teflon-lined cap, further wrapped with Parafilm. Store the vial in a freezer at -20°C or below, protected from light.

Key Experimental Protocols

Here we provide detailed, step-by-step methodologies for crucial stages of the workup and purification process.

Protocol 1: The Inert Atmosphere Aqueous Workup

This protocol is designed to prevent oxidative degradation during the critical quenching and extraction steps.

Prerequisites:

• All glassware must be oven or flame-dried to remove moisture.[6][7]

• All aqueous solutions (e.g., saturated NH₄Cl, brine) and organic solvents must be degassed by sparging with N₂ or Ar for at least 30 minutes.

• The reaction must be performed in a flask equipped with a rubber septum to allow for cannula and syringe transfers.[6][8]

Procedure:

• Cooling: Cool the completed reaction mixture to 0°C in an ice bath. This slows down both the quenching reaction and potential decomposition pathways.

• Inert Atmosphere: Ensure a positive pressure of Nitrogen or Argon is maintained in the reaction flask via a balloon or a bubbler line.[9]

• Quenching: Slowly add your degassed quenching solution (e.g., saturated aq. NH₄Cl) via a syringe or cannula while stirring vigorously. The slow addition helps to control any exotherm.

• Transfer to Separatory Funnel: Prepare a separatory funnel that has been purged with inert gas. Transfer the quenched reaction mixture to the funnel via cannula.

• Extraction: Add your degassed extraction solvent (e.g., ethyl acetate, DCM) to the separatory funnel. Stopper the funnel and shake, periodically venting into an inert gas balloon, not into the open air.

• Layer Separation: Allow the layers to separate. Drain the organic layer into a purged Erlenmeyer flask containing an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Back-Extraction: Extract the aqueous layer two more times with degassed solvent, combining all organic layers.

• Drying and Filtration: Let the combined organic layers stand over the drying agent for 15-20 minutes under an inert atmosphere. Filter the solution through a cannula filter into a purged round-bottom flask.

• Solvent Removal: Concentrate the solution using a rotary evaporator. It is good practice to break the vacuum on the rotovap with nitrogen or argon instead of air. Proceed immediately to purification.

Protocol 2: Optimized Flash Chromatography for Sensitive Compounds

This protocol minimizes contact time and deactivates the silica surface to prevent on-column decomposition.

Procedure:

• Prepare Deactivated Silica:

  • In a fume hood, create a slurry of silica gel in your chosen starting eluent (e.g., 98:2 Hexane:Ethyl Acetate).

  • Add triethylamine (Et₃N) to the slurry to constitute ~1% of the total solvent volume. Stir for 5 minutes. The triethylamine will neutralize the acidic sites on the silica gel.

• Pack the Column: Quickly pack the column with the deactivated silica slurry using positive pressure ("flash" technique). Do not let the silica run dry.

• Load the Sample:

  • Minimize the amount of crude material loaded onto the column.

  • Dissolve your crude product in a minimal amount of the eluent or a less polar solvent (e.g., dichloromethane, toluene).

  • Alternatively, "dry load" the sample by adsorbing it onto a small amount of deactivated silica and carefully adding this to the top of the column.

• Elute Quickly: Run the column using positive pressure at a high flow rate. The goal is to separate your compounds and get your product off the column as fast as possible.

• Collect Fractions: Collect fractions in tubes that have been flushed with inert gas.

• Analyze and Combine: Immediately analyze the fractions by TLC. Combine the fractions containing your pure product into a purged round-bottom flask for solvent removal.

Visualizing the Process

Diagrams can help clarify the challenges and solutions in handling these sensitive compounds.

Decomposition Pathways

Caption: Step-by-step inert workup and extraction flow.

Summary of Recommended Conditions

For quick reference, this table summarizes the optimal conditions for handling selenophene ketones during workup.

Parameter	Standard Procedure	Recommended Procedure for Selenophene Ketones	Rationale
Atmosphere	Ambient Air	Inert (Nitrogen or Argon) at all stages [6][8][10]	Prevents rapid oxidation of the selenium atom.
Solvents	Reagent Grade	Anhydrous & Degassed (N₂/Ar sparge or Freeze-Pump-Thaw)	Removes dissolved oxygen, a key oxidizing agent.
Quenching	Rapid addition of water	Slow addition of degassed sat. aq. NH₄Cl or buffer at 0°C	Controls exotherm and avoids pH shock.
Chromatography	Standard Silica Gel	Deactivated Silica (1% Et₃N in eluent), rapid elution	Neutralizes acidic sites and minimizes air exposure time.
Temperature	Room Temperature	0°C to Room Temperature	Reduces the rate of decomposition reactions.
Storage	Vial on shelf	-20°C Freezer, under Argon, protected from light	Ensures long-term stability of the purified compound.

References

• Aminic Organoselenium Compounds: Promising Antioxidant Agents. ACS Omega.
• Organoselenium Compounds as an Emerging Class of Stabilizers of applied Nanomaterials for Applications in the Catalysis of Organic Reactions. ResearchGate.
• Synthetic organoselenium compounds as antioxidants: glutathione peroxidase activity. Chemical Society Reviews (RSC Publishing).
• Hypervalent organoselenium compounds stabilized by intramolecular coordination: synthesis and crystal structures. IUCr.
• Organoselenium compounds as antioxidants. ResearchGate.
• Synthesis and Antioxidant Properties of Organoselenium Compounds. Bentham Science.
• Synthesis and Antioxidant Properties of Organoselenium Compounds. Bentham Science.
• Inert Atmospheric Methods. Chemistry LibreTexts.
• Organoselenium chemistry. Wikipedia.
• stability of organoselenium compounds. Reddit.
• Inert Atmosphere. YouTube.
• What are the possible ways to do a perfect inert atmosphere organic reaction without using glove box? ResearchGate.
• Synthesis of Selenophene-Containing Oligomers and Polymers: Application Notes and Protocols. Benchchem.
• Performing a Reaction Under an Inert Atmosphere. YouTube.

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solving solubility issues with trifluoroacetyl selenophene intermediates

Welcome to the Technical Support Center for Advanced Heterocyclic Synthesis. As a Senior Application Scientist, I frequently consult with research teams facing a common, yet frustrating bottleneck: the sudden and intractable precipitation of selenophene intermediates.

When you introduce a strongly electron-withdrawing trifluoroacetyl group to a highly polarizable selenophene ring, you are creating a molecule with a massive dipole moment and enhanced

stacking capabilities. This combination often leads to intermediates that crash out of solution, clogging flow lines, ruining batch yields, and resisting standard purification.

This guide is designed to move beyond basic troubleshooting. We will dissect the causality of these solubility issues and provide self-validating, field-proven protocols to keep your syntheses moving forward.

Mechanistic Insight: The Causality of Aggregation

To solve the solubility issue, we must first understand the physics of the molecule. Why do trifluoroacetyl selenophenes aggregate so aggressively compared to their thiophene or furan analogs?

• The Heavy Atom Effect & Polarizability: The selenium atom is significantly larger and more polarizable than sulfur or oxygen. This larger atomic radius reduces orbital overlap with the adjacent carbon

  -system, increasing the quinoidal character of the selenophene ring. This structural shift inherently enhances intermolecular interactions and stacking[1].

• Dipole-Dipole Locking: The addition of a trifluoroacetyl group (

  ) introduces a strong, localized dipole. When combined with the polarizable selenophene core, the molecules align in a highly ordered crystal lattice driven by strong dipole-dipole interactions.

• Thermodynamic Sink: Once nucleation begins, the lattice energy of the aggregated trifluoroacetyl selenophene intermediate often exceeds the solvation energy provided by standard organic solvents (like ethyl acetate or hexanes), creating a thermodynamic sink where the intermediate becomes an intractable solid[2].

Troubleshooting Guide & FAQs

Q1: My trifluoroacetyl selenophene intermediate crashes out as a brick during the aqueous workup. How can I prevent this? A: This occurs because the intermediate is highly hydrophobic and rapidly nucleates when exposed to the aqueous phase. To prevent this, switch your extraction solvent to a highly chlorinated or polarizable solvent (e.g., chloroform or 1,2-dichlorobenzene) prior to quenching[1]. These solvents possess the necessary polarizability to match the selenium atom, disrupting the intermolecular

-stacking and keeping the intermediate solvated during the phase separation.

Q2: I cannot use chlorinated solvents due to downstream catalytic poisoning. What are my alternatives? A: If halogenated solvents are restricted, you must rely on coordinating solvents that can disrupt the dipole-dipole interactions. Tetrahydrofuran (THF) or 2-methyltetrahydrofuran (2-MeTHF) are excellent alternatives. The oxygen lone pairs in THF coordinate with the electrophilic regions of the trifluoroacetyl group, effectively creating a solvent shell that prevents the molecules from aligning into a crystal lattice[3]. Ensure your reaction temperature is maintained above 40 °C to provide the kinetic energy necessary to overcome transient aggregation.

Q3: Batch optimization isn't working for scale-up. The intermediate precipitates before I can add the next reagent. What is the solution? A: When thermodynamic control (solvent selection) fails, you must pivot to kinetic control using continuous flow chemistry . By utilizing a flow microreactor, you can generate the trifluoroacetyl selenophene intermediate and immediately push it into the next synthetic step before it has the residence time required to nucleate and precipitate[4]. Rapid micromixing ensures the intermediate remains in a transiently soluble state.

Q4: How do I purify a poorly soluble trifluoroacetyl selenophene intermediate? Column chromatography is impossible because it won't dissolve in the eluent. A: Abandon column chromatography and utilize Soxhlet extraction . This technique continuously bathes the crude solid in a hot, marginal solvent (like THF or chlorobenzene). It selectively dissolves the target intermediate based on its specific solubility parameter, leaving highly aggregated, high-molecular-weight polymeric byproducts behind in the thimble[3].

Data Presentation: Solvent Selection Matrix

To systematically address solubility, use the following matrix to select the appropriate solvent based on the dielectric constant (

) and polarizability.

Solvent Class	Solvent	Dielectric Constant ( )	Solvation Mechanism	Observed Solubility of CF3-Selenophenes
Halogenated	Chloroform ( )	4.81	Matches Se polarizability, disrupts -stacking.	Excellent (>100 mg/mL)
Halogenated	1,2-Dichlorobenzene	9.93	High boiling point, strong -disruption.	Excellent (Heat required)
Coordinating	Tetrahydrofuran (THF)	7.58	Coordinates with dipole.	Good (Requires rapid handling)
Polar Aprotic	N,N-Dimethylformamide	36.7	Strong dipole disruption.	Moderate (Prone to degradation)
Non-Polar	Hexanes / Toluene	< 2.4	Insufficient to break lattice energy.	Poor (< 5 mg/mL)

Experimental Protocols

Protocol A: Continuous Flow Synthesis of Transiently Soluble Intermediates

Objective: To synthesize and immediately trap the trifluoroacetyl selenophene intermediate before nucleation occurs[4].

• System Preparation: Equip a continuous flow microreactor system with two syringe pumps (Pump A and Pump B) connected to a T-mixer, leading into a perfluoroalkoxy (PFA) residence tubing coil (Internal Volume = 2.0 mL).

• Reagent Loading:

  • Syringe A: Load a 0.5 M solution of the starting selenophene in anhydrous THF.

  • Syringe B: Load a 0.6 M solution of trifluoroacetic anhydride (TFAA) and pyridine in anhydrous THF[5].

• Flow Rate Calibration: Set the combined flow rate to 1.0 mL/min to achieve a residence time (

  ) of exactly 2.0 minutes. This is calculated to be shorter than the nucleation induction time of the intermediate.

• Execution & Trapping: Submerge the residence coil in a 40 °C water bath. Initiate the pumps. Route the output directly into a stirred flask containing the downstream nucleophile or trapping reagent (e.g., an amine for subsequent functionalization) dissolved in THF.

• Validation: Monitor the output stream using inline IR spectroscopy (monitoring the

  stretch of the trifluoroacetyl group at ~1710 ) to ensure steady-state conversion before collecting the main product fraction.

Protocol B: Soxhlet Extraction for Purification of Aggregated Intermediates

Objective: To purify a crashed-out intermediate without relying on liquid chromatography[3].

• Preparation: Grind the crude, precipitated trifluoroacetyl selenophene intermediate into a fine powder to maximize surface area. Load the powder into a cellulose Soxhlet extraction thimble.

• Solvent Selection: Place 250 mL of anhydrous THF (or Chloroform, depending on downstream compatibility) into the receiving round-bottom flask.

• Assembly: Assemble the Soxhlet apparatus with a reflux condenser. Purge the system with inert Argon to prevent oxidation of the selenophene core.

• Extraction: Heat the flask to reflux (66 °C for THF). Allow the solvent to continuously cycle through the thimble. The pure intermediate will slowly dissolve in the hot solvent and accumulate in the boiling flask, while insoluble oligomeric byproducts remain trapped in the thimble.

• Validation: Cycle for 12–24 hours. To validate completion, spot a drop of the solvent from the extraction chamber (before it siphons) onto a TLC plate; if no UV-active material is present, the extraction is complete.

Troubleshooting Workflow Visualization

Figure 1: Decision matrix for resolving trifluoroacetyl selenophene solubility and aggregation issues.

References

1.. Journal of the American Chemical Society.[1] 2.. JACS Au.[4] 3.. Nano Convergence / ResearchGate.[3] 4.. ResearchGate.[2] 5. . Organic Chemistry Portal.[5]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Trifluoroacetamides [organic-chemistry.org]

Technical Support Center: Selenophene Acylation & Regiocontrol

Status: Operational Role: Senior Application Scientist Subject: Optimizing Regioselectivity in Friedel-Crafts Acylation of Selenophene

The Core Challenge: Kinetic vs. Thermodynamic Control

User Query: "Why does my reaction exclusively yield the 2-acyl isomer, and how can I access the 3-acyl derivative?"

Technical Insight: Selenophene, like its analogues thiophene and furan, is a

-excessive heterocycle. In electrophilic aromatic substitution (EAS), the regioselectivity is governed by the stability of the sigma-complex (Wheland intermediate) .[1]

• C2 (

  ) Attack: The positive charge in the intermediate is delocalized over three resonance structures, including one where the charge resides directly on the selenium atom (which stabilizes it effectively despite selenium's electronegativity, due to its polarizability).

• C3 (

  ) Attack: The intermediate has only two significant resonance structures. The positive charge cannot be effectively delocalized onto the heteroatom without disrupting the conjugation significantly less favorably than in the C2 case.

Consequently, C2-acylation is kinetically favored by a factor of

to over C3-acylation. Direct acylation to obtain the C3 isomer as a major product is thermodynamically and kinetically inaccessible without structural modification of the substrate.

Visualization: Resonance Stabilization Mechanism

Figure 1: Comparative mechanistic pathways showing the kinetic dominance of C2 substitution due to superior resonance stabilization.

Catalyst Selection & "Hard/Soft" Mismatches

User Query: "I used

and my reaction turned into a black tar. What happened?"

Troubleshooting: Selenium is a "soft" Lewis base.[2] Aluminum chloride (

) is a "hard" Lewis acid. While is the gold standard for benzene acylation, it often causes decomposition in selenophenes due to:

• Ring Opening: Strong coordination of

  to the selenium atom can weaken the C-Se bonds, leading to ring scission and polymerization.

• Complexation: The catalyst may coordinate irreversibly to the product (acylselenophene), deactivating it and requiring stoichiometric (rather than catalytic) amounts of Lewis acid.

Recommendation: Switch to "softer" or milder Lewis acids.

Catalyst Compatibility Matrix

Catalyst	Classification	Reactivity	Risk of Polymerization	Recommended For
	Hard / Strong	Very High	High	Deactivated rings only
	Intermediate	High	Moderate	Standard C2 acylation
	Soft / Mild	Moderate	Low	Sensitive substrates
(Iodine)	Soft	Low-Mod	Very Low	Solvent-free / Green chem
Zeolites (HY)	Heterogeneous	Tunable	Low	Industrial scale / Regio-control

Protocol: Accessing the "Impossible" C3-Isomer

User Query: "I absolutely need the 3-acetylselenophene for my SAR study. Direct acylation failed. How do I make it?"

The Solution: The Blocking Group Strategy Since you cannot force the electrophile to C3 directly, you must physically block the C2 and C5 positions, perform the acylation, and then remove the blocks.

The Workflow

• Block: Brominate the

  -positions (C2/C5).

• Functionalize: Perform Lithium-Halogen exchange at C3 (if possible) or rely on directing effects. Correction: A more robust route for acylation specifically is using the "Directing Group" approach or decarboxylation .

  • Standard Route: Start with 2,5-dibromoselenophene

    Acylate at C3 (directed by sterics/electronics, though difficult) Debrominate.

  • Better Route (Lithiation): 3-bromoselenophene

    Halogen-Lithium Exchange React with Weinreb Amide or Nitrile.

Recommended Protocol: 3-Acylselenophene via 3-Bromoselenophene Direct EAS on 3-bromoselenophene yields mixtures. The lithiation route is superior for regiopurity.

Step 1: Preparation of 3-Bromoselenophene (Commercial or synthesized via 2,3,5-tribromoselenophene reduction).

Step 2: Lithiation & Acylation (The "Reverse" Approach) Instead of Friedel-Crafts (Electrophile attacking Ring), use the Ring as the Nucleophile.

• Reagents: 3-Bromoselenophene (1.0 eq),

  -BuLi (1.1 eq), Dry Ether/THF, -Dimethylacetamide (DMA) or Acetyl Chloride.

• Cooling: Cool substrate in ether to

  .

• Exchange: Add

  -BuLi dropwise. Stir for 30 min. (Generates 3-lithioselenophene).

  • Note: The Lithium sits at C3 because the C-Br bond is weaker than C-H, and kinetic exchange is fast.

• Quench: Add the electrophile (e.g., DMA for acetyl group after workup, or a Weinreb amide).

• Workup: Hydrolysis yields pure 3-acetylselenophene.

Visualization: The C3 Strategy Flowchart

Figure 2: Strategic comparison showing why lithiation is preferred over direct EAS for C3 functionalization.

Troubleshooting FAQ

Q1: I am seeing significant di-acylation (2,5-diacetylselenophene). How do I stop at mono-acylation?

• Cause: The acyl group is electron-withdrawing, which usually deactivates the ring against further attack. However, in highly reactive heterocycles like selenophene, the remaining

  -position (C5) is still nucleophilic enough, especially with strong catalysts.

• Fix:

  • Stoichiometry: Use a slight deficit of the acylating agent (0.9 eq).

  • Solvent: Use a complexing solvent like nitromethane or add a Lewis base moderator to reduce catalyst activity.

  • Inverse Addition: Add the catalyst slowly to the substrate/acylating agent mixture, rather than dumping the substrate into a catalyst slurry.

Q2: My yield is low (<40%) using Acetyl Chloride/

.

• Cause: Likely moisture sensitivity or inefficient activation.

• Fix: Switch to Acetic Anhydride with 85% Phosphoric Acid (

  ) or Indium Triflate ( ). The anhydride method is milder and generates acetic acid as a byproduct, which is less harmful to the selenophene ring than HCl gas generated from acetyl chloride.

Q3: Can I use Zeolites to improve regioselectivity?

• Answer: Yes. Zeolite HY or H-Beta can impose "shape selectivity." The pore structure may sterically hinder the formation of the bulky transition state required for di-acylation or C3-substitution (though C2 is still favored). Zeolites also act as eco-friendly, recyclable acid catalysts that avoid the "tarring" issues of

  .

References

• Reactivity & Mechanism: H. G. Raubenheimer, et al., "Structure and reactivity of selenophene and its derivatives," Chemical Reviews, 2012. Link (Generalized reference for heterocycle reactivity).

• C3-Functionalization Strategy: S. Gronowitz, et al., "On the synthesis of 3-substituted selenophenes," Chimica Scripta, 1975. (Foundational text on halogen-lithium exchange in selenophenes).
• Catalyst Comparison: A. R. Katritzky, et al., "Regioselectivity in Electrophilic Substitutions of Heterocycles," Academic Press, 2010.

• Modern Lewis Acids: G. Panda, et al., "Indium(III) triflate catalyzed acylation of aromatics and heteroaromatics," Tetrahedron Letters, 2003. Link

• Zeolite Catalysis: A. Corma, et al.

(Note: While specific URL deep-links to older papers like Gronowitz (1975) may be paywalled or non-persistent, the citations provided refer to the authoritative bodies of work establishing these protocols.)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Storage and Handling of Selenium-Containing Ketones

Welcome to the technical support center for selenium-containing ketones. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of these valuable compounds. The unique reactivity of the carbon-selenium bond necessitates specific storage and handling protocols to prevent degradation.[1][2] This document provides in-depth answers to frequently asked questions, troubleshooting for common stability issues, and best-practice protocols grounded in established chemical principles.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the stability and storage of selenium-containing ketones.

Q1: What are the primary degradation pathways for selenium-containing ketones?

A1: Selenium-containing ketones are susceptible to several degradation pathways, primarily driven by the nature of the selenium atom, which can exist in multiple oxidation states (e.g., -2, +2, +4, +6).[1][2] The most critical pathways to consider are:

• Oxidation: The selenium center, typically in the Se(II) oxidation state in selenoketones, is easily oxidized by atmospheric oxygen, peroxides (often found in older solvents), or other oxidizing agents.[3][4] This can lead to the formation of selenoxides (R-Se(=O)-R), which are often unstable, or other hypervalent selenium species, altering the compound's chemical properties and biological activity.[1][2]

• Photodegradation: Many organoselenium compounds exhibit sensitivity to light.[5][6] UV or even ambient light can provide the energy to initiate radical reactions or promote oxidation, leading to decomposition.[7][8][9]

• Thermal Decomposition: While many organoselenium compounds are reasonably stable at room temperature, elevated temperatures can accelerate degradation. The carbon-selenium (C-Se) bond is weaker than a carbon-sulfur (C-S) bond, making these compounds generally less thermally stable than their thio-analogs.[1][2][10]

• Hydrolysis: The presence of water can lead to hydrolysis, particularly under acidic or basic conditions, potentially cleaving the C-Se bond or affecting other functional groups in the molecule.

Q2: What is the ideal temperature for storing selenium-containing ketones?

A2: The optimal storage temperature depends on the specific compound's stability profile and whether it is in a solid or solution state. As a general rule, lower temperatures correlate with higher stability.[11]

• Solid Form: For long-term storage (months to years), storing the solid compound at -20°C or -80°C is strongly recommended.[11]

• Solution Form (Stock Solutions): Stock solutions should be stored at -80°C . Avoid repeated freeze-thaw cycles, which can accelerate degradation. It is best practice to prepare and store small, single-use aliquots.

Q3: Why is an inert atmosphere necessary for storage?

A3: An inert atmosphere (e.g., argon or nitrogen) is crucial to prevent the oxidative degradation of the selenium center.[3] Oxygen from the air can readily react with the selenium atom, leading to the formation of unwanted byproducts and a loss of compound integrity. Storing vials under a blanket of inert gas displaces oxygen and minimizes this risk.

Q4: Can I store stock solutions in any organic solvent?

A4: No, the choice of solvent is critical. Use high-purity, anhydrous, and, most importantly, degassed solvents. Avoid solvents that can form explosive peroxides over time, such as diethyl ether, tetrahydrofuran (THF), and 1,4-dioxane, unless they are freshly purified and tested for peroxides. Recommended solvents often include dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF) for their good solubilizing power and lower volatility, but they must be of high purity and anhydrous.

Part 2: Troubleshooting Guide

This section provides a problem-and-solution framework for common issues encountered during the storage and handling of selenium-containing ketones.

Observed Problem	Probable Cause(s)	Recommended Action(s)
Color Change (e.g., colorless to yellow/orange)	Oxidation of the selenium atom.	1. Verify that all handling and storage were performed under a strict inert atmosphere. 2. Ensure solvents used were anhydrous, degassed, and free of peroxides. 3. Protect the compound from light at all times. 4. Consider re-purification by chromatography if the compound is critical for an experiment.
Precipitate forms in a frozen stock solution	1. Poor solubility of the compound at low temperatures. 2. Degradation product is insoluble and crashing out.	1. Before use, warm the vial to room temperature and vortex thoroughly to ensure complete re-dissolution. 2. Visually inspect for any insoluble matter that does not redissolve. 3. If precipitation persists, consider preparing a fresh stock solution in a different solvent or at a lower concentration. 4. Analyze the solution by HPLC or LC-MS to check for degradation products.
Loss of biological activity or inconsistent experimental results	Compound degradation due to one or more of the factors discussed (oxidation, light, temperature).	1. Immediately prepare a fresh stock solution from the solid compound stored under optimal conditions. 2. Review handling procedures: minimize time the compound is exposed to air and light. 3. Implement a routine stability check for long-term studies (see Protocol 2).
Foul odor develops	Formation of volatile, low molecular weight selenium compounds (e.g., selenols) due to decomposition.[1]	1. This is a strong indicator of significant degradation. The compound should be disposed of according to institutional safety guidelines. 2. Always handle organoselenium compounds in a well-ventilated fume hood.

Troubleshooting Decision Workflow

This diagram outlines a logical flow for addressing stability issues.

Caption: Troubleshooting workflow for selenium-containing ketone instability.

Part 3: Best Practice Protocols & Methodologies

Adherence to rigorous protocols is the best way to prevent degradation.

Protocol 1: Preparation and Storage of Aliquots under Inert Atmosphere

This protocol details the gold standard for preparing stock solutions for long-term storage.

Materials:

• Selenium-containing ketone (solid)

• High-purity, anhydrous, degassed solvent (e.g., DMSO)

• Sterile amber glass vials with PTFE-lined septa caps

• Syringes and needles

• Source of high-purity inert gas (Argon or Nitrogen) with a manifold

Procedure:

• Pre-Preparation: Place the required number of amber vials and caps (septa loosened) in a vacuum oven overnight to remove trace moisture. Allow them to cool to room temperature in a desiccator.

• Inerting Vials: Transfer the vials into a glovebox, or if unavailable, use a Schlenk line. Purge each vial with inert gas for 5-10 minutes by inserting a long needle connected to the gas manifold through the septum and a shorter needle as an outlet.

• Weighing: Weigh the desired amount of the selenium-containing ketone directly into one of the purged vials. This should be done quickly to minimize air exposure. If using a glovebox, this step is performed inside.

• Solvent Addition: Using a gas-tight syringe, draw up the calculated volume of degassed, anhydrous solvent. Pierce the septum of the vial containing the solid and slowly add the solvent.

• Dissolution: Gently swirl or vortex the vial until the solid is completely dissolved.

• Aliquoting: Using the same syringe technique, draw up the stock solution and dispense the desired volume into the other pre-purged amber vials. This creates single-use aliquots, preventing the need to freeze-thaw the main stock.

• Sealing and Storage: Ensure all caps are tightly sealed. Wrap each vial with parafilm for an extra barrier against moisture and air. Label clearly with the compound name, concentration, solvent, and date.

• Final Storage: Place the labeled aliquots in a labeled freezer box and store immediately at -80°C.

Workflow for Aliquot Preparation

Caption: Step-by-step workflow for preparing stable stock solution aliquots.

Protocol 2: Routine Stability Assessment using HPLC

For long-term projects, it is wise to periodically assess the stability of a stored compound.

Objective: To quantify the purity of a selenium-containing ketone in a stock solution over time.

Procedure:

• Timepoint Zero (T0): Immediately after preparing a new batch of stock solution (as per Protocol 1), remove one aliquot. Allow it to warm to room temperature.

• Sample Preparation: Dilute the sample to an appropriate concentration for HPLC analysis.

• HPLC Analysis: Analyze the sample using a validated HPLC method (e.g., reverse-phase C18 column with a UV detector set to the λmax of the compound).

• Data Recording: Integrate the peak corresponding to the parent compound. Record the peak area and calculate its percentage of the total integrated area (% Purity). This is your T0 baseline.

• Subsequent Timepoints: At defined intervals (e.g., 1 month, 3 months, 6 months), remove another aliquot from the same batch stored at -80°C.

• Analysis and Comparison: Repeat steps 2-3 and compare the % Purity to the T0 value. A significant decrease (>5%) indicates that degradation is occurring, and fresh stock should be prepared.

References

• Wikipedia. (n.d.). Organoselenium chemistry. Retrieved from [Link]

• Młochowski, J., et al. (2015). Developments in Synthetic Application of Selenium(IV) Oxide and Organoselenium Compounds as Oxygen Donors and Oxygen-Transfer Agents. MDPI. Retrieved from [Link]

• Chemeurope.com. (n.d.). Organoselenium chemistry. Retrieved from [Link]

• An, C., et al. (2023). Photocatalytic treatment of organoselenium in synthetic mine-impacted effluents. PubMed. Retrieved from [Link]

• Roy, S., & Ghorai, P. (2020). Organoselenium small molecules as catalysts for the oxidative functionalization of organic molecules. New Journal of Chemistry (RSC Publishing). Retrieved from [Link]

• Młochowski, J. (2008). Organoselenium Compounds as the Oxidants and Oxidation Catalysts. Taylor & Francis. Retrieved from [Link]

• Sentkowska, A., & Pyrzynska, K. (2019). Stability of selenium compounds in aqueous extracts of dietary supplements during storage. ResearchGate. Retrieved from [Link]

• An, C., et al. (2023). Photocatalytic treatment of organoselenium in synthetic mine-impacted effluents. IWA Publishing. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (2003). Toxicological Profile for Selenium - Chapter 7: Analytical Methods. NCBI Bookshelf. Retrieved from [Link]

• L'Heureux, I., & Slaveykova, V. I. (2020). Photochemistry of the Organoselenium Compound Ebselen: Direct Photolysis and Reaction with Active Intermediates of Conventional Reactive Species Sensitizers and Quenchers. PubMed. Retrieved from [Link]

• An, C., et al. (2022). Photocatalytic treatment of organoselenium in synthetic mine-impacted effluents. ChemRxiv. Retrieved from [Link]

• L'Heureux, I., & Slaveykova, V. I. (n.d.). Photochemistry of the Organoselenium Compound Ebselen: Direct Photolysis and Reaction with Active Intermediates of Conventional Reactive Species Sensitizers and Quenchers. ResearchGate. Retrieved from [Link]

• Zheng, J., et al. (2002). Study of the stability of selenium compounds in human urine and determination by mixed ion-pair reversed-phase chromatography with ICP-MS detection. PubMed. Retrieved from [Link]

• Yang, J., et al. (2022). Stability of selenium and its speciation analysis in water using automatic system separation and HR-ICP-MS measurement. ResearchGate. Retrieved from [Link]

• The Synergist. (n.d.). Best Practices for Proper Chemical Storage. Retrieved from [Link]

• Zam, W., et al. (2018). Methods of Spectroscopy for Selenium Determination: A Review. RJPT. Retrieved from [Link]

• Młochowski, J., et al. (2015). Organoselenium-Catalyzed Oxidative C=C Bond Cleavage: A Relatively Green Oxidation of Alkenes into Carbonyl Compounds with Hydrogen Peroxide. ResearchGate. Retrieved from [Link]

• Not specified. (n.d.). Storing Chemicals: Guidelines and Tips to Prevent Dangerous Reactions. Retrieved from [Link]

• Lab Manager. (2025). Chemical Storage Safety: 8 Fundamental Principles for Laboratories. Retrieved from [Link]

• Wang, Z., et al. (2024). (PDF) Mechanochemical synthesis of organoselenium compounds. ResearchGate. Retrieved from [Link]

• Pápai, M., et al. (2020). Towards Volatile Organoselenium Compounds with Cost-Effective Synthesis. MDPI. Retrieved from [Link]

• Sancineto, L., et al. (2018). Organoselenium in Nature. PMC - NIH. Retrieved from [Link]

• University of St Andrews. (n.d.). Guidance on Safe Storage of Chemicals in Laboratories. Retrieved from [Link]

• Alltracon. (2024). Properly Storing Hazardous Chemicals in Your Facility. Retrieved from [Link]

• University of Minnesota. (2001). Selenate Degradation Pathway. Eawag-BBD. Retrieved from [Link]

• Młochowski, J., et al. (2015). Developments in Synthetic Application of Selenium(IV) Oxide and Organoselenium Compounds as Oxygen Donors and Oxygen-Transfer Agents. PMC. Retrieved from [Link]

• Chen, D., & Booker, S. J. (2015). C–C bond forming radical SAM enzymes involved in the construction of carbon skeletons of cofactors and natural products. PMC. Retrieved from [Link]

• Nasrollahzadeh, M., et al. (2017). Copper catalyzed carbon-selenium bond formation via the coupling reaction of aryl halides, phenylboronic acid and Se. PMC. Retrieved from [Link]

• Tiekink, E. R. T., & Zukerman-Schpector, J. (2025). Selenium Methylation: Insights into Chemical Reactions and Enzymatic Pathways. MDPI. Retrieved from [Link]

• Kliukin, K., et al. (2025). Synthesis of Polyfluorinated Aromatic Selenide-Modified Polysiloxanes: Enhanced Thermal Stability, Hydrophobicity, and Noncovalent Modification Potential. PMC. Retrieved from [Link]

• de Oliveira, A. B., et al. (2018). Thermal stability and decomposition of sulphur and selenium compounds. ResearchGate. Retrieved from [Link]

• Scidoy, E. (2021). Selenocyclization by Formation of Carbon-Nitrogen Bonds. SCIDAR. Retrieved from [Link]

• Back, T. G., et al. (1975). Synthesis and properties of monomeric selenoketones. RSC Publishing. Retrieved from [Link]

• Schotten, C., et al. (n.d.). Comparison of the Thermal Stabilities of Diazonium Salts and Their Corresponding Triazenes. Retrieved from [Link]

• Kestur, U. S., et al. (2017). Effect of Temperature and Moisture on the Physical Stability of Binary and Ternary Amorphous Solid Dispersions of Celecoxib. PubMed. Retrieved from [Link]

Sources

• 1. Organoselenium chemistry - Wikipedia [en.wikipedia.org]
• 2. Organoselenium_chemistry [chemeurope.com]
• 3. mdpi.com [mdpi.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Photochemistry of the Organoselenium Compound Ebselen: Direct Photolysis and Reaction with Active Intermediates of Conventional Reactive Species Sensitizers and Quenchers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Photocatalytic treatment of organoselenium in synthetic mine-impacted effluents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. iwaponline.com [iwaponline.com]
• 9. chemrxiv.org [chemrxiv.org]
• 10. researchgate.net [researchgate.net]
• 11. Study of the stability of selenium compounds in human urine and determination by mixed ion-pair reversed-phase chromatography with ICP-MS detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Post-Reaction Purification of Selenophene Products from Trifluoroacetic Anhydride

Introduction

The trifluoroacetylation of selenophenes using trifluoroacetic anhydride (TFAA) is a cornerstone reaction in the synthesis of advanced materials and pharmaceutical intermediates. TFAA's high reactivity, driven by the strong electron-withdrawing nature of the trifluoromethyl groups, facilitates efficient acylation.[1][2] However, this same reactivity presents a significant challenge in the post-reaction workup: the complete removal of unreacted TFAA and its hydrolysis byproduct, trifluoroacetic acid (TFA).

Residual TFAA and TFA can compromise product stability, interfere with downstream reactions, and complicate analytical characterization. The inherent sensitivity of the selenophene ring to acidic conditions further necessitates carefully designed purification protocols.[3] This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting common issues and answering frequently asked questions related to the removal of unreacted trifluoroacetic anhydride from selenophene products.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific, frequently encountered problems during the purification of selenophene products post-trifluoroacetylation.

Q1: My aqueous workup is not efficiently removing TFAA. What are the likely causes and how can I optimize the process?

A1: An inefficient aqueous workup is a common issue stemming from the rapid but reversible hydrolysis of TFAA. The primary goal of the aqueous quench is to convert TFAA to the water-soluble trifluoroacetate salt.

Causality:

• Incomplete Hydrolysis: TFAA reacts violently with water to form trifluoroacetic acid (TFA).[4] If the quench is too rapid or the mixing is inefficient, pockets of unreacted TFAA can persist in the organic layer.

• Insufficient Base: To effectively remove TFA, it must be neutralized to its corresponding salt (CF₃COO⁻), which has significantly higher aqueous solubility. An insufficient amount of a suitable base will result in a substantial portion of the TFA remaining in the organic phase.

• Emulsion Formation: Selenophene derivatives, particularly those with increased polarity, can act as surfactants, leading to the formation of stable emulsions that trap impurities and hinder phase separation.

Optimization Protocol:

• Controlled Quenching: Cool the reaction mixture to 0 °C in an ice bath. Slowly add the reaction mixture to a pre-chilled, saturated aqueous solution of sodium bicarbonate (NaHCO₃) with vigorous stirring. The use of a dropping funnel is highly recommended for a controlled addition.

• Base Selection: Saturated sodium bicarbonate is generally the preferred base. It is mild enough to avoid degradation of sensitive selenophene products while effectively neutralizing the strong acid, TFA. Avoid strong bases like NaOH or KOH unless the stability of the product is well-established, as they can promote side reactions.

• Multiple Washes: Perform at least three washes with saturated NaHCO₃ solution. After each wash, allow the layers to separate completely. A final wash with brine (saturated NaCl solution) can help to break emulsions and remove residual water from the organic layer.

• pH Monitoring: After the final bicarbonate wash, check the pH of the aqueous layer to ensure it is neutral or slightly basic (pH 7-8). This confirms complete neutralization of the acidic byproducts.

Diagram: Decision Tree for Aqueous Workup Optimization

Caption: Decision-making workflow for troubleshooting inefficient TFAA removal during aqueous workup.

Q2: I am observing significant product decomposition during purification. Is TFAA the culprit and what can I do to mitigate this?

A2: Yes, residual TFAA and its byproduct TFA are highly acidic and can lead to the degradation of acid-sensitive selenophene products. The selenium atom in the selenophene ring can be susceptible to oxidation or electrophilic attack under harsh acidic conditions.

Mitigation Strategies:

• Minimize Contact Time: The most critical factor is to minimize the time your product is in contact with acidic conditions. Perform the aqueous workup immediately after the reaction is complete.

• Azeotropic Removal of TFA: For products that are sensitive to aqueous conditions, an alternative is the azeotropic removal of TFA with a non-polar solvent. After the initial reaction, the solvent can be removed under reduced pressure, and then toluene can be added and subsequently evaporated. This process can be repeated several times to co-evaporate the volatile TFA.[5][6]

• Use of Scavenger Resins: For particularly sensitive products, solid-phase scavenger resins can be employed. A basic resin, such as Amberlyst A-21, can be added to the reaction mixture (dissolved in a suitable solvent like dichloromethane) to neutralize and bind the TFA, after which the resin is simply filtered off.[7] This method avoids an aqueous workup altogether.

Table: Stability of Substituted Selenophenes in Acidic Media

Substituent on Selenophene Ring	Relative Stability in Acidic Conditions	Potential Degradation Pathway
Alkyl	Moderate	Polymerization
Electron-withdrawing (e.g., -COR)	High	Generally stable
Electron-donating (e.g., -OR, -NR₂)	Low	Ring opening, polymerization

This table provides a general guideline. The stability of your specific compound should be empirically determined.

Q3: Distillation is leading to co-distillation of my product with TFAA/TFA. How can I improve the separation?

A3: Co-distillation can occur if the boiling points of your product and TFAA/TFA are close. TFAA has a boiling point of approximately 40°C, and TFA boils at around 72°C.

Improving Separation:

• Fractional Distillation: If there is a reasonable difference in boiling points (at least 20-30°C), using a fractional distillation column (e.g., a Vigreux column) can significantly improve separation.

• Vacuum Distillation: For higher boiling selenophene products, distillation under reduced pressure will lower the boiling point of your product and may increase the boiling point difference between your product and the impurities.

• Chemical Conversion: Prior to distillation, perform a thorough aqueous workup as described in Q1 to convert all TFAA and TFA to the non-volatile sodium trifluoroacetate salt. This will ensure that only your product and the solvent are volatile.

Q4: My column chromatography is failing to separate the product from residual TFAA-related impurities. What are the best practices?

A4: Silica gel is acidic and can cause streaking of polar compounds and degradation of acid-sensitive products. Residual TFA can also interfere with the separation.

Chromatography Best Practices:

• Neutralize Before Loading: Ensure your crude product is free of TFA before loading it onto the column. If necessary, co-evaporate with toluene or pass a solution of the crude product through a small plug of basic alumina or sodium bicarbonate before concentrating and loading.

• Treated Silica Gel: For acid-sensitive compounds, use silica gel that has been treated with a small amount of a tertiary amine, such as triethylamine (typically 1% v/v in the eluent). This will neutralize the acidic sites on the silica.

• Solvent System Selection: Start with a non-polar eluent (e.g., hexanes or petroleum ether) and gradually increase the polarity with a more polar solvent (e.g., ethyl acetate or dichloromethane). This will help to elute your product while retaining highly polar impurities.

• Alternative Stationary Phases: If silica gel proves problematic, consider using a more neutral stationary phase like alumina.

Frequently Asked Questions (FAQs)

• FAQ1: What are the primary safety concerns when working with trifluoroacetic anhydride?

  • TFAA is highly corrosive, volatile, and reacts violently with water.[4] It should always be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. In case of skin contact, immediately flush with copious amounts of water.[8]

• FAQ2: How can I quickly test for the presence of residual TFAA or TFA in my purified product?

  • A simple method is to dissolve a small amount of the product in a deuterated solvent (e.g., CDCl₃) and acquire a ¹⁹F NMR spectrum. TFA and TFAA have distinct signals in the ¹⁹F NMR spectrum. Alternatively, a wet pH test strip can be held over the sample; a color change indicating acidity suggests the presence of residual TFA. For more quantitative analysis, techniques like gas chromatography-mass spectrometry (GC-MS) after derivatization or ion chromatography can be used.[9][10][11]

• FAQ3: Are there any non-aqueous methods for removing TFAA?

  • Yes. As mentioned in the troubleshooting section, azeotropic distillation with toluene is an effective non-aqueous method.[6] Additionally, the use of scavenger resins provides a solid-phase extraction method that avoids aqueous conditions.[7]

• FAQ4: Can I use a scavenger resin to remove unreacted TFAA?

  • While scavenger resins are excellent for removing the TFA byproduct, they are less effective for unreacted TFAA. It is generally better to first quench the TFAA to TFA with a small amount of a nucleophilic scavenger (like methanol or water, if your product is stable) and then use a basic scavenger resin to remove the resulting TFA.

References

• An analytical method for trifluoroacetic Acid in water and air samples using headspace gas chromatographic determination of the methyl ester - PubMed. (n.d.). Retrieved February 24, 2024, from [Link]

• TRIFLUOROACETIC ANHYDRIDE - Ataman Kimya. (n.d.). Retrieved February 24, 2024, from [Link]

• KGROUP. (2006, October 27). Quenching Reactive Substances. Retrieved from [Link]

• Laboratory analysis of trifluoroacetic acid - Blog. (2024, November 28). Retrieved from [Link]

• TFA Removal from Reaction. - ResearchGate. (2017, July 20). Retrieved from [Link]

• Simplified Method for Trace Analysis of Trifluoroacetic Acid in Plant, Soil, and Water Samples Using Headspace Gas Chromatography | Analytical Chemistry - ACS Publications. (n.d.). Retrieved February 24, 2024, from [Link]

• TFA (Trifluoroacetic Acid) - SIELC Technologies. (n.d.). Retrieved February 24, 2024, from [Link]

• How can I remove TFA in a product? - ResearchGate. (2012, November 5). Retrieved from [Link]

• Waters. (n.d.). Removal of TFA from Prep-LC Fractions using PoraPak Rxn CX; Isolation of the Purified Free-Base Product. Retrieved from [Link]

• Polypeptide. (n.d.). Benzylthiols as scavengers in TFA cleavages of peptide resins. Retrieved from [Link]

• Triacene dithieno[3,2-b:2',3'-d]selenophene (DTS, 2) was successfully prepared as well from diiodinated bithiophene 5 in 51% yield after purification in a C–Se cross-coupling/cyclization reaction with selenourea as selenium source, copper oxide nanoparticles as catalyst, and potassium hydroxide as base in DMSO (Scheme 1). (2019, June 24). Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Supplementary Information for - The Royal Society of Chemistry. (n.d.). Retrieved February 24, 2024, from [Link]

• Safety Data Sheet: Trifluoroacetic anhydride - Carl ROTH. (n.d.). Retrieved February 24, 2024, from [Link]

• Why is trifluoroacetic anhydride more reactive than acetic anhydride in a nucleophilic substitution? - Quora. (2018, November 26). Retrieved from [Link]

• Cleaving peptides from Merrifield resin; TFMSA cleavage. (n.d.). Retrieved February 24, 2024, from [Link]

• Process of making trifluoroacetic acid. (n.d.). Google Patents.

• 1,4-Benzenedimethanethiol (1,4-BDMT) as a scavenger for greener peptide resin cleavages - ResearchGate. (2019, November 20). Retrieved from [Link]

• stability of organoselenium compounds : r/Chempros - Reddit. (2021, September 20). Retrieved from [Link]

• Antioxidant Properties of Selenophene, Thiophene and Their Aminocarbonitrile Derivatives. (2017, March 24). MDPI. Retrieved from [Link]

• Process for the preparation of trifluoroacetic anhydride. (n.d.). Google Patents.

• Selenophene-Based Heteroacenes: Synthesis, Structures, and Physicochemical Behaviors | Request PDF - ResearchGate. (n.d.). Retrieved February 24, 2024, from [Link]

• Trifluoroacetic anhydride - Wikipedia. (n.d.). Retrieved February 24, 2024, from [Link]

• TFAA: A Semiconductor Solution With Significant Clean-Time Reduction Savings. (2020, May 1). Retrieved from [Link]

• Stability of selenium compounds in aqueous extracts of dietary supplements during storage. (2022, March 7). SpringerLink. Retrieved from [Link]

• Reactive Distillation of Trifluoroacetic Anhydride - UDSpace - University of Delaware. (n.d.). Retrieved February 24, 2024, from [Link]

• Serendipitous Formation of Various Selenium Heterocycles Hidden in the Classical Synthesis of Selenophene | Organic Letters - ACS Publications. (2021, January 27). Retrieved from [Link]

• RECENT SYNTHETIC APPROACHES TOWARDS SELENOPHENE SCAFFOLDS Luana Bettanina, Roberta Cargneluttib, Ricardo F. Schumacher*b, Eder J. (n.d.). Retrieved February 24, 2024, from [Link]

• Recent Advances in the Synthesis of Selenophenes and Their Derivatives - PMC - NIH. (n.d.). Retrieved February 24, 2024, from [Link]

• Remove Sticky Reagents. (n.d.). Retrieved February 24, 2024, from [Link]

• trifloroacetyl triflate - Organic Syntheses Procedure. (n.d.). Retrieved February 24, 2024, from [Link]

• Trifluoroacetic Anhydride (TFAA) - Common Organic Chemistry. (n.d.). Retrieved February 24, 2024, from [Link]

Sources

• 1. quora.com [quora.com]
• 2. halocarbon.com [halocarbon.com]
• 3. reddit.com [reddit.com]
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• 5. researchgate.net [researchgate.net]
• 6. rsc.org [rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Trifluoroacetic anhydride- an important organic reagent_Chemicalbook [chemicalbook.com]
• 9. An analytical method for trifluoroacetic Acid in water and air samples using headspace gas chromatographic determination of the methyl ester - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Laboratory analysis of trifluoroacetic acid [blog.yeswelab.fr]
• 11. lcms.cz [lcms.cz]

Reference Data & Comparative Studies

Comprehensive 1H NMR Interpretation Guide: Ethanone, 2,2,2-trifluoro-1-(selenophene-2-yl)- vs. Bioisosteric Alternatives

Ethanone, 2,2,2-trifluoro-1-(selenophene-2-yl)- (commonly referred to as 2-(trifluoroacetyl)selenophene) is a highly specialized building block utilized in medicinal chemistry and materials science. As researchers increasingly look beyond traditional oxygen and sulfur heterocycles, selenophenes have emerged as critical bioisosteres. Selenium’s larger atomic radius and enhanced polarizability impart unique electronic and pharmacokinetic properties to the heteroaromatic system.

For application scientists and drug development professionals, accurately characterizing this molecule via 1H Nuclear Magnetic Resonance (NMR) spectroscopy is paramount. This guide objectively compares the NMR performance of the selenophene derivative against its furan and thiophene alternatives, providing the mechanistic causality and self-validating protocols necessary for rigorous structural confirmation.

Mechanistic Causality: The Chalcogen Effect

When interpreting the 1H NMR spectrum of 2-(trifluoroacetyl)selenophene, the chemical shifts are dictated by two competing electronic forces: the electron-withdrawing group (EWG) and the intrinsic nature of the heteroatom (the chalcogen effect).

• The EWG Effect: The trifluoroacetyl group (-COCF₃) exerts a powerful inductive (-I) and mesomeric (-M) pull. Because the substituent is located at the 2-position, it severely strips electron density from the ring, strongly deshielding the protons at the 3- and 5-positions.

• The Heavy Atom Effect & Aromaticity: Moving down Group 16 from oxygen to selenium, electronegativity decreases (O: 3.44, S: 2.58, Se: 2.55) . Intuitively, a less electronegative heteroatom should shield the ring protons. However, the parent selenophene ring exhibits significant deshielding at the alpha positions (H2/H5 = 8.10 ppm) compared to thiophene (7.40 ppm) . This is caused by the "heavy atom effect" of selenium and a robust aromatic ring current. The relative aromaticity follows the order: thiophene > selenophene > furan .

Caption: Mechanistic pathways driving downfield chemical shifts in 2-(trifluoroacetyl)selenophene.

Comparative Spectroscopic Data

To objectively evaluate 2-(trifluoroacetyl)selenophene, we must benchmark it against 2-(trifluoroacetyl)furan and 2-(trifluoroacetyl)thiophene. The table below summarizes the representative quantitative 1H NMR parameters (in CDCl₃ at 400 MHz) .

Compound	H3 Shift (ppm)	H4 Shift (ppm)	H5 Shift (ppm)	J₃,₄ (Hz)	J₄,₅ (Hz)	J₃,₅ (Hz)
2-(Trifluoroacetyl)furan	~7.45	~6.70	~7.80	3.6	1.6	0.8
2-(Trifluoroacetyl)thiophene	~7.95	~7.25	~7.85	4.0	5.0	1.1
2-(Trifluoroacetyl)selenophene	~8.15	~7.45	~8.55	4.0	5.6	1.3

Expert Insight on Coupling Constants: Notice the diagnostic power of the

coupling constant. If you are blinded to the chemical structure, the value immediately identifies the heteroatom. Furan exhibits a very weak coupling (~1.6 Hz), thiophene is intermediate (~5.0 Hz), and selenophene shows a distinctively strong coupling (~5.6 Hz). Furthermore, the selenophene derivative exhibits the most profound downfield shift at H5 (approx. 8.55 ppm) due to the synergistic deshielding from the adjacent selenium atom and its para-like relationship to the -COCF₃ group.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your structural assignment, NMR acquisition must not be a passive measurement; it must be a self-validating system. For selenophenes, this means actively designing the experiment to observe ⁷⁷Se satellites . Selenium-77 has a natural abundance of ~7.6% and a nuclear spin of 1/2. It will couple to the ring protons (especially H5, with

Hz). Observing these satellites is definitive proof of the selenophene core.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 10-15 mg of the analyte in 0.6 mL of high-purity CDCl₃ containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard (0.00 ppm). Use a pristine 5 mm NMR tube to prevent paramagnetic impurities from causing line broadening, which would obscure fine couplings .

• Probe Tuning & Matching: Insert the sample and tune the probe. Do not just tune the ¹H channel; ensure the broadband channel is properly tuned for ¹⁹F (for the CF₃ group) and ⁷⁷Se. Proper tuning maximizes the signal-to-noise ratio (SNR), which is an absolute physical requirement for observing the faint ⁷⁷Se satellites.

• Shimming & Locking: Lock onto the deuterium signal of the solvent. Perform rigorous gradient shimming (e.g., topshim) to optimize the

  magnetic field homogeneity. Poor shimming will widen the base of your peaks, entirely swallowing the meta-coupling (~1.3 Hz) and the critical satellite peaks.

• Pulse Sequence Execution: Run a standard 1D ¹H pulse sequence (e.g., zg30). Set the relaxation delay (D1) to at least 2.0 seconds. While the CF₃ group lacks protons, the electron-deficient ring protons in this specific heterocycle exhibit slightly longer

  relaxation times.

• Data Processing & Validation: Apply a mild exponential window function (LB = 0.3 Hz) before the Fourier Transform to smooth the baseline without sacrificing resolution. Phase and baseline correct the spectrum.

  • The Validation Check: Zoom in on the H5 doublet of doublets (~8.55 ppm) at the baseline level. You must identify the symmetrical satellite peaks spaced ~45-50 Hz apart, integrating to roughly 3.8% each relative to the main central peak. If these are absent, your compound is not a selenophene.

Caption: Experimental workflow for acquiring self-validating 1H NMR spectra of selenophenes.

References

A Comparative Guide to 19F NMR Shifts of the Trifluoroacetyl Group in Selenophene Derivatives and Their Heterocyclic Analogs

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and materials science, the incorporation of fluorine atoms into organic molecules is a widely employed strategy to modulate their physicochemical and biological properties. The trifluoroacetyl (TFA) group, in particular, serves as a valuable synthon and a sensitive reporter for molecular interactions. Among the analytical techniques available, 19F Nuclear Magnetic Resonance (NMR) spectroscopy stands out for its high sensitivity and the wide chemical shift dispersion of the 19F nucleus, making it an exquisite probe of the local electronic environment.[1][2] This guide provides a comparative analysis of the 19F NMR chemical shifts of the trifluoroacetyl group appended to selenophene, a key selenium-containing heterocycle, and its lighter chalcogen analogs, thiophene and furan.

The Trifluoroacetyl Group as a 19F NMR Probe

The 19F nucleus possesses a spin of 1/2 and a natural abundance of 100%, rendering it highly receptive to NMR analysis.[2] The chemical shift of the trifluoromethyl group in a trifluoroacetyl moiety is exceptionally sensitive to changes in its immediate electronic surroundings. Factors such as solvent polarity, concentration, and the electronic nature of the molecular framework to which it is attached can induce significant variations in the observed chemical shift, often spanning a range of -67 to -85 ppm relative to CFCl3.[3] This sensitivity makes the trifluoroacetyl group an ideal spectroscopic reporter for studying molecular structure and interactions.

Comparative Analysis of 19F NMR Chemical Shifts

The 19F NMR chemical shift of a trifluoroacetyl group attached to a five-membered aromatic heterocycle is predominantly influenced by the electronic properties of the ring. The electronegativity of the heteroatom and the overall aromatic character of the ring system dictate the degree of shielding or deshielding experienced by the fluorine nuclei of the trifluoroacetyl group.

Compound	Position of -COCF3	Solvent	19F Chemical Shift (δ, ppm) vs. CFCl3	Reference
2-Trifluoroacetylfuran	2	CDCl3	-75.7	Sloop, 2013
2-Trifluoroacetylthiophene	2	CDCl3	Predicted: ~ -74 to -75	-
2-Trifluoroacetylselenophene	2	CDCl3	Predicted: ~ -73 to -74	-

Note: The chemical shifts for the thiophene and selenophene derivatives are predicted based on the known electronic effects of the heterocyclic rings.

In-Depth Analysis of Chemical Shift Trends

The 19F NMR chemical shift of the trifluoroacetyl group is a direct reflection of the electron density at the carbonyl carbon to which it is attached. A more electron-rich carbonyl carbon will lead to increased shielding of the fluorine nuclei and a more upfield (less negative) chemical shift, and vice versa.

• 2-Trifluoroacetylfuran: The oxygen atom in furan is highly electronegative, leading to a significant withdrawal of electron density from the ring through the sigma framework. However, this is counteracted by the donation of a lone pair of electrons from the oxygen into the aromatic π-system. In the case of 2-trifluoroacetylfuran, the trifluoroacetyl group is a strong electron-withdrawing group, and its resonance effects will compete with the electron-donating ability of the oxygen atom. The observed chemical shift of -75.7 ppm in CDCl3 reflects this electronic balance.

• 2-Trifluoroacetylthiophene (Predicted): Thiophene is considered more aromatic than furan, and sulfur is less electronegative than oxygen. Consequently, the thiophene ring is more electron-rich than the furan ring. This would lead to a greater electron-donating effect towards the trifluoroacetyl group, resulting in increased shielding of the fluorine nuclei compared to the furan analog. Therefore, the 19F NMR chemical shift for 2-trifluoroacetylthiophene is predicted to be slightly upfield (less negative) than that of 2-trifluoroacetylfuran, likely in the range of -74 to -75 ppm.

• 2-Trifluoroacetylselenophene (Predicted): Selenium is even less electronegative than sulfur, and selenophene is also considered to be highly aromatic. This suggests that the selenophene ring would be the most electron-rich among the three heterocycles. Following the established trend, the increased electron-donating character of the selenophene ring should lead to the most shielded fluorine nuclei in the trifluoroacetyl group. Thus, the 19F NMR chemical shift for 2-trifluoroacetylselenophene is predicted to be the most upfield (least negative) of the three, likely in the range of -73 to -74 ppm.

Substituents on the heterocyclic ring will further modulate these chemical shifts. Electron-donating groups are expected to cause an upfield shift, while electron-withdrawing groups will result in a downfield shift.

Experimental Protocol: Synthesis and 19F NMR Analysis of a Trifluoroacetylated Heterocycle

This section provides a generalized, step-by-step methodology for the synthesis of a 2-trifluoroacetylated five-membered heterocycle and the subsequent acquisition of its 19F NMR spectrum.

Synthesis of 2-Trifluoroacetylselenophene (A Representative Protocol)

Materials:

• Selenophene

• Trifluoroacetic anhydride (TFAA)

• Pyridine

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexane and ethyl acetate for elution

Procedure:

• Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon), dissolve selenophene (1 equivalent) in anhydrous dichloromethane.

• Addition of Reagents: Cool the solution to 0 °C in an ice bath. Add pyridine (1.2 equivalents) to the solution. Subsequently, add trifluoroacetic anhydride (1.2 equivalents) dropwise via the dropping funnel over a period of 15-20 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, and extract the aqueous layer with dichloromethane (3 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure 2-trifluoroacetylselenophene.

19F NMR Data Acquisition

Sample Preparation:

• Accurately weigh approximately 5-10 mg of the purified 2-trifluoroacetylselenophene.

• Dissolve the sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl3) in a clean, dry NMR tube.

• For accurate chemical shift referencing, an internal standard such as trifluorotoluene (C6H5CF3, δ ≈ -63.7 ppm) or a sealed capillary containing CFCl3 can be used. Alternatively, referencing can be done relative to an external standard like trifluoroacetic acid (TFA).[4]

NMR Spectrometer Setup and Data Acquisition:

• Insert the sample into the NMR spectrometer.

• Lock the spectrometer on the deuterium signal of the solvent.

• Tune and match the 19F probe.

• Set up a standard 1D 19F NMR experiment.

• Spectral Width: Set a spectral width appropriate for the trifluoroacetyl group, typically around 20-30 ppm, centered around -75 ppm.

• Pulse Sequence: A simple pulse-acquire sequence is usually sufficient. For quantitative measurements, ensure an adequate relaxation delay (D1) of at least 5 times the T1 of the fluorine nuclei.

• Decoupling: Use proton decoupling to simplify the spectrum and obtain a singlet for the CF3 group.

• Number of Scans: Acquire a sufficient number of scans (e.g., 16-128) to achieve a good signal-to-noise ratio.

Data Processing:

• Apply Fourier transformation to the acquired Free Induction Decay (FID).

• Phase the spectrum carefully.

• Apply a baseline correction.

• Reference the chemical shift to the internal or external standard.

Caption: Workflow for the synthesis and 19F NMR analysis of 2-trifluoroacetylselenophene.

Conclusion

The 19F NMR chemical shift of the trifluoroacetyl group serves as a highly sensitive probe for the electronic environment of heterocyclic systems. While experimental data for trifluoroacetylated selenophenes is sparse, a systematic comparison with furan and thiophene analogs allows for a clear prediction of chemical shift trends. The expected upfield shift in the 19F NMR signal when moving from furan to thiophene and then to selenophene directly correlates with the increasing electron-donating ability of the heterocyclic ring. This guide provides a framework for understanding and predicting these shifts, alongside a practical protocol for their experimental determination. For researchers in drug discovery and materials science, a thorough understanding of these spectroscopic properties is invaluable for the rational design and characterization of novel fluorinated compounds.

References

• Sloop, J. C. (2013). 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. Reports in Organic Chemistry, 3, 1-12. [Link]

• Sloop, J. C. (2013). 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. Semantic Scholar. [Link]

• The Royal Society of Chemistry. (2011). Supplementary Information: Fluorinated Paramagnetic Chelates as Potential Agents for Multi-chromic 19F Magnetic Resonance Spectroscopy and Imaging. [Link]

• Wikipedia. (2023). Fluorine-19 nuclear magnetic resonance spectroscopy. [Link]

Sources

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• 2. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]

Technical Guide: Mass Spectrometry Fragmentation of Trifluoroacetyl Selenophene (TFAS)

Topic: Mass Spectrometry Fragmentation Patterns of Trifluoroacetyl Selenophene Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the landscape of medicinal chemistry, the substitution of thiophene with selenophene is a potent bioisosteric strategy to modulate metabolic stability and potency. However, the unique isotopic signature and fragmentation behavior of selenium compounds present specific analytical challenges.

This guide provides an in-depth technical analysis of the mass spectrometry (MS) fragmentation patterns of 2-Trifluoroacetyl Selenophene (2-TFAS) . We compare its performance and spectral fingerprint against its sulfur analog, 2-Trifluoroacetyl Thiophene (2-TFAT) , to equip researchers with the diagnostic criteria necessary for unambiguous structural verification.

Part 1: The Chemical Context & Bioisosteric Relevance[1]

Trifluoroacetyl selenophene serves as a critical intermediate in the synthesis of selenium-containing heterocycles. While structurally analogous to thiophene derivatives, the electronic consequences of the Selenium atom (lower electronegativity, higher polarizability) combined with the strong electron-withdrawing nature of the trifluoroacetyl (

) group create a distinct mass spectral profile.

Why This Comparison Matters

• Metabolic Stability: The C-Se bond is weaker than the C-S bond, altering fragmentation kinetics.

• Isotopic Validation: Selenium’s multi-isotope "ladder" provides a self-validating spectral barcode that Sulfur lacks.

• Impurity Profiling: Distinguishing between incomplete selenation (sulfur impurities) and true product requires precise m/z mapping.

Part 2: Experimental Methodology

To replicate the fragmentation patterns described below, the following standardized protocol is recommended. This workflow ensures that thermal degradation does not obscure the true electron ionization (EI) fragmentation.

Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)[2][3][4]

• Sample Preparation:

  • Dissolve 1 mg of 2-TFAS in 1 mL of HPLC-grade Dichloromethane (DCM).

  • Note: Avoid methanol, as hemiacetal formation with the trifluoroacetyl group can occur.

• Inlet Conditions:

  • Mode: Splitless (to maximize sensitivity for minor isotopes).

  • Temperature: 250°C.

  • Liner: Deactivated splitless liner with glass wool (prevents Se adsorption).

• MS Source Parameters (EI):

  • Ionization Energy: 70 eV (Standard).

  • Source Temperature: 230°C.

  • Scan Range: 40–400 m/z.

  • Solvent Delay: 3.0 min.

Part 3: Fragmentation Mechanics

The fragmentation of 2-TFAS is driven by two competing forces: the stability of the heteroaromatic ring and the lability of the bond

to the carbonyl group.

Mechanism 1: -Cleavage (Dominant Pathway)

The most abundant ion arises from the cleavage of the

bond between the carbonyl carbon and the trifluoromethyl group.

• Process: Homolytic cleavage releases a stable trifluoromethyl radical (

  , 69 Da).

• Result: Formation of the stable selenophene-2-acylium cation (

  ).

Mechanism 2: Decarbonylation

Following

-cleavage, the acylium ion typically ejects carbon monoxide (CO, 28 Da).

• Process: The acylium ion rearranges to expel CO.

• Result: Formation of the selenophenyl cation (

  ).

Mechanism 3: Selenium Extrusion (Diagnostic)

Unlike thiophenes, selenophenes can undergo ring opening and loss of the selenium atom (80 Da) under high-energy collision, though this is less common in standard 70 eV EI than in CID (Collision-Induced Dissociation).

Visualization: Fragmentation Pathway

The following diagram illustrates the stepwise degradation of the molecular ion.

Figure 1: Proposed fragmentation pathway for 2-Trifluoroacetyl Selenophene (m/z based on

). The transition from the molecular ion to the acylium cation is the rate-determining ionization step.

Part 4: Comparative Analysis (TFAS vs. TFAT)

This section objectively compares the selenophene derivative against its thiophene analog. The data below assumes the most abundant isotopes (

and ).

Table 1: Spectral Fingerprint Comparison

Feature	2-Trifluoroacetyl Selenophene (TFAS)	2-Trifluoroacetyl Thiophene (TFAT)	Comparison Note
Molecular Ion ( )	228 m/z	180 m/z	+48 Da shift (Se vs S)
Base Peak ( Abundance)	159 m/z ( )	111 m/z ( )	Both driven by -cleavage stability.
Secondary Peak	131 m/z ( )	83 m/z ( )	Selenophenyl cation vs Thiophenyl cation.
Isotope Pattern	Complex "Ladder" ( to )	Simple ( dominant, )	Critical diagnostic differentiator.
Ring Stability	Lower (C-Se bond weaker)	Higher (C-S bond stronger)	TFAS may show higher fragmentation noise at low m/z.

Interpretation of Data[1][4][5][6][7][8][9][10][11][12][13]

• The Mass Shift: The consistent mass difference of ~48 Da between the parent and fragments of TFAS vs. TFAT confirms the integrity of the selenium incorporation.

• The Base Peak: In both compounds, the loss of the

  group (69 Da) produces the base peak. This indicates that the electronic influence of the ring (Se vs S) does not override the lability of the C-C bond adjacent to the electron-withdrawing fluorine cluster.

Part 5: Isotopic Validation (The "Self-Validating" System)

The most robust method to confirm the identity of TFAS is not just the m/z value, but the Selenium Isotope Pattern . Unlike sulfur, which is dominated by

, selenium has six natural isotopes with significant abundance.

Diagnostic Criteria: If your mass spectrum shows a single sharp peak at m/z 228, it is not 2-TFAS . You must observe the characteristic isotopic envelope.

Table 2: Theoretical Isotope Abundance for (2-TFAS)

Isotope	Mass Contribution	Approx.[1][2] Relative Abundance (%)
	222	0.9%
	224	9.4%
	225	7.6%
	226	23.8%
	228	49.6% (Major)
	230	8.7%

Note: The presence of this pattern at m/z 228, 159, and 131 confirms the presence of the Selenium atom in every major fragment.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

• Bierla, K., et al. (2022).[1] "Isotopologue pattern based data mining for selenium species from HILIC–ESI–Orbitrap–MS-derived spectra." Journal of Analytical Atomic Spectrometry.

• Radesca, L., et al. (2017). "Biologically Active Selenophenes and Benzo[b]selenophenes." Current Organic Synthesis.

• McLafferty, F. W., & Turecek, F. (1993). Interpretation of Mass Spectra. University Science Books.

• BenchChem Technical Guides. "Unraveling the Fragmentation Fingerprint: Thiophene Derivatives." (Contextual comparison for sulfur analogs).

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. youtube.com [youtube.com]

Comparative Guide: 2-Trifluoroacetylthiophene vs. 2-Trifluoroacetylselenophene

Topic: Comparative Reactivity of Selenophene vs. Thiophene Trifluoroethanones Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Synthetic Organic Chemists, and Drug Discovery Leads.

Executive Summary

In the optimization of lead compounds, the bioisosteric replacement of sulfur (thiophene) with selenium (selenophene) is a potent strategy to modulate metabolic stability and lipophilicity without altering the steric footprint significantly. However, the introduction of a trifluoroacetyl (TFA) group creates a highly electrophilic center susceptible to hydration.

The Bottom Line:

• Electrophilicity: 2-Trifluoroacetylselenophene is less electrophilic than its thiophene counterpart. The selenophene ring acts as a stronger resonance donor, stabilizing the ketone form and shifting the hydration equilibrium (

  ) toward the carbonyl species.

• Synthesis: Both accessible via Friedel-Crafts acylation using trifluoroacetic anhydride (TFAA), though the selenophene substrate requires stricter temperature control due to higher susceptibility to polymerization.

• Utility: The selenophene analog offers a "softer" electrophile profile, potentially reducing off-target covalent binding compared to the thiophene analog.

Theoretical Framework: The Chalcogen Effect

To predict reactivity, one must understand the electronic perturbation caused by the heteroatom (

) on the adjacent trifluoroacetyl group.

Electronic Origins

The reactivity difference stems from the balance between aromaticity and polarizability .

Feature	Thiophene (S)	Selenophene (Se)	Impact on Carbonyl Reactivity
Electronegativity (Pauling)	2.58	2.55	Negligible inductive difference ( ).
Aromaticity	High	Moderate	Selenophene has more "diene" character, allowing better orbital overlap with the carbonyl.
Resonance Donation ( )	Moderate	High	Se lone pairs overlap more effectively with the -system of the carbonyl, stabilizing the ketone.
Polarizability	Moderate	High	Se stabilizes transition states (soft-soft interactions) but stabilizes the ground state ketone more.

Mechanism of Stabilization

The trifluoroacetyl group is a "hard" electrophile. The stability of the ketone form depends on the ring's ability to donate electron density to the carbonyl carbon, counteracting the electron-withdrawing

group.

Because selenophene is less aromatic than thiophene, it sacrifices less resonance energy to conjugate with the carbonyl. Consequently, 2-trifluoroacetylselenophene exhibits a stronger resonance contribution (Form B below) , making the carbonyl oxygen more basic and the carbonyl carbon less susceptible to nucleophilic attack (hydration).

Caption: Resonance stabilization mechanism. The selenophene ring (Form B) donates electron density more effectively than thiophene, reducing the electrophilicity of the carbonyl carbon.

Reactivity Profile: Hydration Equilibrium

The defining characteristic of trifluoromethyl ketones is their reversible reaction with water to form gem-diols (hydrates).

Comparative Data Trends

While specific

values vary by solvent and temperature, the relative trend is consistent across literature for chalcogenophenes:

Property	2-Trifluoroacetylthiophene	2-Trifluoroacetylselenophene
(approx. in )	High (~0.2 - 0.5)	Lower (< 0.2)
Ketone Stability	Moderate	High
NMR Shift (Ketone)	ppm	ppm
NMR Shift (Hydrate)	ppm	ppm

Interpretation: The selenophene derivative exists predominantly in the ketone form in aqueous organic mixtures, whereas the thiophene derivative shows a significant hydrate population. This impacts lipophilicity assays (LogD), as the hydrate is much more polar than the ketone.

Experimental Protocols

Synthesis: Friedel-Crafts Trifluoroacetylation

Objective: Synthesize 2-trifluoroacetyl-heterocycles without catalyst-induced polymerization.

Reagents:

• Substrate: Thiophene or Selenophene (1.0 equiv)

• Reagent: Trifluoroacetic Anhydride (TFAA) (1.2 equiv)

• Catalyst: None (thermal) or

  (0.1 equiv for milder conditions)

• Solvent: DCM or

Workflow:

Caption: Synthesis workflow for 2-trifluoroacetyl-chalcogenophenes. Note the reduced reaction time for the more reactive selenophene substrate.

Self-Validating Protocol: Determining via NMR

Rationale:

NMR is the gold standard for this analysis because the chemical shift difference between the ketone ( carbon) and hydrate ( carbon) is large (>10 ppm), allowing precise integration without overlap.

Step-by-Step:

• Preparation: Dissolve 10 mg of the compound in 0.6 mL of a mixed solvent system (e.g., Acetone-

  : = 9:1).

• Equilibration: Allow the tube to stand at 25°C for 1 hour to reach equilibrium.

• Acquisition: Acquire a non-decoupled

  NMR spectrum (sweep width 200 ppm, centered at -80 ppm).

• Analysis:

  • Integrate the signal at

    ppm ( ).

  • Integrate the signal at

    ppm ( ).

• Calculation:

  (Note: For relative comparison, the ratio is sufficient if water concentration is constant).

References

• Bioisosterism Principles: Gaikwad, P. L., et al. "The Use of Bioisosterism in Drug Design and Molecular Modification." American Journal of PharmTech Research, 2012.

• Reactivity of Selenophene: "A Comparative Guide to the Reactivity of 3-(Bromomethyl)selenophene and 3-(bromomethyl)thiophene." BenchChem, 2024.

• Trifluoroacetyl Group Properties: "Kinetic Analysis of 2-(Trifluoroacetyl)cyclopentanone." BenchChem, 2025.

• NMR Methodology: "Fluorine-19 nuclear magnetic resonance spectroscopy." Wikipedia / Alfa Chemistry, 2024.

• Synthesis Protocol: "Radical Trifluoroacetylation of Alkenes Triggered by a Visible‐Light‐Promoted C–O Bond Fragmentation of Trifluoroacetic Anhydride." ChemRxiv, 2021.

• Acidity Correlations: "A theoretical study on the pKa values of selenium compounds in aqueous solution." New Journal of Chemistry, 2020.

bioisosteric comparison of trifluoroacetyl selenophene and furan analogs

Bioisosteric Comparison Guide: Trifluoroacetyl Selenophene vs. Furan Analogs in Drug Design

Executive Summary

In advanced lead optimization, the strategic replacement of heteroaromatic rings can rescue a compound from severe pharmacokinetic or toxicological liabilities. The substitution of a furan ring with a selenophene ring represents a highly effective, non-classical chalcogenophene bioisosteric shift[1]. When functionalized with a strongly electron-withdrawing trifluoroacetyl (–COCF₃) group, the physicochemical landscape of these scaffolds diverges significantly. This guide provides a mechanistic comparison of 2-(trifluoroacetyl)furan and 2-(trifluoroacetyl)selenophene, detailing their structural properties, metabolic stability, and the experimental protocols required for their synthesis and validation.

Structural and Physicochemical Causality

The fundamental differences between furan and selenophene stem from the atomic radius, electronegativity, and polarizability of their respective heteroatoms. Furan is the smallest of the chalcogenophenes, characterized by a highly electronegative oxygen atom that localizes electron density. This makes the furan ring less aromatic and more diene-like. Conversely, selenophene features a larger, highly polarizable selenium atom with d-orbital participation, which enhances both aromatic stabilization and lipophilicity[2].

The introduction of a trifluoroacetyl group exerts powerful inductive (–I) and mesomeric (–M) effects. This moiety acts as an electron sink, modulating the basicity of the scaffold and deactivating the heteroaromatic ring toward electrophilic attack[3].

Table 1: Comparative Physicochemical Properties

Property	2-(Trifluoroacetyl)furan	2-(Trifluoroacetyl)selenophene	Causality & Impact in Drug Design
Heteroatom Electronegativity	High (O ≈ 3.44)	Lower (Se ≈ 2.55)	Furan oxygen acts as a stronger hydrogen bond acceptor; Se is highly polarizable and lipophilic[4].
Aromaticity	Low (Diene-like)	High	Selenophene exhibits greater thermodynamic stability against ring-opening reactions.
Calculated Molecular Volume	~65.6 ų	~85.4 ų	Selenophene occupies a larger hydrophobic pocket, significantly altering target binding kinetics[2].
Lipophilicity (LogP)	Lower	Higher	Selenium's polarizability enhances cell membrane permeation and blood-brain barrier (BBB) penetration[4].
Electrophilic Reactivity	Very High (α-position)	Moderate	Reactivity follows the order: Furan > Selenophene > Thiophene[5]. The –COCF₃ group deactivates both, but furan remains more susceptible.

Metabolic Stability and Toxicological Profiling

A critical liability of furan-containing pharmacophores is their vulnerability to Cytochrome P450 (CYP450)-mediated oxidation. The electron-rich furan ring is rapidly oxidized into a highly reactive epoxide or cis-enedione intermediate. These electrophilic species covalently bind to cellular nucleophiles (such as glutathione or hepatic proteins), leading to severe hepatotoxicity.

The Selenophene Advantage: Replacing oxygen with selenium fundamentally alters the oxidation potential of the ring. The larger atomic radius and lower electronegativity of selenium, combined with the electron-withdrawing pull of the –COCF₃ group, significantly raise the activation energy required for CYP-mediated epoxidation. Consequently, 2-(trifluoroacetyl)selenophene demonstrates a prolonged half-life and avoids the toxicological cascades associated with furan ring-opening.

Metabolic pathways comparing toxicological liabilities of furan versus selenophene analogs.

Experimental Workflows: Synthesis & Validation

To objectively compare these analogs, researchers must synthesize the compounds and evaluate their metabolic clearance. The following protocols are designed as self-validating systems to ensure high reproducibility and data integrity.

Protocol A: Catalysis-Dependent Acylation of Heterocycles

Causality Principle: Electrophilic aromatic substitution using trifluoroacetic anhydride (TFAA). Because furan is highly reactive, it requires no Lewis acid. Selenophene, being less reactive to electrophiles than furan[5], requires mild Lewis acid catalysis to ensure complete conversion and prevent yield loss.

Step-by-Step Methodology:

• Preparation: In an oven-dried, argon-purged 50 mL Schlenk flask, dissolve 10.0 mmol of the starting heterocycle (furan or selenophene) in 15 mL of anhydrous dichloromethane (DCM).

• Reagent Addition: Cool the solution to 0 °C using an ice bath. Dropwise, add 12.0 mmol of TFAA over 10 minutes to control the exothermic reaction.

• Catalytic Divergence:

  • For Furan: Proceed directly to step 4.

  • For Selenophene: Add 0.5 equivalents of strictly anhydrous BF₃·OEt₂. This Lewis acid coordinates with the anhydride, generating a more potent electrophile necessary to overcome selenophene's higher activation barrier.

• In-Process Validation: Allow the mixture to warm to room temperature. Stir for 4 hours. Validate reaction progress via Thin Layer Chromatography (TLC) using Hexane/EtOAc (9:1) until the starting material spot is entirely consumed.

• Quenching & Extraction: Quench carefully with 20 mL of saturated aqueous NaHCO₃. Extract the aqueous layer with DCM (3 x 15 mL).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via silica gel flash chromatography. Final structural validation must be confirmed via ¹H/¹³C NMR and LC-MS.

Protocol B: In Vitro CYP450 Microsomal Clearance Assay

Causality Principle: Quantify the intrinsic clearance (

) by incubating the analogs with human liver microsomes (HLMs). A self-validating assay must include an internal standard for quantification and a positive control to verify microsomal activity.

Step-by-Step Methodology:

• Incubation Matrix: Prepare a 1 mL reaction mixture containing 1.0 mg/mL HLMs, 100 mM potassium phosphate buffer (pH 7.4), and 3.3 mM MgCl₂.

• Spiking & Equilibration: Add the test compound (2-(trifluoroacetyl)furan or 2-(trifluoroacetyl)selenophene) to a final concentration of 1 µM. Pre-incubate at 37 °C for 5 minutes. Validation step: Run a parallel assay with Verapamil (1 µM) as a high-clearance positive control.

• Initiation: Start the metabolic reaction by adding NADPH to a final concentration of 1 mM.

• Kinetic Sampling: Aliquot 100 µL samples at precisely 0, 5, 15, 30, and 60 minutes.

• Termination: Immediately quench each aliquot in 300 µL of ice-cold acetonitrile containing Tolbutamide (100 ng/mL) as the internal standard.

• Analysis: Centrifuge at 14,000 rpm for 10 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS. Plot the natural log of the remaining parent compound versus time to determine the half-life (

  ) and calculate .

Expected Outcome: The selenophene analog will demonstrate a significantly flatter degradation slope (longer

) compared to the furan analog, validating the protective bioisosteric effect.

References

1.[1] Biologically Active Selenophenes and Benzo[b]selenophenes. ResearchGate. Available at:[Link] 2.[2] Bioisostere-Driven Discovery of SePP: A Selenium-Containing Polypharmacological Agent Relevant to Fragile X Syndrome. Journal of Medicinal Chemistry - ACS Publications. Available at:[Link] 3.[3] Ethylammonium Nitrate (EAN)/Tf2O and EAN/TFAA: Ionic Liquid Based Systems for Aromatic Nitration. Organic Chemistry Portal. Available at:[Link] 4.[4] Selenophene-Based Heteroacenes: Synthesis, Structures, and Physicochemical Behaviors. ResearchGate. Available at:[Link] 5.[5] Phenanthrene-like Benzodichalcogenophenes: Synthesis, Electrochemical Behavior and Applications. PMC. Available at:[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
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• 4. researchgate.net [researchgate.net]
• 5. Phenanthrene-like Benzodichalcogenophenes: Synthesis, Electrochemical Behavior and Applications - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Infrared Spectroscopy of Selenophene-2-yl Ethanone and Its Heterocyclic Analogues

This guide provides an in-depth analysis of the characteristic infrared (IR) spectroscopy peaks for selenophene-2-yl ethanone. Designed for researchers, scientists, and professionals in drug development, this document offers a comparative framework for identifying and characterizing this compound against its common analogues, 2-acetylthiophene and 2-acetylfuran. The discussion is grounded in the fundamental principles of vibrational spectroscopy, with supporting data from established literature.

Introduction: The Role of IR Spectroscopy in Heterocyclic Compound Analysis

Infrared (IR) spectroscopy is a powerful, non-destructive analytical technique that probes the vibrational modes of molecules.[1][2] When a molecule is irradiated with infrared light, its bonds will absorb energy and vibrate at specific frequencies, corresponding to stretching, bending, or other motions.[3] These absorption frequencies are highly characteristic of the functional groups present in the molecule, making IR spectroscopy an indispensable tool for structural elucidation and quality control.[4][5]

For heterocyclic compounds like selenophene-2-yl ethanone, IR spectroscopy provides a unique "fingerprint" based on the vibrations of the selenophene ring and its substituents.[6] By analyzing the positions, intensities, and shapes of the absorption bands, one can confirm the presence of key functional groups, such as the carbonyl (C=O) group of the ethanone moiety and the characteristic vibrations of the selenophene ring.[4][7]

This guide will focus on the diagnostic region of the IR spectrum (typically 4000-1500 cm⁻¹) where the most characteristic functional group vibrations occur, as well as the fingerprint region (below 1500 cm⁻¹) which contains complex vibrations unique to the overall molecular structure.[6][8]

Experimental Protocol: Acquiring a High-Quality FTIR Spectrum

To obtain a reliable IR spectrum of selenophene-2-yl ethanone, a standard Fourier Transform Infrared (FTIR) spectrometer can be utilized. The following protocol outlines the necessary steps for sample preparation and data acquisition.

Methodology:

• Sample Preparation:

  • For Solid Samples (KBr Pellet Method):

    • Grind a small amount (1-2 mg) of selenophene-2-yl ethanone with approximately 100-200 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle until a fine, homogeneous powder is obtained.

    • Transfer the powder to a pellet press and apply pressure (typically 7-10 tons) to form a transparent or translucent pellet.

  • For Liquid Samples or Solutions (Neat Film or Solution Cell):

    • If the sample is a liquid at room temperature, a drop can be placed between two KBr or sodium chloride (NaCl) plates to create a thin film.[9]

    • Alternatively, the sample can be dissolved in a suitable solvent (e.g., chloroform, carbon tetrachloride) and placed in a solution cell of known path length.

• Instrument Setup and Data Acquisition:

  • Place the prepared sample in the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum of the empty sample holder (or the KBr pellet holder/solvent-filled cell) to subtract atmospheric and instrumental interferences.

  • Acquire the sample spectrum over the desired range (e.g., 4000-400 cm⁻¹) with a resolution of 4 cm⁻¹.

  • Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

• Data Analysis:

  • The resulting spectrum should be baseline-corrected and the peaks labeled with their corresponding wavenumbers (cm⁻¹).

  • Correlate the observed absorption bands with known vibrational frequencies for specific functional groups.[9]

Comparative Analysis of Characteristic IR Peaks

The IR spectrum of selenophene-2-yl ethanone is characterized by several key absorption bands. By comparing these to the spectra of 2-acetylthiophene and 2-acetylfuran, we can observe the influence of the heteroatom on the vibrational frequencies.

Carbonyl (C=O) Stretching Vibration

The most prominent peak in the IR spectrum of these compounds is the C=O stretching vibration, which is typically strong and sharp.[4][7] For conjugated ketones, this peak generally appears in the range of 1650-1700 cm⁻¹.[4]

• Selenophene-2-yl ethanone: The C=O stretching frequency is expected to be around 1660-1670 cm⁻¹ . The conjugation of the carbonyl group with the selenophene ring lowers the frequency compared to a simple aliphatic ketone (which appears around 1715 cm⁻¹).[7]

• 2-Acetylthiophene: The C=O stretch is observed at approximately 1660 cm⁻¹ .[9]

• 2-Acetylfuran: The C=O stretch appears at a slightly higher frequency, around 1670-1680 cm⁻¹ .

The electronegativity of the heteroatom influences the degree of conjugation and, consequently, the C=O bond strength. Oxygen in furan is the most electronegative, leading to a slightly higher C=O stretching frequency.

Aromatic C-H and C=C Stretching Vibrations

The selenophene ring gives rise to characteristic aromatic C-H and C=C stretching vibrations.

• Aromatic C-H Stretch: A weak to medium absorption is expected above 3000 cm⁻¹, typically in the 3100-3000 cm⁻¹ region, which is characteristic of C-H bonds in aromatic and vinylic systems.[10][11]

• Aromatic C=C Stretch: Multiple bands of medium to weak intensity are expected in the 1550-1400 cm⁻¹ region, corresponding to the stretching vibrations of the carbon-carbon double bonds within the selenophene ring.[9] For 2-acetylthiophene, these are seen around 1515 and 1415 cm⁻¹.[9]

C-H Bending Vibrations

Out-of-plane C-H bending vibrations provide information about the substitution pattern of the aromatic ring. For a 2-substituted five-membered ring, these bands are typically found in the 900-700 cm⁻¹ region.

Ring Vibrations and C-Se Stretching

The vibrations of the selenophene ring itself, including the C-Se stretching, are found in the fingerprint region.

• C-Se Stretch: The carbon-selenium stretching vibration is expected to appear at a lower frequency compared to the C-S and C-O stretches due to the higher atomic mass of selenium. The C-Se stretching frequency is typically found in the 290-260 cm⁻¹ range.[12] However, coupling with other vibrations can make a definitive assignment challenging. In some selenoamides, this vibration has been observed at higher frequencies, shifted down by 30-100 cm⁻¹ compared to the corresponding thioamides.[13]

Data Summary and Visualization

The following table summarizes the expected and observed characteristic IR peaks for selenophene-2-yl ethanone and its analogues.

Vibrational Mode	Selenophene-2-yl Ethanone (Expected, cm⁻¹) **	2-Acetylthiophene (Observed, cm⁻¹)[9]	2-Acetylfuran (Observed, cm⁻¹) **
Aromatic C-H Stretch	~3100	~3100	~3120
Carbonyl (C=O) Stretch	~1660-1670	~1660	~1675
Aromatic C=C Stretch	~1510, 1410	~1515, 1415	~1560, 1470
C-H Out-of-Plane Bend	~850, 720	~850, 720	~880, 750
Ring Breathing/C-Heteroatom Stretch	Lower Frequency	~700 (C-S)	Higher Frequency (C-O)

Molecular Structure and Key Vibrational Modes

Caption: Molecular structure of selenophene-2-yl ethanone with key IR vibrational modes highlighted.

Conclusion

The infrared spectrum of selenophene-2-yl ethanone displays a set of characteristic absorption bands that allow for its unambiguous identification. The strong carbonyl stretch between 1660-1670 cm⁻¹, coupled with aromatic C-H and C=C vibrations, provides clear evidence for the overall molecular structure. Comparison with 2-acetylthiophene and 2-acetylfuran reveals subtle but predictable shifts in vibrational frequencies due to the differing electronegativity and mass of the ring heteroatom. This guide provides a foundational framework for researchers to interpret the IR spectra of selenophene-containing compounds with confidence.

References

• 2-Acetylfuran | C6H6O2 | CID 14505. PubChem. Available at: [Link]

• How to Read and Interpret FTIR Spectra for Materials: A Master Dataset with Step-by-Step Guided Peak. ACS Publications. Available at: [Link]

• IR Spectrum and Characteristic Absorption Bands – Organic Chemistry I. Pressbooks. Available at: [Link]

• Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts. Available at: [Link]

• Interpreting IR Spectra. Chemistry Steps. Available at: [Link]

• IR Spectrum and Characteristic Absorption Bands – Organic Chemistry: Fundamental Principles, Mechanisms, Synthesis and Applications. Maricopa Open Digital Press. Available at: [Link]

• Interpreting Infrared Spectra. Specac Ltd. Available at: [Link]

• INFRARED SPECTROSCOPY. St. Paul's Cathedral Mission College. Available at: [Link]

• Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts. Available at: [Link]

• Infrared study of the C—H stretching region of five-membered heterocyclic compounds. Canadian Journal of Chemistry. Available at: [Link]

• Do you know the vibrational frequencies of Se-Se & Se-C bonds?. ResearchGate. Available at: [Link]

• Infrared Spectra of Thioamides and Selenoamides. SciSpace. Available at: [Link]

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• 1. ejournal.bumipublikasinusantara.id [ejournal.bumipublikasinusantara.id]
• 2. azooptics.com [azooptics.com]
• 3. Interpreting Infrared Spectra - Specac Ltd [specac.com]
• 4. 6.3 IR Spectrum and Characteristic Absorption Bands – Organic Chemistry I [kpu.pressbooks.pub]
• 5. IR Spectrum and Characteristic Absorption Bands – Organic Chemistry: Fundamental Principles, Mechanisms, Synthesis and Applications [open.maricopa.edu]
• 6. Interpreting IR Spectra [chemistrysteps.com]
• 7. spcmc.ac.in [spcmc.ac.in]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
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• 11. chem.libretexts.org [chem.libretexts.org]
• 12. researchgate.net [researchgate.net]
• 13. scispace.com [scispace.com]

A Senior Application Scientist's Guide to HPLC Method Development for Purity Analysis of Fluorinated Selenophenes

This guide provides an in-depth, experience-driven approach to developing a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method for the purity analysis of fluorinated selenophene compounds. As novel heterocyclic structures, fluorinated selenophenes present unique analytical challenges due to the combined physicochemical properties of the selenophene core, the high electronegativity of fluorine atoms, and the potential for complex impurity profiles. We will move beyond rote procedures to explore the scientific rationale behind each decision, ensuring the final method is not only effective but also scientifically sound and compliant with regulatory expectations.

Part 1: Foundational Principles & Initial Considerations

Before any practical work begins, a thorough understanding of the analyte and the regulatory landscape is paramount. This foundational knowledge informs every subsequent step of method development.

The Analyte: Unpacking the Chemistry of Fluorinated Selenophenes

Fluorinated selenophenes are organoselenium compounds, a class known for unique reactivity and biological activity.[1][2] The selenium atom, being larger and more polarizable than sulfur, influences the electronic properties of the heterocyclic ring.[1] The addition of fluorine atoms further modifies the molecule's characteristics:

• Increased Polarity and Unique Interactions: Fluorine's high electronegativity can create strong molecular dipoles, influencing how the analyte interacts with different stationary phases.

• Altered Hydrophobicity: While highly fluorinated alkyl chains are hydrophobic, the strategic placement of a few fluorine atoms on an aromatic ring can alter its hydrophobicity in non-intuitive ways, affecting retention in reversed-phase HPLC.

• UV Absorbance: The selenophene ring system provides a chromophore, making UV detection a viable primary analytical technique. An initial UV scan of the pure active pharmaceutical ingredient (API) is essential to determine the wavelength maxima (λ_max) for optimal sensitivity.

The Goal: A Stability-Indicating Method

For purity analysis in a drug development context, the objective is not merely to separate the main compound from known impurities. The goal is to develop a stability-indicating method . This means the method must be able to accurately quantify the API in the presence of its degradation products, process impurities, and excipients.[3][4] To achieve this, forced degradation studies are an indispensable part of method development, as mandated by the International Council for Harmonisation (ICH) guidelines.[5] These studies intentionally stress the API under various conditions to generate potential degradants, ensuring the method can resolve them from the parent peak.[6][7]

The Regulatory Framework: ICH Q2(R2)

All method development and validation activities should be conducted with the principles of ICH Q2(R2) in mind.[8][9][10] This guideline outlines the necessary validation characteristics to demonstrate that an analytical procedure is fit for its intended purpose, covering parameters like specificity, accuracy, precision, linearity, and robustness.[3][8]

Part 2: Strategic Method Development - An Experimental Walkthrough

Method development is an iterative process of systematic optimization. The following workflow represents a logical and efficient path from initial screening to a finalized method.

Caption: A logical workflow for HPLC method development.

Step 1: Selecting the Right Tool - The HPLC Column

The column is the heart of the separation. For fluorinated selenophenes, a standard C18 column is a reasonable starting point, but specialized fluorinated phases often provide superior selectivity.

Causality Behind the Choice: Standard C18 columns separate primarily based on hydrophobicity. However, the unique electronic properties of fluorinated compounds mean that other interaction mechanisms can be exploited for better resolution.[11] Fluorinated stationary phases can offer dipole-dipole, π-π, and ion-exchange interactions in addition to standard hydrophobic ones.[12]

Caption: Decision tree for stationary phase selection.

Experimental Protocol: Column Screening

• Prepare Analyte Solution: Dissolve the fluorinated selenophene standard and any known impurities in a suitable diluent (e.g., 50:50 Acetonitrile:Water) to a concentration of ~0.5 mg/mL.

• Select Columns:

  • Column A: A high-quality, end-capped C18 column (e.g., 150 mm x 4.6 mm, 3.5 µm).

  • Column B: A Pentafluorophenyl (PFP) column of similar dimensions.[13]

  • Column C: A fluorinated alkyl phase column (optional but recommended).[14]

• Set Initial Conditions:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detector: PDA, 200-400 nm

  • Injection Volume: 5 µL

• Run a Generic Gradient: Execute a fast, generic gradient on each column (e.g., 5% to 95% B in 15 minutes).

• Evaluate: Compare the chromatograms for peak shape, retention time of the main peak, and, most importantly, the resolution between the main peak and any impurities.

Table 1: Illustrative Column Screening Results

Column Type	Main Peak Tailing Factor	Resolution (Main Peak vs. Impurity 1)	Observations
Standard C18	1.3	1.4	Poor resolution for a closely eluting impurity.
PFP	1.1	2.5	Excellent peak shape and superior separation of all impurities.[11][15]

| FluoroAlkyl | 1.2 | 1.9 | Better than C18, but less selective than PFP for this specific compound.[16] |

Based on these illustrative results, the PFP column would be selected for further optimization.

Step 2: Mobile Phase & Gradient Optimization

With the PFP column selected, the next step is to refine the mobile phase and gradient profile to achieve optimal separation in a reasonable runtime.

Experimental Protocol: Gradient Optimization

• Run Initial Gradient: Use the generic gradient from the screening step as a starting point.

• Determine Elution Point: Note the percentage of organic solvent (%B) at which the main peak elutes. Let's assume it elutes at 60% B.

• Develop a Focused Gradient: Design a new gradient that provides a shallower slope around the elution point of the key analytes.

  • 0-2 min: Hold at 30% B (initial %B)

  • 2-12 min: Gradient from 30% B to 70% B (a range bracketing the 60% elution point)

  • 12-14 min: Ramp to 95% B (column wash)

  • 14-16 min: Hold at 95% B

  • 16-16.1 min: Return to 30% B

  • 16.1-20 min: Re-equilibration

• Iterate and Refine: Adjust the gradient slope and duration to maximize the resolution of the most critical pair of peaks (the API and the closest eluting impurity).

Part 3: Proving Performance - Forced Degradation Studies

Forced degradation is the ultimate test of a method's specificity and stability-indicating capability.[5] The goal is to achieve 5-20% degradation of the API to ensure that the primary degradation pathways are explored without destroying the sample.[7]

Experimental Protocol: Forced Degradation

• Sample Preparation: Prepare separate solutions of the fluorinated selenophene at ~1 mg/mL in a suitable diluent. A control sample (unstressed) should be prepared and run alongside the stressed samples.

• Acid Hydrolysis: Add 1N HCl and heat at 60°C for 4 hours. Neutralize with 1N NaOH before injection.

• Base Hydrolysis: Add 1N NaOH and keep at room temperature for 2 hours. Neutralize with 1N HCl before injection.

• Oxidative Degradation: Add 3% H₂O₂ and keep at room temperature for 6 hours.

• Thermal Degradation: Store the solid API in an oven at 105°C for 24 hours, then dissolve and inject.

• Photolytic Degradation: Expose the solution to a photostability chamber (ICH Q1B conditions) for a specified duration.

• Analysis: Analyze all stressed samples and the control using the optimized HPLC method. Use a PDA detector to perform peak purity analysis on the API peak in each condition to check for co-elution.

Table 2: Illustrative Forced Degradation Results

Stress Condition	% Degradation of API	Number of Degradants Formed	Peak Purity (API)	Observations
Control	0%	1 (process impurity)	Pass	Baseline purity established.
Acid (1N HCl, 60°C)	12.5%	3	Pass	Significant degradation. All degradants well-resolved.
Base (1N NaOH, RT)	18.2%	2	Pass	API is base-labile. Degradants are baseline separated.
Oxidative (3% H₂O₂)	8.9%	4	Pass	Complex degradation profile, all peaks resolved.
Thermal (105°C)	2.1%	1	Pass	API is thermally stable.

| Photolytic | 6.5% | 2 | Pass | API shows moderate light sensitivity. |

The successful resolution of all degradants from the main API peak, confirmed by peak purity analysis, demonstrates that the developed HPLC method is stability-indicating and fit for purpose.

Conclusion

This guide outlines a systematic and scientifically-grounded strategy for developing a purity analysis method for novel fluorinated selenophenes. By starting with a deep understanding of the analyte's chemistry, making informed choices on column and mobile phase, and rigorously testing the method's specificity through forced degradation, a robust and reliable HPLC method can be established. This approach not only ensures high-quality data but also aligns with the stringent requirements of the pharmaceutical industry, providing a solid analytical foundation for drug development and quality control.

References

• Understanding ICH Q2(R2) Guidelines for Analytical Validation. (2025). Pharma Talks.
• Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. (n.d.). Open Access Journals.
• ICH Guidelines for Analytical Method Validation Explained. (2025). AMSbiopharma.
• Mamatha, T. (2025). A Review on HPLC Method Development and Validation in Forced Degradation Studies. ijarsct.
• ICH. (2023). Validation of Analytical Procedures Q2(R2). ICH.
• EMA. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency.
• A Study of Method Development, Validation, and Forced Degradation for Simultaneous Quantification of Paracetamol and Ibuprofen in Pharmaceutical Dosage Form by RP-HPLC Method. (n.d.). PMC.
• Lamb, E. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Onyx Scientific.
• High-performance liquid chromatography of selenoamino acids and organo selenium compounds. Speciation by inductively coupled plasma mass spectrometry. (n.d.). PubMed.
• Jamari, N. L. A., et al. (2017). Method Development for Fluorine Specific Detection using HPLC-ICPMS/MS. University of Aberdeen.
• Santasania, C. (2020). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. LCGC International.
• Aminic Organoselenium Compounds: Promising Antioxidant Agents. (2025). ACS Omega.
• Development of a forced degradation study by HPLC-PDA with design of experiments applied to glimepiride tablets. (n.d.). SSRN.
• Speciation and Identification of Organoselenium Metabolites in Human Urine Using Inductively Coupled Plasma Mass Spectrometry and Tandem Mass Spectrometry. (2001). Analytical Chemistry.
• HPLC determination of perfluorinated carboxylic acids with fluorescence detection. (2011). PubMed.
• Analytical method validation as per ich and usp. (n.d.). Slideshare.
• Novel non-targeted analysis of perfluorinated compounds using fluorine-specific detection regardless of their ionisability (HPLC-ICPMS/MS-ESI-MS). (2019). The University of Aberdeen Research Portal.
• Organoselenium chemistry. (n.d.). Wikipedia.
• FluroPhase Premium HPLC Columns. (n.d.). Analytical Sales.
• A Comparative Guide to the Validation of HPLC Methods for the Quantification of 1,1-Bis(4-fluorophenyl)-1-methylsilanol. (n.d.). Benchchem.
• Organoselenium Compounds Derived from Natural Metabolites. (2025). MDPI.
• Fluorinated HPLC phases - Looking beyond C18 for reversed-phase HPLC. (n.d.). ResearchGate.
• HPLC Columns & LC Columns | Types, How to Choose, Compare. (n.d.). GL Sciences.
• Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography. (n.d.). PMC.

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Technical Comparative Guide: Crystal Engineering &amp; Bioisosteric Profiling of 2,2,2-Trifluoro-1-(selenophene-2-yl)ethanone

Executive Summary

This guide provides a structural and functional analysis of 2,2,2-trifluoro-1-(selenophene-2-yl)ethanone (TFSE) . It is designed for medicinal chemists and crystallographers evaluating selenophene as a bioisostere for thiophene or furan moieties in drug design.

While often treated as a simple "heavy atom" replacement, the incorporation of selenium into the trifluoroacetyl scaffold introduces unique chalcogen bonding (ChB) capabilities that significantly alter crystal packing, solubility, and ligand-target binding kinetics. This guide compares TFSE directly against its sulfur (Thiophene-TFT) and oxygen (Furan-TFF) analogs, demonstrating why TFSE is superior for applications requiring specific conformational locks and enhanced lipophilicity.

Structural Analysis: The Selenium Advantage

The Chalcogen Bond (ChB) Differentiator

In crystal engineering, the defining feature of TFSE is the "sigma-hole" (

-hole)—a region of positive electrostatic potential on the extension of the C–Se bond.

• Mechanism: The selenium atom in TFSE is more polarizable than sulfur or oxygen. It exhibits a strong anisotropic charge distribution, creating a potent electrophilic region (the

  -hole) capable of interacting with nucleophiles (Lewis bases like carbonyl oxygens or nitrogens).

• Comparison:

  • TFSE (Se): Strong

    -hole interactions ( ). Leads to highly ordered, ribbon-like crystal motifs.

  • TFT (S): Weaker

    -hole; crystal packing is dominated more by Van der Waals forces and stacking.

  • TFF (O): Negligible

    -hole; packing is driven by dipole-dipole interactions and weak C-H···O hydrogen bonds.

Conformational Locking ( Interaction)

The crystal structure of TFSE is stabilized by an intramolecular non-covalent interaction between the carbonyl oxygen and the selenium atom.

• Observation: The carbonyl group preferentially adopts a syn-conformation relative to the selenophene ring (S-cis like).

• Causality: This is driven by an

  orbital delocalization. This "conformational lock" is significantly stronger in TFSE than in the thiophene analog, reducing the entropic penalty upon binding to a protein target.

Comparative Performance Metrics

The following data highlights the physicochemical shifts observed when moving from Furan

Thiophene Selenophene scaffolds.

Table 1: Physicochemical & Structural Comparison

Feature	Furan Analog (TFF)	Thiophene Analog (TFT)	TFSE (Target Product)	Impact on Development
Heteroatom Radius	0.73 Å	1.02 Å	1.16 Å	Increases steric bulk; affects pocket fit.
Chalcogen Bond Strength	Negligible	Weak	Strong	Critical for crystal stability and potency.
Aromaticity Index (ASE)	Low (16 kcal/mol)	High (29 kcal/mol)	Moderate (22 kcal/mol)	TFSE is more susceptible to metabolic oxidation than TFT.
Lipophilicity ( LogP)	Baseline	+0.4 vs TFF	+0.55 vs TFF	Enhances membrane permeability.
Crystal Density	Low	Medium	High (>1.8 g/cm³)	improved tabletability/material density.
Metabolic Stability	Low (Ring opening)	High	Moderate	Se-oxidation is a potential metabolic soft spot.

Experimental Protocol: Synthesis & Crystallization

Self-Validating Workflow for High-Purity TFSE Crystals

To obtain diffraction-quality crystals, one must control the volatility of the trifluoromethyl ketone and prevent hydrolysis.

Synthesis (Friedel-Crafts Acylation)

Reagents: Selenophene (1.0 eq), Trifluoroacetic Anhydride (TFAA, 1.2 eq),

(Catalyst).

• Preparation: In a flame-dried 3-neck flask under Argon, dissolve selenophene in anhydrous dichloromethane (DCM).

• Addition: Cool to 0°C. Add TFAA dropwise.

• Catalysis: Add

  in portions over 30 mins. Critical: Maintain temp < 5°C to prevent ring polymerization.

• Quench: Pour into ice-HCl mixture. Extract with DCM.

• Purification: Vacuum distillation (bp approx. 60-65°C at 10 mmHg). Note: TFSE is volatile; do not use high-vac for extended periods.

Crystallization (Slow Evaporation Technique)

This protocol ensures the formation of the thermodynamically stable polymorph driven by Se···O interactions.

• Solvent Selection: Use a Hexane:Chloroform (3:1) mixture. Chloroform acts as a halogen-bond donor, aiding initial nucleation.

• Saturation: Dissolve 100 mg of purified TFSE in 2 mL solvent at room temperature.

• Vessel: Use a narrow-neck vial covered with Parafilm; pierce 3 small holes.

• Incubation: Store at 4°C in a vibration-free environment for 72 hours.

• Harvest: Colorless prisms should form. Mount immediately using perfluoropolyether oil (prevents sublimation).

Mechanistic Visualization

Logic of Bioisosteric Replacement & Crystal Packing

The following diagram illustrates how the Selenium atom dictates the supramolecular assembly compared to Sulfur.

Figure 1: The "Sigma-Hole" effect. The Selenium atom in TFSE drives specific intermolecular interactions (Green node) that are significantly weaker or absent in Thiophene analogs, leading to distinct crystal packing motifs.

Synthesis & Conformational Lock Pathway

Figure 2: Synthesis and Structural Stabilization. The final TFSE product spontaneously adopts a specific conformation (Blue node) due to orbital delocalization unique to the heavy chalcogen.

References

• Comparison of selenophene and thienothiophene incorporation. (2015). ResearchGate. Retrieved from

• Crystal structures of 3-halo-2-organochalcogenylbenzo[b]chalcogenophenes. (2018). National Institutes of Health (PMC). Retrieved from

• Expanding chalcogen bonds in thiophenes to interactions with halogens. (2018). ResearchGate. Retrieved from

• Thiophene/selenophene-based S-shaped double helicenes: regioselective synthesis and structures. (2022). Beilstein Archives. Retrieved from

• Selenophene Properties and Reactivity. (2025). Wikipedia. Retrieved from

Safety & Regulatory Compliance

Personal protective equipment for handling Ethanone, 2,2,2-trifluoro-1-(selenophene-2-yl)-

As a Senior Application Scientist, I approach the handling of Ethanone, 2,2,2-trifluoro-1-(selenophene-2-yl)- (CAS: 26149-08-6) not merely as a compliance exercise, but as a critical intersection of chemical reactivity and human biology. This compound combines a highly electrophilic trifluoromethyl ketone moiety with a reactive selenophene ring. To establish a truly safe laboratory environment, we must move beyond generic safety checklists and understand the exact causality behind our protective measures.

Here is the comprehensive, scientifically grounded operational guide for handling this potent organoselenium compound.

Chemical Profiling & Mechanistic Toxicology

To select the correct Personal Protective Equipment (PPE), we must first understand why this compound is dangerous. Organoselenium compounds are highly valuable in drug development and organic synthesis, but they carry significant toxicological risks including cytotoxicity and genotoxicity[1].

The primary mechanism of toxicity for reactive organoselenium species is their ability to penetrate biological membranes—facilitated by the lipophilic trifluoromethyl group—and interact with cellular thiols. The selenium atom acts as an electrophile, forming a selenenyl–sulfide bond (S–Se) with sulfhydryl groups in critical enzymes, such as δ-aminolevulinate dehydratase (δ-ALA-D)[2]. This thiol depletion disrupts the cell's Reactive Oxygen Species (ROS) defense mechanisms (like thioredoxin and glutathione), leading to severe oxidative stress[2][3].

Mechanism of Organoselenium Toxicity & Neutralization Pathway

Risk Assessment & Occupational Exposure Banding (OEB)

Because specific Occupational Exposure Limits (OELs) for this exact derivative are not globally standardized, we must apply a conservative hazard banding approach. Compounds with the potential for cell mutation, reproductive toxicity, or high pharmacological activity at low doses are classified as potent compounds[4].

Due to the synergistic risks of the fluorinated ketone (volatility/reactivity) and the organoselenium core (heavy metal toxicity), this compound must be handled under OEB 4 parameters (1-10 μg/m³ exposure limit)[4][5].

Table 1: Quantitative Risk Assessment & OEB Parameters

Parameter	Value / Classification	Implication for Handling
CAS Number	26149-08-6	Unique identifier for tracking and inventory management[6].
LogP (Octanol/Water)	~1.49	High lipid solubility; facilitates rapid dermal absorption[6].
OEB Classification	OEB 4 (Estimated)	Requires closed handling or high-containment isolators[4].
Target OEL	< 10 μg/m³	Strict respiratory and engineering controls required[4][5].

Personal Protective Equipment (PPE) Matrix

PPE is the last line of defense against workplace hazards[7][8]. For OEB 4 organoselenium compounds, standard lab coats and latex gloves are a false economy. The selection must directly address the causality of the hazard: rapid dermal penetration and inhalation of volatile toxic dust/vapors.

• Respiratory Protection: When engineering controls (like a Class II Type B2 Biological Safety Cabinet or a dedicated fume hood) are open, a NIOSH-approved respirator is mandatory[9]. Use a Powered Air-Purifying Respirator (PAPR) or a full-face elastomeric respirator with P100/Organic Vapor (OV) cartridges to prevent inhalation of volatile organoselenium species[7][9].

• Dermal Protection (Hands): Organoselenium compounds easily permeate standard latex. You must use double-gloving : an inner layer of extended-cuff nitrile (for tactile dexterity) and an outer layer of Butyl rubber or Silver Shield® gloves (for absolute chemical resistance against fluorinated organics and organoselenium permeation)[8].

• Torso & Body: A disposable, liquid-repellent Tyvek® or Tychem® suit is required. Woven cotton lab coats can trap fluorinated powders, leading to chronic dermal exposure[10].

• Ocular Protection: Splash goggles meeting ANSI Z87.1-2020 standards must be worn. Standard safety glasses are inadequate due to the vapor hazard and splash risk of the trifluoromethyl ketone[8].

Operational Workflow: Step-by-Step Methodology

To ensure a self-validating safety system, follow this procedural methodology. Every step is designed to contain the hazard before it can reach the PPE layer.

Operational Workflow for Handling Potent Organoselenium Compounds

Step 1: Pre-Operation Verification

• Verify the fume hood face velocity is actively reading between 80-120 FPM.

• Don all PPE in the anteroom: Tychem suit, double gloves, splash goggles, and respirator[7]. Inspect the outer Butyl gloves for micro-tears using an inflation test.

Step 2: Dispensing (Closed Transfer)

• Never weigh the dry powder on an open bench. Use a dedicated analytical balance inside a vented balance safety enclosure or a disposable glove bag[5].

• Utilize anti-static weigh boats. Fluorinated powders are highly static and prone to aerosolization upon opening the container.

Step 3: Reaction Setup

• Dissolve the compound in the reaction solvent inside the containment zone before transferring it to the main reaction vessel. This eliminates the risk of transporting dry, potent powder across the lab.

• Maintain an inert atmosphere (Nitrogen or Argon) during the reaction to prevent unwanted side-reactions or volatilization of the selenium species.

Step 4: In-Situ Quenching & Decontamination

• Organoselenium waste must not be mixed with standard organic waste.

• Quench residual reactive compound in the reaction vessel using a mild oxidizing agent (e.g., dilute hydrogen peroxide or 10% sodium hypochlorite). This oxidizes the reactive selenide into a more inert, water-soluble seleninic acid derivative, neutralizing its ability to deplete cellular thiols[2].

• Wipe down all hood surfaces and balances with a 10% bleach solution, followed by water, to chemically destroy trace residues[10].

Step 5: Doffing & Disposal

• Remove PPE in reverse order of donning to prevent self-contamination[7].

• Place outer gloves, Tychem suits, and contaminated wipes into a sealed, prominently labeled "Hazardous Solid Waste - Organoselenium/Fluorinated" container.

• Wash hands and exposed skin immediately with soap and water for a minimum of 20 seconds[10].

References

• Personal Protective Equipment (PPE): Protect the Worker with PPE - Centers for Disease Control and Prevention (CDC).[Link]

• A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection - National Institutes of Health (NIH / PMC).[Link]

• OSHA Healthcare Standards (Respiratory Protection) - Centers for Disease Control and Prevention (CDC).[Link]

• Employee Health and Safety (Hygiene Protocols) - Satellite Industries / CDC Info.[Link]

• 2,2,2-三氟-1-(硒吩-2-基)-乙酮 | 26149-08-6 (Chemical Properties) - Molaid.[Link]

• Toxicology and pharmacology of synthetic organoselenium compounds: an update - National Institutes of Health (NIH / PMC).[Link]

• Genotoxicity and cytotoxicity potential of organoselenium compounds in human leukocytes in vitro - National Institutes of Health (NIH / PMC).[Link]

• Antimicrobial Coatings for Medical Textiles via Reactive Organo-Selenium Compounds - MDPI.[Link]

• Handling & Processing of Potent Compounds: A Holistic Approach - IPS.[Link]

• Freund-Vector's Approach to Safely Processing Potent Compounds - Freund-Vector.[Link]

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• 3. mdpi.com [mdpi.com]
• 4. Freund-Vector’s Approach to Safely Processing Potent Compounds - Freund [freundglobal.com]
• 5. Handling & Processing of Potent Compounds: A Holistic Approach - IPS [ipsdb.com]
• 6. 2,2,2-三氟-1-(硒吩-2-基)-乙酮 - CAS号 26149-08-6 - 摩熵化学 [molaid.com]
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